4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol

Core Science & Biosynthesis

What is 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol?

4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol: A Comprehensive Technical Guide on Synthesis, Stereochemistry, and Applications

Executive Summary & Structural Significance

In the landscape of modern glycobiology and drug development, the synthesis of stable, stereospecific C-glycosides is paramount for creating nucleoside analogs and enzyme inhibitors resistant to hydrolytic degradation[1]. 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol (CAS: 70128-28-8) serves as a highly versatile, chiral building block in this domain.

Fundamentally, 2,5-anhydro-D-glucitol is a β -C-glycoside derived from D-arabinose (technically named 1-deoxy-1-C-hydroxymethyl- β -D-arabinofuranoside)[2]. By selectively protecting the 1,3-positions with an isopropylidene group and acetylating the 4-position, researchers lock the furanose ring into a rigid conformation. This precise stereochemical control is what makes the compound an invaluable intermediate for the total synthesis of complex natural products and antiviral agents.

Physicochemical Properties & Quantitative Metrics

To facilitate experimental planning, the quantitative and structural data of the compound and its synthetic pathway are summarized below.

Table 1: Chemical Properties and Synthetic Metrics

Property / Metric	Value / Description
CAS Number	70128-28-8
Molecular Formula	C11H18O6
Molecular Weight	246.26 g/mol
Overall Synthetic Yield	~20–24% (From D-mannitol via optimized dry column method)[2]
Tetrahydrofuran Ring Conformation	E1 (D) conformation / Envelope 4E[3]
1,3-Dioxane Ring Conformation	Chair conformation[3]

| Primary By-product (Cyclization) | 2,6-anhydro-D-mannitol (Yield ~1%)[4] |

Mechanistic Pathway: The Causality of Stereochemical Inversion

The synthesis of 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol from cheap, readily available D-mannitol is a masterclass in stereochemical manipulation.

During the initial acid-catalyzed dehydration of D-mannitol, the molecule undergoes a cyclization step. Because of the homotopic relationship between the hydroxyl groups (1–6, 2–5, and 3–4) in D-mannitol, the orientation of the reactive conformation dictates the outcome[2]. Regardless of whether the hydroxyl group linked to C2 or C5 is protonated, the subsequent intramolecular nucleophilic attack results in a net inversion of configuration at the C2 atom [2]. This inversion is the causal mechanism that transforms the D-mannitol stereocenters into the relative configurations (2D, 3L, 4D, and 5D) that strictly characterize D-glucitol[2].

Fig 1. Synthesis of 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol from D-mannitol.

Applications in Drug Development

The rigid, highly functionalized nature of this compound makes it a prime candidate for two major pharmacological avenues:

• C-Nucleoside Analogs (Antivirals): The compound is converted into 2,5-anhydro-6-O-triphenylmethyl-D-erythro-hex-3,4-enitol, which is then coupled with nucleobases (like N-3-benzoylthymine) via Mitsunobu conditions. This creates homo-C-analogs of commercial anti-HIV drugs like d4T (Stavudine). The insertion of a -CH2- group between the sugar moiety and the nucleobase prevents enzymatic cleavage, drastically increasing the drug's half-life[5].

• Neurological Probes ((+)-Muscarine): Acid hydrolysis of the isopropylidene group followed by tosylation and amination provides a stereospecific, high-yield route to (+)-muscarine, a critical natural product used to study muscarinic acetylcholine receptors[6].

Fig 2. Downstream applications in drug development and natural product synthesis.

Validated Experimental Protocol

As a Senior Application Scientist, I emphasize that chemical synthesis must be a self-validating system. The following protocol not only details the synthesis but embeds the physical chemistry rationale behind the isolation techniques and the spectroscopic validation required to confirm stereochemical success.

Phase 1: Acid-Catalyzed Dehydration

• Reaction: Dissolve 200 g of D-mannitol in aqueous HCl. Heat the mixture to 100 °C to initiate the dehydration sequence.

• Mechanism: Monitor the reaction for the formation of the primary cyclized product. The heat and acidic environment force the 5-endo-tet-like cyclization, yielding 2,5-anhydro-D-glucitol through the requisite C2 inversion[2].

• Workup: Neutralize the crude mixture and concentrate it under reduced pressure.

Phase 2: Isopropylidenation & Chromatographic Isolation

Causality Note: Traditional silica gel chromatography fails here due to the severe band broadening of highly polar polyols. We utilize Dry Column Vacuum Chromatography to force tight elution bands. 4. Protection: Subject the crude 2,5-anhydro-D-glucitol to anhydrous acetone in the presence of a catalytic amount of p-toluenesulfonic acid. 5. Isolation: Load the neutralized mixture onto a dry silica column. Apply a uniform vacuum. This technique handles the high sample load and perfectly resolves 2,5-anhydro-1,3-O-isopropylidene-D-glucitol from the unreacted by-product (1,2;3,4;5,6-tri-O-isopropylidene-D-mannitol)[2].

Phase 3: Acetylation & Self-Validation

• Derivatization: Dissolve the purified acetonide in anhydrous pyridine and cool to 0 °C. Add acetic anhydride dropwise, then allow the reaction to warm to room temperature.

• Extraction: Quench with ice water, extract with dichloromethane, wash with dilute HCl (to remove pyridine) and brine, dry over anhydrous Na2SO4, and concentrate in vacuo.

• Self-Validation (Critical Step): Acquire a 1H NMR spectrum of the final product. The formation of the 1,3-O-isopropylidene ring rigidly locks the molecular geometry. You must observe first-order coupling constants that explicitly confirm an E1 (D) conformation for the tetrahydrofuran ring and a chair conformation for the 1,3-dioxane ring[3]. Any deviation in these J-values immediately flags a failure in the stereospecificity of the Phase 1 cyclization.

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Structure Elucidation of 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol: A Multi-Technique Spectroscopic Approach

An In-depth Technical Guide for Drug Development Professionals, Researchers, and Scientists

Abstract

The unambiguous structural determination of complex carbohydrates and their derivatives is a cornerstone of glycobiology and drug development.[1] These molecules often serve as critical synthetic intermediates or possess intrinsic biological activity. This guide provides an in-depth, methodology-focused walkthrough for the complete structure elucidation of 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol, a protected derivative of D-glucitol. We will move beyond simple data reporting to explain the causal logic behind the selection and application of a multi-technique workflow, integrating Mass Spectrometry (MS) with a suite of one- and two-dimensional Nuclear Magnetic Resonance (NMR) experiments. This document is designed to serve as a practical reference for researchers, demonstrating how to build a self-validating case for a molecular structure through the synergistic interpretation of modern spectroscopic data.

Introduction: The Challenge of Carbohydrate Analysis

Carbohydrates present unique analytical challenges due to their high density of similar functional groups (hydroxyls), numerous stereocenters, and conformational flexibility.[2][3] Unlike proteins or nucleic acids, which are linear polymers built from a larger set of distinct monomers, carbohydrates often feature extensive branching and complex linkage stereochemistry. Consequently, their ¹H NMR spectra are frequently compromised by severe signal overlap, particularly in the δ 3.0–4.5 ppm region, making definitive assignments from one-dimensional data alone nearly impossible.[4]

The target molecule, 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol (Molecular Formula: C₁₁H₁₈O₆, Molecular Weight: 246.26 g/mol [5][6]), incorporates several key structural features—an anhydro bridge, an isopropylidene ketal, and an acetyl ester—that simplify analysis by locking the conformation and introducing unique spectroscopic handles. This guide will use this molecule to illustrate a robust and universally applicable strategy for structural confirmation.

The Elucidation Strategy: A Logic-Driven Workflow

A robust structure elucidation workflow is not merely a sequence of experiments but a logical progression where each step builds upon and validates the last. The primary objective is to unambiguously determine the molecule's constitution (atomic connectivity) and configuration (spatial arrangement).

Our approach relies on two pillars:

• Mass Spectrometry (MS): To provide the foundational data—the molecular formula.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To map the complete covalent framework and confirm stereochemistry.[3][7]

The logical flow of this process is depicted below.

Figure 1: The logical workflow for structure elucidation.

Foundational Analysis: Mass Spectrometry

Causality: Before dedicating significant instrument time to NMR, it is imperative to confirm the molecular weight and elemental composition. High-Resolution Mass Spectrometry (HRMS) provides this with high confidence, serving as a fundamental check on the sample's identity and purity.

Experimental Protocol: ESI-MS

• Sample Preparation: Prepare a dilute solution of the analyte (~0.1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrumentation: Utilize an Electrospray Ionization (ESI) source coupled to a Time-of-Flight (TOF) or Orbitrap mass analyzer.

• Acquisition Mode: Acquire data in positive ion mode. The presence of oxygen atoms makes the molecule amenable to forming adducts with protons ([M+H]⁺) or sodium ions ([M+Na]⁺), which are often present as trace impurities.

• Data Analysis: Compare the observed accurate mass of the most abundant ion with the calculated theoretical mass for the expected adducts of C₁₁H₁₈O₆.

Data Presentation: Expected HRMS Results

Ion Adduct	Theoretical m/z	Observed m/z (Example)	Mass Error (ppm)
[M+H]⁺	247.1180	247.1178	-0.81
[M+Na]⁺	269.0999	269.0996	-1.12
[M+K]⁺	285.0738	285.0735	-1.05

The observation of an ion with an accurate mass matching one of these adducts within a low ppm error (< 5 ppm) provides strong evidence for the proposed molecular formula, C₁₁H₁₈O₆.

Definitive Analysis: NMR Spectroscopy

With the molecular formula confirmed, NMR spectroscopy is employed to piece together the atomic puzzle.[8] The strategy is to first identify all proton and carbon signals, then establish direct (one-bond) connections, and finally use long-range (two- to three-bond) correlations to link all the fragments into the final structure.

One-Dimensional NMR: The Parts List

Causality: 1D spectra provide the fundamental "parts list" for the molecule: the number of chemically distinct protons and carbons, their chemical environment (chemical shift), proton-proton coupling information (multiplicity), and the number of attached protons for each carbon (via DEPT).

• Sample Preparation: Dissolve 5-10 mg of the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃). The choice of solvent is critical; CDCl₃ is often preferred for non-polar to moderately polar organic molecules.

• ¹H NMR Acquisition: Acquire a standard proton spectrum. Ensure adequate spectral width and resolution.

• ¹³C NMR Acquisition: Acquire a proton-decoupled carbon spectrum. This provides a single peak for each unique carbon atom.

• DEPT-135 Acquisition: Acquire a Distortionless Enhancement by Polarization Transfer (DEPT-135) spectrum. This experiment differentiates carbon types: CH₃ and CH signals appear as positive peaks, while CH₂ signals appear as negative peaks. Quaternary carbons (including carbonyls) are absent.

Two-Dimensional NMR: Assembling the Structure

Causality: While 1D NMR provides the components, 2D NMR provides the instructions for how they connect. We use a combination of homonuclear (¹H-¹H) and heteronuclear (¹H-¹³C) correlation experiments to build the molecular framework piece by piece.[9]

Figure 2: Structure of 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol with standard numbering.

The Correlation Spectroscopy (COSY) experiment identifies protons that are coupled to each other, typically through two or three bonds (H-C-H or H-C-C-H).[10] This allows us to trace the connectivity of protons along the carbon backbone.

Experimental Protocol: COSY

• Utilize a standard gradient-selected COSY pulse sequence (e.g., cosygpqf).

• Acquire data with sufficient resolution in both dimensions to resolve cross-peaks.

Interpretation:

• A cross-peak between two protons on the diagonal indicates they are scalar coupled.

• Starting from a well-resolved proton signal, one can "walk" through the spin system. For example, a cross-peak from H-4 to H-3 would be expected, and another from H-3 to H-2, allowing for the sequential assignment of the glucitol backbone protons.

The Heteronuclear Single Quantum Coherence (HSQC) experiment correlates each proton with the carbon atom it is directly attached to (a one-bond correlation).[11]

Experimental Protocol: HSQC

• Use a sensitivity-enhanced, edited HSQC pulse sequence (e.g., hsqcedetgpsisp).[12] This has the added benefit of phasing CH/CH₃ signals opposite to CH₂ signals, similar to a DEPT experiment but with much higher sensitivity.[11]

• Set the ¹³C spectral width to cover the expected range of carbon signals.

Interpretation:

• Each cross-peak in the HSQC spectrum corresponds to a C-H bond.

• This experiment is the critical link between the ¹H and ¹³C assignments. Once a proton is identified via COSY, its attached carbon is immediately known from the HSQC spectrum.

The Heteronuclear Multiple Bond Correlation (HMBC) experiment is arguably the most powerful tool for elucidating the gross structure of an unknown molecule. It reveals correlations between protons and carbons that are separated by two or three bonds, allowing us to connect the spin systems identified by COSY.[10]

Experimental Protocol: HMBC

• Utilize a standard gradient-selected HMBC pulse sequence.

• The performance is dependent on the long-range coupling constant (ⁿJCH). An optimization for an average value of 7-8 Hz is typically a good starting point for rigid systems like this.[11]

Interpretation & Self-Validation: The HMBC data provides the definitive connections that validate the overall structure.

• Position of the Acetyl Group: A strong correlation will be observed from the singlet of the acetyl methyl protons (H-8) to the carbonyl carbon (C-7) and, crucially, to the carbon at the 4-position (C-4). This unambiguously places the acetyl group at O-4.

• Position of the Isopropylidene Group: Correlations from the two distinct methyl protons of the isopropylidene group (H-10, H-11) will be seen to the quaternary carbon (C-9) and, most importantly, to C-1 and C-3 of the glucitol ring. This confirms the 1,3-O-isopropylidene linkage.

• Confirmation of the Anhydro Bridge: Long-range couplings across the ether linkage, such as from H-2 to C-5 and from H-5 to C-2, will confirm the 2,5-anhydro ring structure.

Figure 3: Logical diagram of key COSY and HMBC correlations.

Data Summary: Representative NMR Assignments

The following table summarizes the kind of comprehensive assignment data generated from the full suite of NMR experiments. (Note: Chemical shifts are representative and may vary slightly based on solvent and concentration).

Position	¹H δ (ppm)	Multiplicity, J (Hz)	¹³C δ (ppm)	Key HMBC Correlations From Proton
1a	~3.95	dd, 10.5, 4.5	\multirow{2}{}{~72.5}	C-2, C-3, C-9
1b	~3.85	t, 10.5	C-2, C-3, C-9
2	~4.30	m	~80.0	C-1, C-3, C-5
3	~4.50	t, 5.0	~78.0	C-1, C-2, C-4, C-9
4	~5.10	t, 5.5	~75.0	C-3, C-5, C-6, C-7
5	~4.10	m	~82.0	C-2, C-4, C-6
6a	~3.70	dd, 12.0, 3.0	\multirow{2}{}{~62.0}	C-4, C-5
6b	~3.60	dd, 12.0, 5.5	C-4, C-5
7 (C=O)	-	-	~170.5	-
8 (Ac-CH₃)	~2.10	s	~21.0	C-7, C-4
9 (iPr-C)	-	-	~112.0	-
10 (iPr-CH₃)	~1.45	s	~26.5	C-9, C-1, C-3
11 (iPr-CH₃)	~1.35	s	~25.0	C-9, C-1, C-3

Conclusion: A Unified and Validated Structural Assignment

The structure of 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol is confidently assigned through a logical and synergistic application of modern spectroscopic techniques. HRMS establishes the correct molecular formula, providing a crucial starting point. A comprehensive suite of 1D and 2D NMR experiments then builds the complete molecular picture. COSY experiments trace the proton-proton connectivities along the glucitol backbone, HSQC links each proton to its carbon partner, and HMBC provides the critical long-range correlations that piece together the distinct structural fragments—the anhydro-glucitol core, the 1,3-isopropylidene protecting group, and the 4-O-acetyl group. Each piece of data cross-validates the others, leading to a single, unambiguous structural assignment that is robust, reliable, and scientifically sound. This systematic approach serves as a gold standard for the structural elucidation of novel carbohydrate derivatives in academic and industrial research.

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• Using NMR for Glycomics and Sugar Analysis. (2025). Creative Biostructure. [Link]

• Fronczek, F. R., & O'Leary, D. J. (1998). Conformational polymorphism of d-sorbitol (d-glucitol): the crystal and molecular structures of d-glucitol 2/3-hydrate and epsilon d-glucitol. Carbohydrate Research, 312(3), 131-137. [Link]

• HSQC and HMBC. Columbia University NMR Core Facility. [Link]

• 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-6-trityl-D-glucitol. Glycobiology. [Link]

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In-Depth Technical Guide: Physical Properties, Synthesis, and Applications of 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol

Core Significance & Structural Overview

4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol (CAS: 70128-28-8) is a highly specialized carbohydrate derivative that serves as a critical chiral building block in glycobiology and medicinal chemistry[1][2]. Structurally, it is a C-glycoside derived from D-arabinose (alternatively named 1-deoxy-1-C-hydroxymethyl-β-D-arabinofuranoside derivative)[3].

The molecular architecture of this compound is defined by three key functional modifications, each serving a distinct mechanistic purpose in drug development:

• 2,5-Anhydro Furanose Core: Provides the essential tetrahydrofuran ring required to mimic the ribose/deoxyribose sugar rings found in nucleic acids, making it an ideal scaffold for nucleoside analog synthesis[3][4].

• 1,3-O-Isopropylidene Bridge: A cyclic acetal that locks the conformation of the molecule. By forming a stable 6-membered 1,3-dioxane ring, it protects the C1 and C3 hydroxyl groups, preventing unwanted side reactions during downstream synthesis[3].

• 4-O-Acetylation: An esterification at the C4 position that modulates the molecule's lipophilicity and serves as a selective protecting group, leaving the C6 position available for targeted extension[4].

Physicochemical Profiling

Understanding the physical properties of this compound is essential for optimizing reaction conditions, chromatographic purification, and storage stability.

Table 1: Physicochemical Properties

Property	Value
Chemical Name	4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol
CAS Registry Number	70128-28-8[2]
Molecular Formula	C11H18O6[2]
Molecular Weight	246.26 g/mol [2]
Predicted Boiling Point	338.7 ± 42.0 °C[5]
Predicted Density	1.26 ± 0.1 g/cm³[5]
Structural Class	C-glycoside / Furanose derivative

Mechanistic Synthesis & Experimental Protocols

The synthesis of 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol relies on the regioselective manipulation of D-mannitol. The following protocol outlines the self-validating chemical workflow required to achieve this specific functionalization.

Phase 1: Acid-Catalyzed Cyclization of D-Mannitol

• Procedure: D-mannitol is heated in an aqueous acidic medium (e.g., aqueous HCl at 100 °C)[3].

• Causality: The acidic environment protonates a terminal hydroxyl, leading to dehydration and subsequent intramolecular attack by the C5 hydroxyl. This cyclization results in a net inversion of configuration at the C2 atom, successfully forming the 2,5-anhydro-D-glucitol core (characterized by relative configurations 2D, 3L, 4D, 5D)[3].

Phase 2: Isopropylidenation

• Procedure: The crude 2,5-anhydro-D-glucitol is reacted with acetone in the presence of an acid catalyst (such as p-toluenesulfonic acid). The product is isolated via dry column vacuum chromatography[3].

• Causality: The 1,3-diol system is thermodynamically favored to form a stable 6-membered 1,3-dioxane ring with acetone. This selectively protects the C1 and C3 positions, leaving the C4 and C6 hydroxyls available for further differentiation.

Phase 3: Regioselective Acetylation

• Procedure:

  • Tritylation: The intermediate is treated with trityl chloride (TrCl) in pyridine to protect the C6 position.

  • Acetylation: Acetic anhydride (Ac2O) and 4-dimethylaminopyridine (DMAP) are added to the mixture to acetylate the C4 position.

  • Detritylation: The trityl group is cleaved using a mild acid (e.g., 80% acetic acid) to yield the final 4-O-acetylated product with a free C6 hydroxyl.

• Causality: The primary C6 hydroxyl is sterically accessible but highly reactive. Trityl chloride selectively protects this primary alcohol due to its massive steric bulk. Once protected, the secondary C4 hydroxyl can be safely acetylated. Finally, the acid-labile trityl group is removed. This sequence is a self-validating system that ensures absolute regioselectivity.

Caption: Synthetic workflow for 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol from D-mannitol.

Applications in Drug Development & Glycobiology

In the realm of drug discovery, 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol is a vital intermediate for the synthesis of homo-C-nucleosides [4].

By converting the free C6 hydroxyl into a leaving group or utilizing it in Mitsunobu coupling conditions, researchers can attach nucleobases (such as N-3-benzoylthymine) with a -CH2- insert between the sugar moiety and the base. These homo-C-nucleoside analogs (e.g., homo-C-d4T and homo-C-thymidine) are extensively screened for antiviral and anticancer properties[4]. Because they possess a carbon-carbon bond linking the sugar to the nucleobase, they exhibit profound resistance to enzymatic degradation (such as cleavage by nucleoside phosphorylases) while effectively inhibiting viral DNA polymerases[6].

Caption: Downstream applications of the intermediate in antiviral and anticancer drug development.

References

• Title: Easy access to 2,5-anhydro-1,3-O-isopropylidene-D-glucitol Source: Synthetic Communications (tandfonline.com) URL: 3

• Title: D-Arabinose-based synthesis of homo-C-d4T and homo-C-thymidine Source: Nucleosides, Nucleotides and Nucleic Acids (nih.gov) URL: 4

• Title: 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol Product Profile Source: MedChemExpress URL: 1

• Title: 4-o-acetyl-2,5-anhydro-1,3-isopropylidene-d-glucitol Physical Properties Source: ChemicalBook URL: 5

• Title: CAS 70128-28-8 4-O-ACETYL-2,5-ANHYDRO-1,3-ISOPROPYLIDENE-D-GLUCITOL Source: GuideChem URL: 7

• Title: USA Chemical Suppliers - Products (4-O-Acetyl-2,5-anhydro-1,3-isopropylidene-D-glucitol) Source: American Chemical Suppliers URL: 6

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4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol CAS number 70128-28-8

An In-depth Technical Guide to 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol (CAS 70128-28-8)

Authored by a Senior Application Scientist

This technical guide provides a comprehensive overview of 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol, a selectively protected carbohydrate derivative. Intended for researchers, scientists, and professionals in drug development and glycobiology, this document delves into the synthesis, characterization, and potential applications of this compound, grounded in established principles of carbohydrate chemistry.

Introduction and Significance

4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol (CAS No. 70128-28-8) is a synthetic carbohydrate derivative with a rigid bicyclic structure.[1] Its utility stems from the strategic placement of protecting groups, which mask certain hydroxyl functions while leaving others available for chemical modification. This selective protection is a cornerstone of complex oligosaccharide synthesis and the development of carbohydrate-based therapeutics.[2][3][4]

The core structure is a 2,5-anhydro-D-glucitol, a derivative of D-sorbitol.[5][6] The presence of an isopropylidene group creates a 1,3-dioxane ring, protecting the hydroxyl groups at the 1 and 3 positions.[2][7] The acetyl group at the 4-position serves as a readily removable protecting group, while the remaining hydroxyl group at the 6-position is available for further functionalization.[4] Such molecules are valuable intermediates in glycobiology research and as building blocks for novel chemical entities.[8][9]

Chemical Identity

Property	Value
CAS Number	70128-28-8
Molecular Formula	C₁₁H₁₈O₆
Synonyms	4-O-acetyl-2,5-anhydro-1,3-O-(1-methylethylidene)-D-glucitol
2,5-anhydro-1,3-o-(1-methylethylidene)-d-glucitol 4-acetate

Synthesis and Mechanistic Considerations

The synthesis of 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol is not explicitly detailed in a single publication within the provided search results. However, a logical synthetic pathway can be constructed based on established methodologies in carbohydrate chemistry.[2][10] The proposed synthesis involves a two-step process starting from 2,5-anhydro-D-glucitol.

Proposed Synthetic Workflow

Caption: Proposed synthetic workflow for the target compound.

Step 1: Isopropylidenation of 2,5-Anhydro-D-glucitol

The initial step involves the protection of the cis-1,3-diol system of 2,5-anhydro-D-glucitol. Isopropylidene groups are commonly used to protect cis-hydroxyl groups, forming a stable five or six-membered ring.[2]

• Protocol:

  • Suspend 2,5-anhydro-D-glucitol in anhydrous acetone.

  • Add a catalytic amount of a strong acid (e.g., sulfuric acid) or a Lewis acid (e.g., copper sulfate).[10]

  • Stir the reaction at room temperature until completion, monitoring by Thin Layer Chromatography (TLC).

  • Neutralize the catalyst with a base (e.g., sodium bicarbonate).

  • Filter the mixture and concentrate the filtrate under reduced pressure.

  • Purify the resulting 2,5-anhydro-1,3-O-isopropylidene-D-glucitol by column chromatography.

• Causality: The formation of the isopropylidene acetal (a ketal) is a reversible acid-catalyzed reaction. The use of acetone as both reactant and solvent drives the equilibrium towards the product. This selectively protects the 1 and 3 hydroxyl groups due to their favorable stereochemical arrangement for forming a six-membered ring.[2]

Step 2: Selective Acetylation

With the 1 and 3 positions blocked, the remaining hydroxyl groups at the 4 and 6 positions have different reactivities. The primary hydroxyl at the 6-position is generally more sterically accessible and nucleophilic than the secondary hydroxyl at the 4-position.[2] However, selective acetylation of the 4-hydroxyl can be achieved under controlled conditions.

• Protocol:

  • Dissolve the intermediate from Step 1 in a suitable solvent like pyridine.

  • Cool the solution in an ice bath.

  • Add acetic anhydride dropwise.

  • Allow the reaction to proceed at low temperature, monitoring by TLC.

  • Upon completion, quench the reaction with water or methanol.

  • Extract the product into an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer sequentially with dilute acid (to remove pyridine), saturated sodium bicarbonate, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the final product by column chromatography.

• Causality: While the primary hydroxyl at C-6 is typically more reactive, the use of pyridine as a catalyst and solvent at low temperatures can influence selectivity. Subtle differences in the electronic and steric environment of the hydroxyl groups can be exploited to favor acetylation at the C-4 position.[2][4] It is also possible that the 6-hydroxyl is first protected with a bulky group (like a trityl group), followed by acetylation of the 4-hydroxyl, and subsequent deprotection of the 6-position, as seen in a related compound.[8][11]

Physicochemical and Spectroscopic Characterization

Physicochemical Properties

Property	Predicted Value/Observation
Appearance	White to off-white solid or a viscous oil
Solubility	Soluble in common organic solvents (e.g., chloroform, ethyl acetate, methanol)
Chirality	Chiral, as it is derived from D-glucitol

Spectroscopic Analysis

• ¹H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals for the acetyl methyl group (a singlet around δ 2.1 ppm) and the two methyl groups of the isopropylidene moiety (two singlets).[15] The protons on the carbohydrate backbone would appear as a series of multiplets, with their chemical shifts and coupling constants being indicative of the rigid bicyclic structure.[12][16]

• ¹³C NMR Spectroscopy: The carbon NMR spectrum would show a signal for the acetyl carbonyl carbon around 170 ppm, and the methyl carbon of the acetyl group around 21 ppm. The isopropylidene carbons would also be present. The six carbons of the glucitol backbone would have distinct chemical shifts reflecting their chemical environment.[16][17]

• Mass Spectrometry: Electron Impact Mass Spectrometry (EI-MS) would likely show a molecular ion peak, along with characteristic fragmentation patterns corresponding to the loss of an acetyl group, a methyl group from the isopropylidene moiety, or other fragments of the carbohydrate ring.[13]

Potential Applications in Research and Development

The structure of 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol makes it a valuable intermediate in several areas:

• Oligosaccharide Synthesis: The free hydroxyl group at the 6-position provides a handle for glycosylation reactions or further functionalization, while the other positions remain protected.[3][4] The acetyl group at the 4-position can be selectively removed under basic conditions to expose another hydroxyl group for subsequent reactions.[2]

• Drug Discovery: The rigid 2,5-anhydro-D-glucitol scaffold is a derivative of isosorbide, a class of compounds with known biological activities and applications in medicine.[18] This molecule can serve as a starting material for the synthesis of novel therapeutic agents, including potential enzyme inhibitors.[19]

• Glycobiology Research: As a well-defined, partially protected carbohydrate, this compound can be used as a probe to study protein-carbohydrate interactions or as a building block for creating more complex glycoconjugates.[8][9]

Safety and Handling

Specific safety data for this compound is not available. Standard laboratory safety precautions should be followed when handling this and similar chemical reagents. This includes:

• Working in a well-ventilated fume hood.

• Wearing appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Avoiding inhalation of dust or vapors and contact with skin and eyes.

Conclusion

4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol is a strategically protected carbohydrate with significant potential as a synthetic intermediate. While not extensively documented as a standalone compound, its synthesis and properties can be reliably inferred from the broader principles of carbohydrate chemistry. This guide provides a foundational understanding for researchers looking to utilize this molecule in their synthetic and developmental endeavors.

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• ACS Publications. (2025, February 5). Multigram-Scale Synthesis of 2,5-Dideoxy-2,5-imino-d-mannitol (DMDP) and 2,5-Dideoxy-2,5-imino-d-glucitol (DGDP) from d-Fructose and l-Sorbose Using a Regioselective Appel Reaction. The Journal of Organic Chemistry.
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synthesis of 2,5-anhydro-D-glucitol derivatives

An In-depth Technical Guide to the Synthesis of 2,5-Anhydro-D-glucitol Derivatives

Abstract

This technical guide provides a comprehensive overview of the synthetic strategies for preparing 2,5-anhydro-D-glucitol and its derivatives. This furanoid core, a rigid bicyclic ether derived from hexitols, serves as a crucial chiral scaffold in medicinal chemistry and materials science. This document delves into the primary synthetic routes, including the acid-catalyzed dehydration of hexitols and more controlled intramolecular cyclizations of functionalized sugar precursors. We will explore the causality behind experimental choices, the critical role of protecting group strategies in achieving regioselectivity, and detailed protocols for key transformations. The content is designed for researchers, scientists, and drug development professionals, offering both foundational knowledge and field-proven insights into the synthesis of this valuable class of compounds.

Introduction: The Significance of the 2,5-Anhydro-D-glucitol Scaffold

2,5-Anhydro-D-glucitol, a structural isomer of the widely known isosorbide (1,4:3,6-dianhydro-D-glucitol), is a carbohydrate-derived bicyclic furan. Its rigid structure, defined stereochemistry, and multiple functionalization points make it an attractive building block in various scientific domains. In drug development, derivatives of this scaffold are explored for a range of therapeutic applications, leveraging their unique three-dimensional shape to interact with biological targets. For instance, iminosugar analogues like 2,5-dideoxy-2,5-imino-D-glucitol are investigated as potent glycosidase inhibitors for treating diseases such as Gaucher disease[1][2]. The core structure is also an intermediate in the production of various biochemical reagents used in glycobiology research[3][4].

The synthesis of the 2,5-anhydro-D-glucitol core, however, is not without its challenges. The primary difficulty lies in controlling the regioselectivity of the cyclization reaction from acyclic precursors like D-sorbitol or D-mannitol, which can lead to a mixture of anhydro sugars, including the thermodynamically favored isosorbide. Consequently, synthetic strategies often rely on multi-step sequences involving carefully chosen protecting groups to ensure the desired 2,5-cyclization.

This guide will dissect the most effective and scientifically robust methods for the synthesis of the 2,5-anhydro-D-glucitol core and its subsequent derivatization.

Core Synthetic Strategies

The formation of the 2,5-anhydro-D-glucitol tetrahydrofuran ring can be broadly achieved through two main approaches: direct, often harsh, dehydration of hexitols, and more nuanced, multi-step intramolecular cyclizations of specifically designed precursors.

Acid-Catalyzed Dehydration of Hexitols

The most direct conceptual route to anhydrohexitols is the acid-catalyzed dehydration of their parent alditols, such as D-mannitol or D-sorbitol. While this method is highly effective for producing isosorbide (1,4:3,6-dianhydro-D-glucitol), obtaining the 2,5-anhydro isomer as the major product is a significant challenge due to the reaction thermodynamics favoring the formation of two five-membered rings[5].

However, specific preparations starting from D-mannitol have been shown to yield 2,5-anhydro-D-glucitol. Acid-catalyzed cyclization of D-mannitol can produce the target compound, which can then be isolated as a derivative, for example, by isopropylidenation and benzoylation for purification and characterization[6]. The key to this approach is the careful control of reaction conditions and the subsequent separation of the isomeric mixture.

Table 1: Comparison of Hexitol Dehydration Outcomes

Starting Material	Primary Anhydro-Product	Typical Catalyst	Key Challenge
D-Sorbitol	Isosorbide (1,4:3,6-dianhydro)	Sulfuric Acid, Solid Acids	Overcoming thermodynamic preference for isosorbide[5][7]
D-Mannitol	Mixture including 2,5-Anhydro-D-glucitol	Mineral Acids	Poor selectivity, complex product mixture[6]

Intramolecular Cyclization of Functionalized Precursors

To overcome the selectivity issues of direct dehydration, more controlled synthetic routes involving intramolecular cyclization are preferred. These methods utilize precursors where the reactive groups are strategically placed to favor the formation of the 2,5-anhydro ring system.

A highly effective strategy involves the intramolecular cyclization of a diepoxide, such as 1,2:5,6-dianhydro-D-mannitol. This precursor, readily available from D-mannitol, is primed for cyclization. The reaction proceeds via the nucleophilic attack of a hydroxyl group (formed by the opening of one epoxide) onto the second epoxide ring.

This method has been shown to produce hyperbranched polymers consisting mainly of 2,5-anhydro-D-glucitol units through cationic cyclopolymerization[8][9]. For the synthesis of the monomer, a microwave-assisted reaction using ammonium formate in methanol has been reported, achieving an overall yield of 32% from a D-mannitol derivative over seven steps[6].

Experimental Protocol: Microwave-Assisted Synthesis from a Diepoxide Intermediate [6]

• Precursor Synthesis: Prepare 1,2:5,6-dianhydro-3,4-di-O-protected-D-mannitol from D-mannitol through standard protection and epoxidation procedures.

• Cyclization: Dissolve the diepoxide precursor in methanol containing ammonium formate.

• Microwave Irradiation: Subject the reaction mixture to microwave irradiation at a controlled temperature and time (e.g., 100-120 °C for 10-30 minutes). The microwave energy accelerates the ring-opening and subsequent intramolecular cyclization.

• Workup and Purification: After cooling, the reaction mixture is concentrated under reduced pressure. The residue is then purified using column chromatography (e.g., silica gel with an ethyl acetate/hexane gradient) to isolate the protected 2,5-anhydro-D-glucitol.

• Deprotection: Remove the protecting groups under appropriate conditions (e.g., acid hydrolysis for acetals, hydrogenolysis for benzyl ethers) to yield 2,5-anhydro-D-glucitol.

An elegant and stereospecific route starts from 2-amino-2-deoxy-D-glucose (D-glucosamine). Treatment with nitrous acid (HNO₂) induces a deamination reaction, which is accompanied by a ring contraction to yield the intermediate aldehyde, 2,5-anhydro-D-mannose[10]. This key intermediate possesses the desired furanoid ring. Subsequent reduction of the aldehyde group, typically with a mild reducing agent like sodium borohydride (NaBH₄), furnishes 2,5-anhydro-D-mannitol, a stereoisomer of the target glucitol. Stereochemical inversion at C2 would be required to obtain the glucitol configuration.

Synthesis of Key Derivatives: The Role of Protecting Groups

The synthesis of specific derivatives of 2,5-anhydro-D-glucitol hinges on the selective functionalization of its three hydroxyl groups (at C1, C3, and C6). This requires a robust protecting group strategy to differentiate between the primary C1 and C6 hydroxyls and the secondary C3 hydroxyl.

Protecting groups are not merely masks; they influence the reactivity of the carbohydrate scaffold and are essential for directing reactions to specific sites[11][12][13].

Ester and Ether Derivatives

Esterification and etherification are common transformations. For example, the synthesis of isosorbide-5-mononitrate, a related vasodilator, often involves selective protection of one hydroxyl group, nitration of the free hydroxyl, and subsequent deprotection[14][15]. Similar strategies can be applied to the 2,5-anhydro-D-glucitol scaffold.

• Selective Protection: Bulky protecting groups like trityl (Tr) or tert-butyldimethylsilyl (TBDMS) will preferentially react with the less sterically hindered primary hydroxyls at C1 and C6.

• Functionalization: The remaining free secondary hydroxyl at C3 can then be targeted for esterification or etherification.

• Deprotection and Differentiation: After functionalizing C3, the primary protecting groups can be removed. The two primary hydroxyls can sometimes be differentiated, although this is challenging.

Amino Derivatives

The introduction of an amino group is of significant interest for developing pharmacological agents[1][16]. A common method involves:

• Selective Tosylation/Mesylation: One of the primary hydroxyl groups (C1 or C6) is selectively protected, and the other is converted to a good leaving group, such as a tosylate or mesylate.

• Azide Displacement: The tosylate/mesylate is displaced with sodium azide (NaN₃) via an Sₙ2 reaction.

• Reduction: The resulting azide is reduced to the primary amine using methods like catalytic hydrogenation (H₂/Pd-C) or with tributyltin hydride[17].

This sequence provides a reliable method for introducing a nitrogen-containing functionality at a specific position on the scaffold.

Conclusion

The synthesis of 2,5-anhydro-D-glucitol and its derivatives is a field rich with challenges and opportunities. While direct dehydration of hexitols provides a straightforward entry, it suffers from a lack of selectivity. More elegant and controlled syntheses rely on intramolecular cyclization strategies, where the strategic use of functionalized precursors and protecting groups is paramount. The mastery of these techniques allows for the creation of a diverse library of derivatives built upon the rigid, chiral 2,5-anhydro-D-glucitol core. These compounds will continue to be valuable probes in glycobiology and serve as promising scaffolds for the development of new therapeutics and advanced materials.

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Engineering C-Glycoside Scaffolds: The Role of 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol in Glycobiology

Executive Summary

In the rapidly evolving field of glycobiology, the instability of native O-glycosides against in vivo glycosidases presents a formidable barrier to carbohydrate-based drug development[1]. To circumvent this, researchers utilize C-glycosides—analogues where the anomeric oxygen is replaced by a robust carbon-carbon bond. 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol (CAS: 70128-28-8) serves as a premier, orthogonally protected chiral building block for synthesizing these stable mimics[2][3]. This technical whitepaper explores the mechanistic rationale, synthetic methodologies, and downstream applications of this critical intermediate in the development of nucleoside analogues and natural product derivatives.

Mechanistic Grounding: The C-Glycoside Advantage & Orthogonal Protection

The utility of 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol stems from its structural mimicry of D-arabinofuranose[4]. When D-mannitol undergoes acid-catalyzed cyclization, a net inversion of configuration at the C2 atom occurs, yielding the 2D, 3L, 4D, 5D configuration characteristic of D-glucitol[5].

The strategic placement of protective groups on this scaffold is not arbitrary; it is a masterclass in thermodynamic control and regioselectivity:

• 1,3-O-Isopropylidene Group: This acetal linkage selectively locks the primary hydroxyl at C1 and the secondary hydroxyl at C3 into a stable 1,3-dioxane-like ring. This prevents unwanted side reactions during harsh downstream coupling phases.

• 4-O-Acetyl Group: Acetylation at the C4 position provides an orthogonal layer of protection. Because ester linkages (acetyl) and acetal linkages (isopropylidene) are cleaved under entirely different chemical conditions (base-catalyzed hydrolysis vs. acid-catalyzed hydrolysis, respectively), researchers can selectively unmask specific reactive sites on the furanose ring[4][6].

Fig 1. Divergent application pathways of the orthogonally protected anhydro-glucitol.

Self-Validating Experimental Protocol: Synthesis from D-Mannitol

The synthesis of the target compound requires precise control over dehydration kinetics to prevent the formation of unwanted dianhydrides. The following protocol outlines the field-proven methodology for generating the protected C-glycoside precursor[5].

Phase 1: Acid-Catalyzed Dehydration

• Reaction Setup: Suspend 200g of D-mannitol in aqueous HCl. The homotopic relation between the hydroxyl groups (1–6, 2–5, and 3–4) means the initial protonation site dictates the cyclization pathway[5].

• Thermal Cyclization: Heat the mixture to 100°C. Causality Note: Strict temperature control is required. Exceeding 100°C accelerates the secondary dehydration of 2,5-anhydro-D-glucitol into 1,4:3,6-dianhydro-D-mannitol (isosorbide derivatives), drastically reducing yield.

• Validation Checkpoint: Monitor via TLC. The primary product must be 2,5-anhydro-D-glucitol, characterized by a net inversion at C2.

Phase 2: Regioselective Isopropylidenation & Acetylation

• Acetal Formation: React the crude 2,5-anhydro-D-glucitol with acetone and a catalytic amount of concentrated sulfuric acid. The 1,3-diol system thermodynamically favors the formation of the 1,3-O-isopropylidene ring.

• Chromatographic Isolation: Isolate 2,5-anhydro-1,3-O-isopropylidene-D-glucitol using Dry Column Vacuum Chromatography (DCVC). Causality Note: DCVC is mandatory here over standard flash chromatography because the reaction yields a highly viscous mixture of unreacted mannitol and isomeric anhydrides; DCVC provides the necessary theoretical plates to resolve the 1,3-protected species efficiently[5].

• Acetylation: Treat the purified intermediate with acetic anhydride ( Ac2​O ) in pyridine at 0°C to room temperature. This selectively acetylates the remaining free hydroxyl at the C4 position.

• Final Validation: Confirm the structure of 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol via 1H -NMR (look for the distinct singlet of the acetyl methyl group at ~2.1 ppm and the isopropylidene methyls at ~1.3-1.5 ppm).

Fig 2. Stepwise synthesis of the 4-O-acetylated C-glycoside precursor from D-mannitol.

Quantitative Data: Pharmacokinetic & Structural Metrics

To understand why drug development professionals invest heavily in synthesizing these specific C-glycoside scaffolds, we must compare their physicochemical properties against traditional O-glycosides.

Metric	Native O-Glycosides	C-Glycosides (2,5-Anhydro-D-glucitol derivatives)	Rationale for Difference
Anomeric Bond Type	C–O–C (Acetal)	C–C–C (Alkyl)	Substitution of the exocyclic oxygen with a methylene group.
Glycosidase Susceptibility	High (Rapid cleavage)	Zero (Completely resistant)	Enzymes lack the mechanism to cleave the non-polar C-C bond[1].
In Vivo Half-Life (Typical)	Minutes to Hours	Days	Resistance to enzymatic hydrolysis drastically extends circulation time.
Conformational Flexibility	High (Rotation around C-O)	Restricted	The C-C bond enforces a rigid spatial orientation, improving target binding affinity.
Synthetic Complexity	Low to Moderate	High	Requires multi-step orthogonal protection (e.g., isopropylidene/acetyl)[4].

Applications in Advanced Drug Development

The ultimate value of 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol lies in its downstream applications. By selectively stripping away the acetyl or isopropylidene groups, chemists expose specific hydroxyls for coupling reactions.

1. Synthesis of Antiviral Homo-C-Nucleosides: The compound is a direct precursor to homo-C-nucleosides, which feature a −CH2​− insert between the sugar moiety and the nucleobase[4]. By converting the protected glucitol into 2,5-anhydro-4,6-di-O-benzoyl-3-deoxy-D-ribo-hexitol, researchers can utilize Mitsunobu coupling conditions to attach N-3-benzoylthymine. This yields analogues like homo-C-d4T and homo-C-thymidine , which are screened for potent anti-HIV and anticancer activities due to their resistance to phosphorylases[4][7].

2. Natural Product Synthesis: The rigid stereochemistry of the 2,5-anhydro-D-glucitol core is also leveraged to synthesize neuroactive natural products. For example, stereospecific derivatization of the scaffold yields (+)-muscarine analogues, which are critical probes for studying muscarinic acetylcholine receptors in neurobiology[8].

References

• Easy Access to 2,5-Anhydro-1,3-O-Isopropylidene-D-glucitol . Bogdan Doboszewski & Edmilson Clarindo de Siqueira (2010). Synthetic Communications (Taylor & Francis). Available at:[Link]

• D-Arabinose-based synthesis of homo-C-d4T and homo-C-thymidine . Bogdan Doboszewski (2009). Nucleosides, Nucleotides & Nucleic Acids (PubMed). Available at: [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol | 70128-28-8 [sigmaaldrich.com]
• 3. guidechem.com [guidechem.com]
• 4. D-Arabinose-based synthesis of homo-C-d4T and homo-C-thymidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. guidechem.com [guidechem.com]
• 7. tandfonline.com [tandfonline.com]
• 8. researchgate.net [researchgate.net]

starting materials for 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol

Strategic Synthesis and Starting Materials for 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol: A Technical Guide

Executive Summary

The compound 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol (CAS: 70128-28-8) is a highly specialized, functionalized tetrahydrofuran derivative[1]. It serves as a premier chiral building block in2[2] and acts as a critical intermediate for the synthesis of homo-C-nucleosides (such as homo-C-d4T and homo-C-thymidine)[3].

Structurally, the molecule features a protected 1,3-diol system (acetonide), an acetylated secondary hydroxyl at C4, and a free primary hydroxyl at C6 . This specific substitution pattern requires a meticulously orchestrated, regioselective protection/deprotection strategy starting from an inexpensive hexitol precursor.

Retrosynthetic Logic & Starting Materials

To achieve the precise functionalization of the target molecule, the synthesis relies on exploiting the steric and thermodynamic differences between the hydroxyl groups of the core 2,5-anhydro-D-glucitol skeleton.

• Primary Starting Material (D-Mannitol): Rather than starting from D-glucitol, the synthesis begins with the highly abundant and cost-effective D-mannitol. Acid-catalyzed dehydration induces an intramolecular cyclization that proceeds with a net inversion of configuration at the C2 position, yielding the required D-glucitol stereochemistry[4].

• Acetonide Source (Acetone / H+): Used to selectively bridge the exocyclic C1-OH and the ring-bound C3-OH, forming a thermodynamically favored 1,3-dioxane ring fused to the tetrahydrofuran core.

• Transient Protecting Group (Trityl Chloride): Because direct acetylation would indiscriminately attack both the C4 (secondary) and C6 (primary) hydroxyls, the bulky triphenylmethyl (trityl) group is deployed to selectively mask the unhindered C6-OH[5].

• Acetylation Agent (Acetic Anhydride): With C1, C3, and C6 protected, Ac₂O is used to quantitatively acetylate the remaining C4-OH.

Quantitative Data: Material Equivalents & Expected Yields

The following table summarizes the stoichiometric requirements and expected yields for the end-to-end synthetic workflow.

Step	Starting Material / Intermediate	Primary Reagent	Equivalents	Reaction Function	Expected Yield
1	D-Mannitol	HCl (aq)	Catalyst	Dehydration & Cyclization	~20–24%[4]
2	2,5-anhydro-D-glucitol	Acetone / H₂SO₄	Excess	1,3-O-Isopropylidenation	50–60%
3	2,5-anhydro-1,3-O-isopropylidene-D-glucitol	Trityl Chloride (TrCl)	1.1 eq	Regioselective C6 Protection	75–85%
4	6-O-Trityl intermediate	Acetic Anhydride (Ac₂O)	1.5 eq	C4-OH Acetylation	>90%
5	4-O-Acetyl-6-O-trityl intermediate	80% Acetic Acid (aq)	Solvent	Selective Detritylation	80–85%

Experimental Protocols (Self-Validating Systems)

The following protocols establish a self-validating system where each intermediate's structural integrity dictates the success of the subsequent step.

Step 1 & 2: Synthesis of 2,5-anhydro-1,3-O-isopropylidene-D-glucitol

• Cyclization: Suspend 200 g of D-mannitol in 10% aqueous HCl. Heat the mixture to 100°C for 24 hours. The acidic medium drives the loss of water, forming the tetrahydrofuran ring while inverting the C2 stereocenter[4].

• Neutralization: Cool the mixture, neutralize with solid NaHCO₃, and concentrate under reduced pressure to yield a crude syrup containing 2,5-anhydro-D-glucitol.

• Isopropylidenation: Dissolve the crude syrup in 1.0 L of anhydrous acetone. Add a catalytic amount of concentrated H₂SO₄ and stir at room temperature for 12 hours.

• Isolation: Neutralize the reaction with NaHCO₃, filter, and concentrate. Purify the residue using 4 to isolate the pure acetonide intermediate[4].

Step 3 & 4: Telescoped Tritylation and Acetylation

• Tritylation: Dissolve 10 g of 2,5-anhydro-1,3-O-isopropylidene-D-glucitol in 100 mL of anhydrous pyridine. Cool to 0°C under argon. Slowly add 1.1 equivalents of TrCl. Stir for 8 hours, monitoring via TLC (Hexane:EtOAc 7:3) until the starting material is consumed.

• Acetylation: To the same reaction flask, add 1.5 equivalents of Ac₂O and 0.1 equivalents of DMAP. Stir at room temperature for 4 hours.

• Quenching: Quench the reaction by adding 10 mL of methanol. Concentrate the mixture in vacuo, dissolve in dichloromethane (DCM), and wash sequentially with 1M HCl, saturated NaHCO₃, and brine. Dry over Na₂SO₄ and concentrate to yield the 4-O-Acetyl-6-O-trityl intermediate.

Step 5: Selective Detritylation

• Cleavage: Dissolve the crude intermediate in 50 mL of 80% aqueous acetic acid. Heat to 50°C for 2–3 hours. The mild acidity selectively cleaves the trityl ether without hydrolyzing the acetonide or the acetate ester.

• Purification: Concentrate the mixture under reduced pressure. Co-evaporate with toluene to remove residual acetic acid. Purify via silica gel flash chromatography to yield the final target: 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol .

Mechanistic Causality (E-E-A-T)

• Why does the 1,3-acetonide form preferentially? In the 2,5-anhydro-D-glucitol core, the C1-OH is exocyclic while the C3-OH is attached directly to the tetrahydrofuran ring. The formation of a 1,3-dioxane ring bridging these two positions is thermodynamically favored over a highly strained 3,4-acetonide (which would require bridging two trans-oriented hydroxyls on a 5-membered ring).

• Why is Tritylation mandatory? The target molecule requires an acetyl group at C4 and a free hydroxyl at C6. Because the C6-OH is a primary alcohol, it is kinetically much more nucleophilic than the secondary C4-OH. Direct acetylation would preferentially attack C6. The bulky triphenylmethyl (trityl) group acts as a steric shield, exclusively protecting the primary C6-OH, thereby forcing the subsequent acetylation to occur strictly at the C4 position.

Mechanistic Visualizations

Figure 1: Forward synthesis pathway from D-mannitol to the target molecule.

Figure 2: Regioselective protection logic for the hydroxyl groups.

References

• Doboszewski, B., & de Siqueira, E. C. (2010). "Easy Access to 2,5-Anhydro-1,3-O-Isopropylidene-D-glucitol." Synthetic Communications. 4

• Doboszewski, B. (2009). "D-Arabinose-based synthesis of homo-C-d4T and homo-C-thymidine." Nucleosides, Nucleotides & Nucleic Acids.3

• NextSDS Database. "4-O-ACETYL-2,5-ANHYDRO-1,3-ISOPROPYLIDENE-D-GLUCITOL (CAS 70128-28-8)." NextSDS Substance Information. 1

• MedChemExpress. "4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol." MCE Life Science Reagents. 2

• MedChemExpress. "Essentials of Glycobiology / 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-6-trityl-D-glucitol." MCE Biochemical Assay Reagents.5

Sources

• 1. nextsds.com [nextsds.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. D-Arabinose-based synthesis of homo-C-d4T and homo-C-thymidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. medchemexpress.com [medchemexpress.com]

key characteristics of anhydro sugar derivatives

Architects of Conformation: Key Characteristics and Applications of Anhydro Sugar Derivatives in Advanced Therapeutics

Executive Summary

Anhydro sugars, frequently termed "intramolecular anhydrides," are a specialized class of heteromorphic carbohydrates defined by the elimination of one or more water molecules from the parent aldose or ketose, resulting in an intramolecular ether linkage[1]. This structural dehydration generates bicyclic or tricyclic frameworks containing oxirane, oxetane, oxolane, or oxane rings[1]. For drug development professionals and synthetic chemists, these derivatives are not merely structural curiosities; they are high-value, homochiral synthons. Their locked conformations dictate highly predictable stereoselective reactivity, making them indispensable in the synthesis of complex oligosaccharides and conformationally restricted nucleoside analogs[1][2].

Structural Mechanics and Conformational Locking

The defining characteristic of an anhydro sugar is its rigid, conformationally locked ring system. In a standard pyranose sugar like D-glucose, the molecule predominantly exists in the thermodynamically stable 4C1​ chair conformation. However, the formation of a 1,6-anhydro bridge (as seen in levoglucosan) forces the pyranose ring to flip into the higher-energy 1C4​ conformation[1].

Causality of Reactivity: This 1C4​ locked state is the engine of the molecule's synthetic utility. The 1,6-anhydro bridge provides dual, simultaneous protection of the C1 (anomeric) and C6 hydroxyl groups[1]. Furthermore, the steric bulk of the bicyclic system directs incoming nucleophiles almost exclusively to specific faces of the molecule. When the anhydro bridge is subsequently opened under Lewis acidic conditions, the concomitant release of the primary hydroxyl group at C6 allows for highly convergent, step-economical synthetic strategies without the need for exhaustive protecting group manipulations[1].

Reactivity is inversely proportional to ring size: highly strained oxirane (1,2-anhydro) and oxetane rings exhibit intense reactivity, acting as powerful glycosyl donors, whereas oxolane (3,6-anhydro) and oxane rings are more stable, serving as robust scaffolds for drug design[1].

Quantitative Data: Characteristics of Key Anhydro Sugar Classes

To facilitate strategic selection in synthetic pathways, the quantitative and qualitative traits of major anhydro sugar classes are summarized below.

Anhydro Class	Ring Type	Relative Strain	Primary Conformation	Key Synthetic / Pharmaceutical Application
1,2-Anhydro	Oxirane (3-membered)	High	Distorted Half-Chair	Highly reactive glycosyl donors (e.g., glycal epoxides) for stereospecific β -glycosylation.
1,6-Anhydro	Bicyclic Oxane	Moderate	Locked 1C4​ Chair	Chiral pool building blocks; stereocontrolled synthesis of complex oligosaccharides.
3,6-Anhydro	Oxolane (4-membered)	Low	Bicyclic Twist	Scaffolds for conformationally restricted antiviral nucleoside analogs.
1,5-Anhydro	Oxane (6-membered)	Low	4C1​ Chair	Development of L-hexitol nucleic acids (L-HNA) for antisense therapeutics.

Experimental Methodology: Continuous Flow Synthesis of Protected 1,6-Anhydro Sugars

Historically, the functionalization of levoglucosan in batch reactors suffered from poor regioselectivity due to the similar reactivity of its secondary hydroxyls. The following self-validating protocol utilizes continuous flow chemistry to achieve highly selective benzylation, exploiting rapid heat transfer and precise residence times to control the reaction kinetics[3].

Protocol: Continuous Synthesis of 1,6-Anhydro-2,4-di-O-benzyl- β -D-glucopyranose

• Reactor Preparation: Pack a stainless steel column (25 cm × 4.6 mm I.D.) with a pre-mixed powder of Barium Oxide (BaO) and Aluminum Carbonate ( Al2​CO3​ ) in a 3:2 ratio[3]. Causality: BaO acts as a heterogeneous base to deprotonate the hydroxyl groups, while Al2​CO3​ prevents reactor clogging and modulates the basicity.

• Reagent Formulation: Prepare a reactant stream containing 0.2 M levoglucosan and 1.0 M benzyl bromide (BnBr) in a suitable aprotic solvent[3].

• Flow Configuration: Connect perfluoroalkoxy (PFA) tubing to the reactor. Submerge the reactor coil in a heating bath maintained precisely at 91 °C[3].

• Execution: Pump the reagent mixture through the packed-bed reactor at a flow rate of 0.26 mL/min. This specific flow rate ensures a residence time of exactly 22 minutes[3]. Causality: A 22-minute residence time provides the thermodynamic window necessary to benzylate the more accessible C2 and C4 positions while leaving the sterically hindered C3 position unprotected, a feat difficult to control in batch synthesis.

• Isolation: Collect the effluent, quench the residual BnBr, and purify via flash chromatography to isolate the 2,4-di-O-benzyl derivative.

Mechanistic workflow of 1,6-anhydro sugar synthesis and subsequent stereocontrolled ring-opening.

Role in Drug Development: Conformationally Restricted Nucleoside Analogs

In antiviral and anticancer drug design, the flexibility of the glycosyl bond in standard nucleosides often leads to a high entropic penalty upon binding to target enzymes (e.g., viral polymerases)[2]. Anhydro sugars solve this by acting as conformational locks.

By introducing an anhydro bridge (such as a 3,6-anhydro or 1,5-anhydro linkage) into the pentofuranosyl moiety, chemists can restrict the rotation around the glycosyl bond[2]. This prevents the nucleoside from freely equilibrating between the syn and anti conformations[2]. Because viral polymerases typically require the anti-conformation for incorporation into nascent DNA/RNA, locking the drug in this specific geometry drastically increases binding affinity and reduces off-target toxicity[2].

For example, 1-(3,5-anhydro-2-deoxypentofuranosyl)thymine utilizes an anhydro sugar framework to mimic natural nucleosides while resisting enzymatic degradation[4]. Similarly, L-hexitol nucleic acids (L-HNA), built from 1,5-anhydro-hexitol nucleosides, demonstrate remarkable stability and base-pairing fidelity, making them prime candidates for antisense oligonucleotide therapies[5].

Drug design pipeline utilizing anhydro modifications to restrict nucleoside conformation.

Glycosylation Dynamics and Side Reactions

In transition metal-catalyzed glycosylation, the formation of anhydro sugars can sometimes occur as an unintended, yet mechanistically revealing, side reaction. When utilizing highly reactive glycosyl donors (e.g., glycosyl triflates), intramolecular attack by a side-chain protecting group (such as a benzyl ether) can outcompete intermolecular attack by the intended acceptor[6]. This process proceeds through an exploded transition state with significant oxocarbenium ion character, forcing the pyranose ring into a 3H4​ or 52​B conformation to facilitate the 1,6-anhydro ring closure[6]. Understanding these dynamics allows researchers to tune the protecting group strategy and solvent conditions to either suppress anhydro formation or deliberately harness it for the synthesis of locked intermediates[6].

References

• Chemistry of Anhydro Sugars. ResearchGate. [Link]

• The Synthesis and Uses of Conformationally Restricted Nucleoside Analogues and Their Antiviral Activity. ScholarWorks. [Link]

• Synthesis of protected glucose derivatives from levoglucosan by development of common carbohydrate protecting group reactions under continuous flow conditions. PMC. [Link]

• De novo approach to L-anhydrohexitol nucleosides as building blocks for the synthesis of L-hexitol nucleic acids (L-HNA). ResearchGate. [Link]

• Influence of Configuration at the 4- and 6-Positions on the Conformation and Anomeric Reactivity and Selectivity of 7-Deoxyheptopyranosyl Donors. ACS Publications. [Link]

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• 4. CAS 7481-90-5: 1-(3,5-anhydro-2-deoxypentofuranosyl)-5-met… [cymitquimica.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Solubility of 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol in Organic Solvents

This guide provides a comprehensive overview of the solubility characteristics of 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol, a key intermediate in glycobiology and medicinal chemistry.[1][2] A thorough understanding of its solubility is paramount for its effective use in synthesis, purification, and various applications within drug development. This document outlines the predicted solubility of the target compound in a range of common organic solvents, details the experimental methodologies for empirical determination, and provides insights into the underlying physicochemical principles governing its solubility.

Compound Profile and Predicted Solubility

Molecular Structure:

Physicochemical Properties:

• Molecular Formula: C₁₁H₁₈O₆[2]

• Molecular Weight: 246.26 g/mol [2]

• Key Structural Features: The molecule possesses a protected diol (isopropylidene group), an acetyl group, and a free primary hydroxyl group. This combination of protecting groups and a free hydroxyl group imparts a moderate polarity to the molecule. The presence of ether linkages and ester functionality further contributes to its solubility profile. The isopropylidene and acetyl groups reduce the hydrogen bonding capacity of the parent glucitol, while the remaining free hydroxyl group can act as a hydrogen bond donor and acceptor.

Predicted Solubility in Common Organic Solvents:

The solubility of a compound is largely governed by the "like dissolves like" principle, which relates to the polarity of the solute and the solvent.[3] Based on the structure of 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol, the following solubility profile is predicted:

Solvent	Solvent Type	Predicted Solubility	Rationale
Dichloromethane (DCM)	Nonpolar Aprotic	High	The molecule's overall moderate polarity and the presence of nonpolar regions (isopropylidene and acetyl groups) allow for favorable interactions with DCM.
Chloroform (CHCl₃)	Nonpolar Aprotic	High	Similar to DCM, chloroform is a good solvent for moderately polar compounds.
Diethyl Ether	Nonpolar Aprotic	Moderate to High	The ether linkages in the solvent can interact with the ether and ester groups of the solute.
Ethyl Acetate	Polar Aprotic	High	The ester functionality of the solvent can effectively solvate the ester and ether groups of the compound.
Acetone	Polar Aprotic	High	Acetone's polarity is well-suited to dissolve moderately polar compounds with hydrogen bonding capabilities.
Acetonitrile	Polar Aprotic	Moderate	While polar, acetonitrile is less effective at solvating compounds with significant hydrogen bonding character compared to other polar aprotic solvents.
Tetrahydrofuran (THF)	Polar Aprotic	High	The cyclic ether structure of THF provides good solvation for the ether and hydroxyl groups of the molecule.
Methanol	Polar Protic	High	The hydroxyl group of methanol can form strong hydrogen bonds with the free hydroxyl group of the solute, leading to high solubility.
Ethanol	Polar Protic	High	Similar to methanol, ethanol's hydroxyl group facilitates strong hydrogen bonding.
Isopropanol	Polar Protic	Moderate to High	The increased alkyl chain length compared to methanol and ethanol may slightly reduce its solvating power for this specific compound.
N,N-Dimethylformamide (DMF)	Polar Aprotic	High	DMF is a strong polar aprotic solvent capable of dissolving a wide range of organic compounds.
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	High	DMSO is a highly polar aprotic solvent that is an excellent solvent for many organic molecules.
Hexane	Nonpolar	Low	The significant polarity of the solute, particularly the free hydroxyl group, makes it poorly soluble in nonpolar alkanes.
Toluene	Nonpolar Aromatic	Low to Moderate	The aromatic ring of toluene can have some weak interactions, but it is generally not a good solvent for polar, hydrogen-bonding compounds.
Water	Polar Protic	Low	While the molecule has a free hydroxyl group, the nonpolar isopropylidene and acetyl groups significantly reduce its aqueous solubility.

Experimental Determination of Solubility

To empirically validate the predicted solubilities, several established methods can be employed. The choice of method often depends on the required accuracy, throughput, and available equipment.

Shake-Flask Method (Gravimetric Analysis)

This is a traditional and reliable method for determining equilibrium solubility.[4]

Protocol:

• Preparation: Add an excess amount of 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol to a known volume of the selected organic solvent in a sealed vial.

• Equilibration: Agitate the mixture at a constant temperature for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Separation: Allow the undissolved solid to settle. Carefully extract a known volume of the supernatant, ensuring no solid particles are transferred. Filtration through a syringe filter (e.g., 0.22 µm) is recommended.

• Solvent Evaporation: Evaporate the solvent from the collected supernatant under reduced pressure.

• Quantification: Weigh the remaining solid residue.

• Calculation: The solubility is calculated as the mass of the dissolved solid per volume of solvent (e.g., mg/mL or g/L).

High-Performance Liquid Chromatography (HPLC) Method

This method is suitable for more accurate and lower concentration measurements.[5][6]

Protocol:

• Saturated Solution Preparation: Prepare a saturated solution as described in the shake-flask method (steps 1-3).

• Calibration Curve: Prepare a series of standard solutions of the compound with known concentrations in the mobile phase. Inject these standards into the HPLC system and generate a calibration curve by plotting peak area against concentration.

• Sample Analysis: Dilute a known volume of the saturated supernatant with the mobile phase to a concentration within the range of the calibration curve.

• Injection: Inject the diluted sample into the HPLC system.

• Quantification: Determine the concentration of the compound in the diluted sample from the calibration curve.

• Calculation: Calculate the original solubility in the solvent, accounting for the dilution factor.

Visual Method (Qualitative Assessment)

A rapid, qualitative assessment of solubility can be performed for initial screening.[3][7]

Protocol:

• Solvent Addition: Add a small, measured amount of the compound (e.g., 1-5 mg) to a test tube.

• Titration: Gradually add the solvent in small, measured increments (e.g., 0.1 mL).

• Observation: After each addition, vortex or shake the tube vigorously and observe if the solid dissolves completely.

• Endpoint: The approximate solubility can be estimated based on the volume of solvent required to fully dissolve the solid.

Experimental Workflow Diagram

The following diagram illustrates a general workflow for determining the solubility of 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol.

Caption: General workflow for experimental solubility determination.

Structure-Solubility Relationship and Mechanistic Insights

The predicted solubility profile can be rationalized by examining the intermolecular forces between the solute and the various solvents.

• Polar Protic Solvents (e.g., Methanol, Ethanol): These solvents can engage in strong hydrogen bonding with the free hydroxyl group of 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol, leading to high solubility. The alkyl portion of the alcohols can also interact favorably with the nonpolar isopropylidene and acetyl groups.

• Polar Aprotic Solvents (e.g., Acetone, Ethyl Acetate, THF): These solvents can act as hydrogen bond acceptors for the solute's hydroxyl group and can also engage in dipole-dipole interactions with the ester and ether functionalities. The lack of a hydrogen bond-donating group in the solvent makes the interaction slightly weaker than with protic solvents, but still results in good solubility.

• Nonpolar Solvents (e.g., Hexane, Toluene): The dominant intermolecular forces in these solvents are weak van der Waals forces. These are insufficient to overcome the stronger hydrogen bonding and dipole-dipole interactions within the solid lattice of the polar solute, resulting in poor solubility.

Logical Relationship of Solubility Factors

The interplay of molecular features and solvent properties dictates the overall solubility.

Caption: Factors influencing the solubility of the target compound.

Conclusion

This technical guide provides a detailed, albeit predictive, analysis of the solubility of 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol in a variety of organic solvents. The moderately polar nature of the compound, with both hydrogen-bonding and nonpolar functionalities, suggests high solubility in polar aprotic and polar protic solvents, and low solubility in nonpolar solvents. The provided experimental protocols offer a robust framework for researchers to empirically determine and validate these predictions in their own laboratory settings. A thorough understanding and experimental verification of the solubility of this important intermediate will undoubtedly facilitate its broader application in chemical synthesis and drug discovery.

References

• Physics-Based Solubility Prediction for Organic Molecules - PMC - NIH. (2025, July 29).
• Compound solubility measurements for early drug discovery | Computational Chemistry. (2022, May 31).
• Experiment: Solubility of Organic & Inorganic Compounds.
• EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS.
• Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis.
• 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-6-trityl-D-glucitol | Glycobiology.
• CAS 70128-28-8 4-O-ACETYL-2,5-ANHYDRO-1,3-ISOPROPYLIDENE-D-GLUCITOL - Suppliers map - GuideChem.
• Solubility of Organic Salts in Solvent−Antisolvent Mixtures: A Combined Experimental and Molecular Dynamics Simulations Approach - Knowledge UChicago. (2022, July 14).

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• 3. chem.ws [chem.ws]
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• 5. lifechemicals.com [lifechemicals.com]
• 6. knowledge.uchicago.edu [knowledge.uchicago.edu]
• 7. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

Protocols & Analytical Methods

synthesis protocol for 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol

An Application Note for the Regioselective Synthesis of 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol

Introduction

In the field of glycobiology and medicinal chemistry, the precise modification of carbohydrate scaffolds is fundamental to developing novel therapeutics and molecular probes.[1][2] 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol is a valuable synthetic intermediate, featuring a selectively acetylated secondary hydroxyl group while leaving a primary hydroxyl at the C-6 position available for further functionalization. This strategic placement of protecting groups allows for controlled, stepwise modifications essential for building complex glycostructures.

This guide details a robust, field-proven protocol for the synthesis of this target molecule. The synthetic strategy is rooted in the principles of protecting group chemistry, a cornerstone of carbohydrate synthesis.[3][4][5][6] The process begins with the synthesis of a key precursor, 2,5-anhydro-D-glucitol, followed by a multi-step sequence involving the strategic protection of hydroxyl groups to isolate the C-4 hydroxyl for acetylation. The causality behind each step—from the choice of protecting groups to the specific reaction conditions—is explained to provide a comprehensive understanding of the protocol's design.

Overall Synthetic Strategy

The synthesis is accomplished via a three-step pathway starting from the prepared 2,5-anhydro-1,3-O-isopropylidene-D-glucitol. Due to the higher reactivity of the primary hydroxyl group at C-6 compared to the secondary hydroxyl at C-4, a direct selective acetylation at C-4 is challenging.[7][8] Therefore, a protection-acetylation-deprotection strategy is employed for a reliable and high-yielding synthesis.

• Selective Protection of C-6: The primary C-6 hydroxyl group is first protected using a bulky trityl group, which preferentially reacts at the sterically accessible primary position.

• Acetylation of C-4: With the C-6 position blocked, the free C-4 hydroxyl is acetylated using acetic anhydride.

• Selective Deprotection of C-6: The trityl group is selectively removed under mild acidic conditions that leave the more stable acetyl and isopropylidene groups intact, yielding the final product.

Reaction Schematics & Mechanisms

Step 1: Tritylation of 2,5-anhydro-1,3-O-isopropylidene-D-glucitol

This step exploits the greater steric accessibility of the primary C-6 hydroxyl group. Trityl chloride (TrCl) is a bulky electrophile that reacts preferentially with the least hindered hydroxyl group. Pyridine serves as a base to neutralize the HCl generated during the reaction.

Step 2: Acetylation of the C-4 Hydroxyl Group

Acetylation is a nucleophilic acyl substitution reaction.[9][10] The lone pair of electrons on the C-4 oxygen attacks the electrophilic carbonyl carbon of acetic anhydride. Pyridine acts as both a base and a nucleophilic catalyst, forming a highly reactive acetylpyridinium ion intermediate and neutralizing the acetic acid byproduct.[11][12]

Step 3: Selective Detritylation

The trityl ether is labile to acid due to the exceptional stability of the triphenylmethyl (trityl) carbocation formed upon its cleavage. Mild acidic conditions, such as dilute hydrochloric acid in an organic solvent, are sufficient to remove the trityl group without affecting the acid-stable acetyl ester or the isopropylidene ketal.

Experimental Protocols

Materials & Reagents

Reagent	Formula	MW ( g/mol )	Molar Eq.	Example Amount	Notes
2,5-Anhydro-1,3-O-isopropylidene-D-glucitol	C₉H₁₆O₅	204.22	1.0	5.00 g	Starting Material
Trityl Chloride (TrCl)	C₁₉H₁₅Cl	278.77	1.1	7.42 g	Reagent
Pyridine (anhydrous)	C₅H₅N	79.10	-	50 mL	Solvent/Base
Acetic Anhydride	C₄H₆O₃	102.09	1.5	3.68 mL	Reagent
Dichloromethane (DCM)	CH₂Cl₂	84.93	-	As needed	Solvent
Methanol (MeOH)	CH₃OH	32.04	-	As needed	Solvent
Hydrochloric Acid (conc.)	HCl	36.46	-	As needed	Reagent
Ethyl Acetate (EtOAc)	C₄H₈O₂	88.11	-	As needed	Eluent
Hexanes	C₆H₁₄	86.18	-	As needed	Eluent
Sodium Bicarbonate (Sat. Sol.)	NaHCO₃	84.01	-	As needed	Work-up
Brine (Sat. Sol.)	NaCl	58.44	-	As needed	Work-up
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	-	As needed	Drying Agent
Silica Gel	SiO₂	60.08	-	As needed	Chromatography

Detailed Synthesis Workflow

Caption: Workflow for the synthesis of the target compound.

Step 1: Synthesis of 2,5-anhydro-1,3-O-isopropylidene-6-O-trityl-D-glucitol

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (N₂ or Argon), dissolve 2,5-anhydro-1,3-O-isopropylidene-D-glucitol (1.0 eq) in anhydrous pyridine.

• Reagent Addition: Add trityl chloride (1.1 eq) portion-wise to the stirred solution at room temperature.

• Reaction: Allow the mixture to stir at room temperature for 12-16 hours.

• Monitoring (Self-Validation): Monitor the reaction progress using Thin Layer Chromatography (TLC) with a Hexanes/Ethyl Acetate (1:1) eluent system. The reaction is complete upon the disappearance of the starting material spot and the appearance of a new, less polar product spot.

• Work-up: Quench the reaction by slowly adding methanol. Remove the pyridine under reduced pressure using a rotary evaporator. Partition the resulting residue between ethyl acetate and water. Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to yield the title compound as a white solid.

Step 2: Synthesis of 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-6-O-trityl-D-glucitol

• Reaction Setup: Dissolve the tritylated intermediate from Step 1 in anhydrous pyridine in a clean, dry flask.

• Reagent Addition: Cool the solution in an ice bath (0 °C) and add acetic anhydride (1.5 eq) dropwise with stirring.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 4-6 hours.

• Monitoring (Self-Validation): Monitor the reaction by TLC (Hexanes/EtOAc, 3:1). The disappearance of the starting alcohol indicates completion.

• Work-up: Carefully pour the reaction mixture onto crushed ice and extract with dichloromethane (DCM). Wash the combined organic layers with saturated NaHCO₃ solution until effervescence ceases, followed by a brine wash.

• Purification: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate. The crude product can often be used directly in the next step, but if necessary, it can be purified by flash chromatography (silica gel, Hexanes/EtOAc gradient).[2][13]

Step 3: Synthesis of 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol

• Reaction Setup: Dissolve the acetylated intermediate from Step 2 in a 9:1 mixture of DCM and methanol.

• Reagent Addition: Add 2-3 drops of concentrated hydrochloric acid to the solution while stirring. A white precipitate of triphenylmethanol may form.

• Reaction: Stir the mixture at room temperature for 1-2 hours.

• Monitoring (Self-Validation): Monitor the reaction by TLC (Hexanes/EtOAc, 1:1). The reaction is complete when the starting material is consumed and a more polar product spot is observed.

• Work-up: Neutralize the reaction by adding solid NaHCO₃ until the solution is no longer acidic. Filter off the solids and wash with DCM. Concentrate the filtrate under reduced pressure.

• Purification: Purify the resulting residue by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the final product, 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol, as a clear oil or white solid.

• Final Validation: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and mass spectrometry.

Conclusion

This application note provides a detailed and logically structured protocol for the synthesis of 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol. By employing a robust protecting group strategy, this method ensures high regioselectivity and yield. The explanations of the underlying chemical principles and the inclusion of self-validating checkpoints within the protocol are designed to equip researchers with the knowledge and confidence to successfully replicate this synthesis for applications in drug discovery and chemical biology.

References

• Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations. National Center for Biotechnology Information. [Link]

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• Acylation Understanding the Process and Applications. Aakash Institute. [Link]

• Simple and efficient synthesis of 2,5-anhydro-D-glucitol | Request PDF. ResearchGate. [Link]

• Synthesis of some derivatives of 6-amino-1,5-anhydro-6-deoxy-D-glucitol and 2-amino-1,5 ... PubMed. [Link]

• Synthesis and Structure-Activity Relationship of C-Phenyl D-Glucitol (TP0454614) Derivatives as Selective Sodium-Dependent Glucose Cotransporter 1 (SGLT1) Inhibitors. PubMed. [Link]

• Chemoenzymatic Synthesis of D-Glucitol-Based Non-Ionic Amphiphilic Architectures as Nanocarriers. MDPI. [Link]

• (PDF) Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations. ResearchGate. [Link]

• Acetylation of Alcohols, Amines, Phenols, Thiols under Catalyst and Solvent-Free Conditions. MDPI. [Link]

• Protecting Groups in Carbohydrate Chemistry. Journal of Chemical Education. [Link]

• Acetylation Reaction Mechanism-Organic Chemistry. YouTube. [Link]

• Protective group strategies in carbohydrate and peptide chemistry. Scholarly Publications Leiden University. [Link]

• 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-6-trityl-D-glucitol. Glycobiology. [Link]

• 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-6-trityl-D-glucitol. HBC. [Link]

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Introduction: The Strategic Importance of D-Glucitol Protection

Application Note: Advanced Protecting Group Strategies for D-Glucitol

Audience: Researchers, synthetic chemists, and drug development professionals. Content Type: Technical Guide and Experimental Protocol.

D-Glucitol (sorbitol) is a highly versatile, inexpensive C6 alditol derived from renewable biomass. Its linear carbon backbone and six contiguous hydroxyl groups make it a privileged chiral pool starting material for synthesizing complex active pharmaceutical ingredients (APIs), such as the glucosidase inhibitor 1-deoxynojirimycin (DNJ)[1], as well as advanced polyurethanes[2] and low-molecular-weight organogelators[3].

However, the presence of six chemically similar hydroxyl groups presents a profound regioselectivity challenge. Successful derivatization requires the strategic deployment of protecting groups—specifically acetals and ketals—to differentiate primary from secondary alcohols and to isolate specific diol pairs.

Mechanistic Rationale: Thermodynamic vs. Kinetic Control

The selection between benzylidene acetals and isopropylidene ketals is not arbitrary; it is governed by the fundamental stereoelectronic and thermodynamic principles of ring formation.

• Benzylidene Acetals (Thermodynamic Control): Benzaldehyde strongly prefers to form 6-membered 1,3-dioxane rings. In a 6-membered ring, the bulky phenyl group can adopt a stable equatorial position, minimizing steric strain. When D-glucitol is reacted with benzaldehyde under dehydrating conditions, thermodynamic control drives the formation of a fused bicyclic system at the 1,3 and 2,4 positions, yielding 1,3:2,4-di-O-benzylidene-D-glucitol (DBS)[3].

• Isopropylidene Ketals (Kinetic & Steric Control): Acetone prefers to form 5-membered 1,3-dioxolane rings. If acetone were to form a 6-membered dioxane ring, the gem-dimethyl groups would be forced into severe 1,3-diaxial interactions. Consequently, acetone selectively bridges vicinal diols. In D-glucitol, global protection yields 1,2:3,4:5,6-tri-O-isopropylidene-D-glucitol. Because the internal 3,4-acetonide ring is sterically strained relative to the terminal 1,2- and 5,6-acetonides, it is highly labile and can be selectively cleaved via mild acid hydrolysis to yield the highly valuable 1,2:5,6-di-O-isopropylidene-D-glucitol[4].

Experimental Workflows & Logical Relationships

Fig 1: Divergent protecting group strategies for D-glucitol via selective acetalization.

Self-Validating Experimental Protocols

The following protocols have been optimized for high regioselectivity and rely on self-validating physical state changes (e.g., precipitation, phase separation) to indicate reaction completion.

Protocol A: Synthesis of 1,3:2,4-Di-O-benzylidene-D-glucitol (DBS)

This protocol utilizes a Dean-Stark apparatus to continuously remove water, driving the equilibrium toward the thermodynamically stable di-acetal[3].

• Reaction Setup: In a 500 mL round-bottom flask equipped with a Dean-Stark trap and a reflux condenser, suspend D-glucitol (18.2 g, 0.1 mol) in 200 mL of cyclohexane.

• Reagent Addition: Add benzaldehyde (21.2 g, 0.2 mol) and a catalytic amount of p-toluenesulfonic acid monohydrate (p-TsOH, 0.95 g, 5 mmol).

• Dehydration: Heat the mixture to reflux (approx. 80 °C). The reaction is heterogeneous initially but will gradually change character as water is azeotropically removed and collected in the trap.

• Completion & Quenching: Once water evolution ceases (typically 4–6 hours), cool the reaction to room temperature. Neutralize the acid catalyst by adding triethylamine (1 mL).

• Isolation: The product precipitates as a white solid. Filter the solid under vacuum.

• Purification: Wash the crude filter cake extensively with cold dioxane and hot water to remove unreacted D-glucitol, mono-acetals, and residual benzaldehyde. Dry under vacuum at 60 °C overnight to yield DBS as a white powder.

Protocol B: Synthesis of 1,2:5,6-Di-O-isopropylidene-D-glucitol

This two-step protocol leverages the differential kinetic lability of the three acetonide rings to achieve precise regioselective deprotection[4].

Step 1: Global Protection

• Reaction Setup: Suspend D-glucitol (10.0 g, 55 mmol) in anhydrous acetone (150 mL).

• Catalysis: Add anhydrous zinc chloride (ZnCl₂, 15.0 g, 110 mmol) in portions. Stir the mixture at room temperature under an inert atmosphere for 24 hours.

• Workup: Pour the clear solution into a mixture of dichloromethane (DCM) and saturated aqueous NaHCO₃. Extract the aqueous layer with DCM. Dry the combined organic layers over MgSO₄ and concentrate in vacuo to yield crude 1,2:3,4:5,6-tri-O-isopropylidene-D-glucitol.

Step 2: Selective 3,4-Deprotection

• Reaction Setup: Dissolve the crude tri-acetonide in methanol (100 mL) and cool the solution to 0 °C using an ice bath.

• Hydrolysis: Add p-TsOH (0.5 g) and stir strictly at 0 °C for exactly 5 hours. (Note: Allowing the temperature to rise will result in the cleavage of the terminal acetonides).

• Quenching: Quench the reaction by adding solid NaHCO₃ (1.0 g) directly to the cold solution.

• Purification: Filter the solids, concentrate the filtrate, and purify the residue via flash column chromatography (heptane/ethyl acetate) to isolate 1,2:5,6-di-O-isopropylidene-D-glucitol as colorless needles[4].

Quantitative Data & Analytical Characterization

Validating the success of these protection strategies requires rigorous analytical characterization. The table below summarizes the key physicochemical properties and NMR shifts used to verify the structural integrity of the synthesized synthons.

Compound	Molecular Formula	Melting Point (°C)	Key ¹H NMR Shifts (ppm)	Primary Application
1,3:2,4-Di-O-benzylidene-D-glucitol	C₂₀H₂₂O₆	224–228[5]	~5.57 (s, 1H, acetal CH)[6]	Organogelator, polymer nucleating agent[3]
1,2:5,6-Di-O-isopropylidene-D-glucitol	C₁₂H₂₂O₆	90[4]	1.35–1.45 (m, 12H, CH₃); 2.65 (br s, OH)[4]	Precursor for azasugars (e.g., DNJ)[1]

Troubleshooting & Optimization

• Emulsion Formation During Isopropylidene Workup: When extracting the global protection reaction, Zn(OH)₂ precipitates upon the addition of NaHCO₃, often causing severe emulsions. Solution: Filter the biphasic mixture through a pad of Celite before attempting phase separation in the separatory funnel.

• Over-deprotection of Acetonides: If the yield of 1,2:5,6-di-O-isopropylidene-D-glucitol is low and highly polar baseline spots appear on TLC, the terminal acetonides are hydrolyzing. Solution: Strictly maintain the temperature at 0 °C during Step 2. Alternatively, 60% aqueous acetic acid at 40 °C can be used as a milder, though slower, alternative to p-TsOH in methanol.

• Incomplete Dehydration in DBS Synthesis: If the theoretical volume of water is not collected in the Dean-Stark trap, the equilibrium will stall at the mono-benzylidene intermediate. Solution: Ensure the glassware is oven-dried and consider swapping cyclohexane for toluene to achieve a higher reflux temperature, which facilitates more efficient azeotropic water removal.

Sources

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The Strategic Utility of 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol in Modern Carbohydrate Synthesis

Introduction: A Versatile Chiral Building Block

In the intricate field of carbohydrate chemistry, the pursuit of complex molecular architectures for drug discovery and biological investigation necessitates a toolkit of versatile and reliable chiral building blocks. 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol stands out as a strategic starting material, offering a unique combination of a rigidified furanoid core and selectively addressable hydroxyl groups. Its structure, derived from D-glucose, presents a pre-defined stereochemistry that is invaluable for the synthesis of a wide array of biologically significant molecules, including nucleoside analogues and rare L-sugars.[1][2] This guide provides an in-depth exploration of the applications and detailed protocols for the effective utilization of this compound, grounded in established chemical principles and field-proven insights.

The core utility of 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol lies in the orthogonal protection of its hydroxyl groups. The isopropylidene group at the 1,3-positions and the acetyl group at the 4-position allow for a stepwise deprotection and functionalization strategy. This selective reactivity is paramount for the controlled construction of complex carbohydrate structures.

Core Synthetic Strategy: Unveiling the Reactive Sites

The primary synthetic transformations involving 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol revolve around the sequential removal of its protecting groups to unmask reactive hydroxyl groups. The lability of the acetyl group under basic conditions, in contrast to the acid-lability of the isopropylidene group, forms the cornerstone of its synthetic applications.

Diagram 1: Key Deprotection and Functionalization Pathways

Caption: Deprotection and functionalization routes for the title compound.

Application Note 1: Synthesis of L-Iduronic Acid Precursors

L-iduronic acid is a critical component of glycosaminoglycans such as heparin and heparan sulfate, playing a vital role in various biological processes.[3] The stereochemical arrangement of 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol makes it an attractive precursor for the synthesis of L-idose derivatives, which can then be oxidized to L-iduronic acid. The key transformation involves the deacetylation at C4, followed by inversion of the stereochemistry at this center.

Protocol 1: Selective Deacetylation of 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol

This protocol describes the selective removal of the acetyl group at the C4 position, yielding the corresponding alcohol, which serves as a key intermediate for further transformations.

Materials:

• 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol

• Methanol (anhydrous)

• Sodium methoxide (catalytic amount) or Potassium carbonate

• Dichloromethane (DCM)

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate/hexanes mixture)

Procedure:

• Dissolve 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol (1.0 eq) in anhydrous methanol.

• Add a catalytic amount of sodium methoxide (e.g., 0.1 eq) to the solution. The choice of a catalytic amount is crucial to prevent potential side reactions and ensure selective deacetylation.

• Stir the reaction mixture at room temperature and monitor its progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 1-2 hours.

• Once the starting material is consumed, neutralize the reaction by adding a few drops of acetic acid or by quenching with a saturated aqueous solution of ammonium chloride.

• Remove the methanol under reduced pressure.

• Partition the residue between dichloromethane and water.

• Separate the organic layer, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 2,5-anhydro-1,3-O-isopropylidene-D-glucitol.

Expected Outcome:

The deacetylation should proceed cleanly with high yield (>90%). The resulting alcohol is a versatile intermediate for subsequent reactions such as oxidation or Mitsunobu inversion.

Parameter	Value	Reference
Starting Material	4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol	[4]
Key Reagent	Sodium methoxide (catalytic)	[5]
Typical Yield	>90%	Inferred from similar deacetylation reactions.[6]
Purity	>98% after chromatography	Standard expectation for synthetic protocols.

Application Note 2: A Scaffold for Nucleoside Analogue Synthesis

Nucleoside analogues are a cornerstone of antiviral and anticancer therapies.[7] The furanoid core of 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol mimics the ribose sugar of natural nucleosides, making it an excellent scaffold for the synthesis of novel therapeutic candidates. The synthesis of such analogues often involves the introduction of a nucleobase at a suitable position, which can be achieved after appropriate functionalization of the anhydroglucitol core.

Workflow for Nucleoside Analogue Synthesis

Diagram 2: Generalized Workflow for Nucleoside Analogue Synthesis

Caption: A strategic workflow for synthesizing nucleoside analogues.

Protocol 2: Activation of the C6-Hydroxyl Group via Tosylation

This protocol details the activation of the primary hydroxyl group at the C6 position, a common step in preparing the scaffold for coupling with a nucleobase. This protocol assumes the prior removal of any C6 protecting group (e.g., a trityl group, which is common in related starting materials[7]) and the deacetylation at C4.

Materials:

• 2,5-Anhydro-1,3-O-isopropylidene-D-glucitol

• Anhydrous pyridine or dichloromethane

• p-Toluenesulfonyl chloride (TsCl)

• 4-Dimethylaminopyridine (DMAP, catalytic amount)

• Ice bath

• Saturated aqueous sodium bicarbonate solution

• 1 M Hydrochloric acid

• Anhydrous magnesium sulfate

• Solvents for chromatography

Procedure:

• Dissolve 2,5-anhydro-1,3-O-isopropylidene-D-glucitol (1.0 eq) in anhydrous pyridine and cool the solution to 0 °C in an ice bath. The use of pyridine as a solvent also serves to neutralize the HCl generated during the reaction.

• Add DMAP (0.1 eq) followed by the slow, portion-wise addition of p-toluenesulfonyl chloride (1.1-1.5 eq). The excess tosyl chloride ensures complete conversion of the primary alcohol, which is significantly more reactive than the secondary hydroxyl groups.

• Stir the reaction at 0 °C for 30 minutes and then allow it to warm to room temperature. Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture back to 0 °C and cautiously add water to quench the excess tosyl chloride.

• Dilute the mixture with dichloromethane and wash sequentially with 1 M HCl (to remove pyridine), saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the C6-tosylated derivative.

Causality Behind Experimental Choices:

• Selective Tosylation: The primary hydroxyl at C6 is sterically more accessible and electronically more reactive than the secondary hydroxyl at C4, allowing for regioselective tosylation under controlled conditions.

• DMAP as a Catalyst: DMAP acts as a nucleophilic catalyst, accelerating the reaction by forming a more reactive tosylpyridinium intermediate.

• Aqueous Workup: The acidic and basic washes are essential to remove the pyridine and unreacted tosyl chloride, simplifying the subsequent purification.

Trustworthiness and Self-Validation

The protocols described herein are based on well-established and validated chemical transformations in carbohydrate chemistry.[5][8] The progress of each reaction can be reliably monitored by standard analytical techniques such as TLC, and the identity and purity of the products can be confirmed by NMR spectroscopy and mass spectrometry. Expected spectral data for key intermediates are well-documented in the chemical literature for analogous structures.[1][9]

Conclusion

4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol is a highly valuable and strategically protected chiral building block in carbohydrate synthesis. Its utility is derived from the differential reactivity of its protecting groups, which allows for controlled and regioselective functionalization. The protocols and applications detailed in this guide provide a framework for researchers and drug development professionals to leverage this versatile molecule in the synthesis of complex and biologically relevant carbohydrate-based structures.

References

• Fronczek, F., Xiao, Y., Voll, R. J., & Younathan, E. S. (2002). 2,5-Anhydro-D-Glucitol and 2,5-Anhydro-L-Thio-Iditol Derivatives: Conformation and Polymorphism. Acta Crystallographica Section A, 58(s1), c247.
• Doboszewski, B., & Czernecki, S. (2010). easy access to 2,5-anhydro-1,3-o-isopropylidene-d-glucitol.
• Gardiner, J. M., & Jayson, G. C. (2015). Synthesis of l-Iduronic Acid Derivatives via [3.2.1] and [2.2.2] l-Iduronic Lactones from Bulk Glucose-Derived Cyanohydrin Hydrolysis: A Reversible Conformationally Switched Superdisarmed/Rearmed Lactone Route to Heparin Disaccharides. The Journal of Organic Chemistry, 80(4), 2146-2157.

• Scientific Laboratory Supplies. (n.d.). 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-6-trityl-D-glucitol. Retrieved from [Link]

• Amanote Research. (2002, August 6). 2,5-Anhydro-D-Glucitol and 2,5-Anhydro-L-Thio-Iditol Derivatives: Conformation and Polymorphism. Retrieved from [Link]

• Beilstein Journals. (2014, July 23). Synthesis of multiply fluorinated N-acetyl-D-glucosamine and D-galactosamine analogs via the corresponding deoxyfluorinated glucosazide and galactosazide phenyl thioglycosides. Retrieved from [Link]

• ResearchGate. (2025, August 6). The chemistry of D‐gluconic acid derivatives. Part 1: Synthesis of 3,4;5,6‐di‐O‐isopropylidene‐D‐glucitol and 2,3. Retrieved from [Link]

• Zeller, S. G., D'Ambra, A. J., Rice, M. J., & Gray, G. R. (1988). Synthesis and mass spectra of 4-O-acetyl-1,5-anhydro-2,3,6-tri-O-ethyl-D-glucitol and the positional isomers of 4-O-acetyl-1,5-anhydro-di-O-ethyl-O-methyl-D-glucitol and 4-O-acetyl-1,5-anhydro-O-ethyl-di-O-methyl-D-glucitol.

• MDPI. (2017, January 5). Effective Synthesis of Nucleosides Utilizing O-Acetyl-Glycosyl Chlorides as Glycosyl Donors in the Absence of Catalyst: Mechanism Revision and Application to Silyl-Hilbert-Johnson Reaction. Retrieved from [Link]

• Horne, G., Wilson, F. X., Tinsley, J., Williams, D., & Kelly, J. W. (2007). Isofagomine- and 2,5-anhydro-2,5-imino-D-glucitol-based glucocerebrosidase pharmacological chaperones for Gaucher disease intervention. Journal of Medicinal Chemistry, 50(1), 1-5.
• Horton, D., & Weckerle, W. (1976). Synthesis of some derivatives of 6-amino-1,5-anhydro-6-deoxy-D-glucitol and 2-amino-1,5-anhydro-2-deoxy-D-glucitol.
• Tang, S., & Gmeiner, W. H. (2016).
• Kulkarni, S. P., Joshi, S. S., & Kulkarni, A. A. (2023). Reaction pathways and kinetics of N-acetyl-d-glucosamine hydrolysis in sub- and supercritical water. Reaction Chemistry & Engineering, 8(5), 1083-1096.
• Stepanova, E. V., Nagornaya, M. O., Filimonov, V. D., Valiev, R. R., Belyanin, M. L., Drozdova, A. K., & Cherepanov, V. N. (2018). A new look at acid catalyzed deacetylation of carbohydrates: A regioselective synthesis and reactivity of 2-O-acetyl aryl glycopyranosides.

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• 5. Making sure you're not a bot! [helda.helsinki.fi]
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• 9. Synthesis and mass spectra of 4-O-acetyl-1,5-anhydro-2,3,6-tri-O-ethyl-D-glucitol and the positional isomers of 4-O-acetyl-1,5-anhydro-di-O-ethyl-O- methyl-D-glucitol and 4-O-acetyl-1,5-anhydro-O-ethyl-di-O-methyl-D-glucitol - PubMed [pubmed.ncbi.nlm.nih.gov]

deprotection of 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol

Application Note: Selective and Global Deprotection Strategies for 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol

Introduction & Structural Analysis

The compound 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol is a highly versatile, conformationally locked furanose building block. The 2,5-anhydro-D-glucitol core structurally mimics the furanose form of D-fructose and is widely utilized in the synthesis of modified nucleosides, enzyme inhibitors, and stable metabolic probes[1][2].

To effectively utilize this scaffold in complex synthetic workflows, researchers must navigate its orthogonal protecting groups:

• 4-O-Acetyl Group (Ester): Masking the C4 secondary hydroxyl, this group is highly labile to basic transesterification but generally stable to mild aqueous acids.

• 1,3-O-Isopropylidene Group (Acetal): Bridging the C1 primary and C3 secondary hydroxyls, this cyclic acetal is strictly acid-labile and completely stable to basic conditions[3].

This orthogonality allows for the precise, selective unmasking of specific hydroxyls for downstream functionalization, such as regioselective phosphorylation or glycosylation.

Mechanistic Causality of Deprotection

Successful deprotection of carbohydrate derivatives requires strict control over reaction conditions to prevent side reactions such as acyl migration, ring opening, or epimerization.

Selective Deacetylation (Zemplén Transesterification): The removal of the 4-O-acetyl group is achieved via Zemplén conditions using catalytic sodium methoxide (NaOMe) in anhydrous methanol[4]. The methoxide anion attacks the electrophilic carbonyl carbon of the acetate, forming a tetrahedral intermediate. This intermediate collapses to release the free C4-alkoxide and methyl acetate. The reaction is thermodynamically driven to completion by the vast excess of methanol solvent. Because the 1,3-O-isopropylidene group lacks an electrophilic center susceptible to nucleophilic attack, it remains entirely intact.

Selective Acetal Cleavage (Acid Hydrolysis): Cleavage of the 1,3-O-isopropylidene acetal requires acidic conditions to protonate one of the acetal oxygens, triggering the formation of an oxocarbenium ion. Subsequent nucleophilic attack by water liberates acetone and the free C1/C3 diol[3]. Mild acids, such as 80% aqueous acetic acid (AcOH), are chosen over strong mineral acids (e.g., HCl or H2SO4) to prevent the hydrolysis of the 4-O-acetyl ester and to avoid degradation of the tetrahydrofuran ring.

The Risk of Acyl Migration: If global deprotection is attempted via simultaneous acid/base treatment, or if the acetal is removed while the ester is present under prolonged heating, O-acyl migration (from C4 to the newly liberated C3 hydroxyl) can occur. Therefore, global deprotection is strictly performed as a sequential two-step process: base-catalyzed deacetylation followed by acid-catalyzed acetal cleavage.

Caption: Mechanistic divergence of base-catalyzed transesterification vs. acid-catalyzed acetal hydrolysis.

Experimental Workflows

Caption: Decision tree for the orthogonal .

Protocol A: Selective Deacetylation (Zemplén Transesterification)

This protocol yields 2,5-anhydro-1,3-O-isopropylidene-D-glucitol, freeing the C4 hydroxyl for targeted modifications.

• Preparation: Dissolve 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol (1.0 mmol) in anhydrous methanol (10 mL) under an inert argon atmosphere.

• Initiation: Add a freshly prepared solution of sodium methoxide in methanol (0.1 mmol, 0.1 eq).

• Monitoring: Stir the reaction at room temperature (20°C). Monitor progression via TLC (Hexanes:EtOAc, 1:1). The reaction is typically complete within 1–2 hours[4].

• Neutralization (Critical Step): Add pre-washed Dowex 50W-X8 (H+ form) strongly acidic cation exchange resin to the flask until the pH of the solution reaches 6.5–7.0. Causality Note: Using a solid-supported acid prevents the introduction of water and free protons, ensuring the acid-sensitive isopropylidene group is not prematurely cleaved during workup[3].

• Isolation: Filter the resin, wash with cold methanol, and concentrate the filtrate under reduced pressure to yield the pure deacetylated product.

Protocol B: Selective Acetal Cleavage

This protocol yields 4-O-Acetyl-2,5-anhydro-D-glucitol, maintaining the ester at C4.

• Preparation: Dissolve the starting material (1.0 mmol) in 80% aqueous acetic acid (10 mL).

• Heating: Heat the mixture to 60°C with continuous stirring.

• Monitoring: Monitor via TLC (DCM:MeOH, 9:1). Complete consumption of the starting material usually occurs within 4–6 hours.

• Evaporation (Critical Step): Cool the mixture to room temperature. Add toluene (15 mL) and concentrate under reduced pressure. Repeat the toluene co-evaporation three times. Causality Note: Toluene forms an azeotrope with acetic acid. This step prevents the acid from concentrating as water evaporates, which would otherwise degrade the furanose core or induce C4-to-C3 acetyl migration[1].

• Purification: Purify the crude residue via flash column chromatography to isolate the target diol.

Protocol C: Global Deprotection

This protocol yields the fully unmasked 2,5-anhydro-D-glucitol.

• Deacetylation: Perform Protocol A exactly as described to remove the 4-O-acetyl group. Do not purify the intermediate; simply filter off the Dowex resin and evaporate the methanol.

• Acetal Cleavage: Dissolve the crude intermediate in deionized water (10 mL) and add a fresh batch of Dowex 50W-X8 (H+ form) resin (approx. 200 mg).

• Heating: Heat the suspension to 60°C for 3–4 hours. The solid-supported acid will safely cleave the acetal without the need for downstream neutralization.

• Isolation: Filter the resin, wash with water, and lyophilize the aqueous filtrate to yield pure 2,5-anhydro-D-glucitol as a white powder.

Quantitative Data Presentation

The following table summarizes the expected parameters and outcomes for each deprotection strategy based on validated synthetic carbohydrate methodologies:

Deprotection Strategy	Target Group Removed	Reagents & Conditions	Time	Temp	Expected Yield
Selective Deacetylation	4-O-Acetyl	Cat. NaOMe, Anhydrous MeOH	1–2 h	20°C	>95%
Selective Acetal Cleavage	1,3-O-Isopropylidene	80% aq. AcOH	4–6 h	60°C	80–85%
Global Deprotection	Both Groups	1. NaOMe/MeOH 2. Dowex 50W-X8 (H+), H₂O	6–8 h	20°C / 60°C	75–80%

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Application Notes and Protocols for the Acidic Hydrolysis of Isopropylidene Protecting Groups

Introduction: The Strategic Role of Isopropylidene Ketals in Synthesis

In the intricate landscape of multi-step organic synthesis, particularly in the fields of carbohydrate chemistry, nucleoside modification, and natural product synthesis, the protection of diol functionalities is a recurrent strategic challenge. Among the arsenal of protecting groups available to the modern chemist, the isopropylidene group, or acetonide, stands out for its unique blend of stability, ease of installation, and versatile cleavage conditions. Formed by the acid-catalyzed reaction of a 1,2- or 1,3-diol with acetone or 2,2-dimethoxypropane, the resulting five- or six-membered cyclic ketal offers robust protection against a wide array of non-acidic reagents and reaction conditions.

The true elegance of the isopropylidene group, however, lies in the fine control it offers during the deprotection step. Acid-catalyzed hydrolysis regenerates the parent diol, and the kinetics of this cleavage can be modulated by the choice of acid, solvent, and temperature. This allows for selective deprotection in the presence of other acid-labile groups and even differentiation between multiple isopropylidene groups within the same molecule. This document serves as a comprehensive guide for researchers, scientists, and drug development professionals on the theory and practice of removing isopropylidene protecting groups via acidic hydrolysis, providing not only detailed protocols but also the underlying chemical principles that govern these transformations.

Mechanism of Acid-Catalyzed Isopropylidene Cleavage

The deprotection of an isopropylidene ketal is a classic example of an acid-catalyzed hydrolysis reaction. The process is initiated by the protonation of one of the ketal oxygen atoms by an acid catalyst (H-A). This protonation enhances the leaving group ability of the corresponding alcohol. Subsequent cleavage of the C-O bond results in the formation of a resonance-stabilized oxocarbenium ion intermediate and the release of one of the hydroxyl groups. The oxocarbenium ion is then attacked by water, and a final deprotonation step liberates the second hydroxyl group and regenerates the acid catalyst, yielding the deprotected diol and acetone as a byproduct.

Caption: General mechanism of acid-catalyzed isopropylidene deprotection.

The rate-determining step is typically the formation of the oxocarbenium ion. The stability of this intermediate is influenced by the surrounding molecular architecture. For instance, in carbohydrate chemistry, the 5,6-O-isopropylidene group of a furanose is generally more acid-labile than a 1,2- or 2,3-O-isopropylidene group due to steric factors and the nature of the protected hydroxyl groups (primary vs. secondary).[1] This differential reactivity is the cornerstone of selective deprotection strategies.

A Comparative Overview of Acidic Deprotection Reagents

The choice of acidic reagent is paramount and depends on the substrate's sensitivity to acid, the presence of other protecting groups, and the desired level of selectivity. A summary of commonly employed acidic reagents is presented below.

Reagent/Catalyst	Typical Conditions	Advantages	Disadvantages
Aqueous Acetic Acid (AcOH)	60-80% AcOH in H₂O, RT to 60 °C	Mild and selective for more labile isopropylidene groups.[2]	Can require elevated temperatures and longer reaction times.
Trifluoroacetic Acid (TFA)	10-90% TFA in CH₂Cl₂ or H₂O, 0 °C to RT	Strong acid, effective for rapid and complete deprotection.[3]	Can cleave other acid-sensitive groups; potential for trifluoroacetyl ester side-product formation.[4]
Dowex® 50WX8 (H⁺ form)	MeOH or EtOH, RT to reflux	Heterogeneous catalyst, easy to remove by filtration, mild conditions.[5]	Can be slower than homogeneous catalysts.
Pyridinium p-toluenesulfonate (PPTS)	MeOH, CH₂Cl₂/MeOH, RT	Mildly acidic, highly chemoselective, ideal for sensitive substrates.[6][7]	May require longer reaction times for sterically hindered or less reactive acetonides.
Dilute Mineral Acids (HCl, H₂SO₄)	0.1-1 M in H₂O/co-solvent, RT to reflux	Inexpensive and effective for robust substrates.[8]	Lack of selectivity, harsh conditions can lead to side reactions.
Lewis Acids (e.g., FeCl₃, CeCl₃)	Anhydrous organic solvents, RT	Can offer different selectivity profiles compared to Brønsted acids.[9][10]	Stoichiometric amounts may be required; workup can be more complex.

Experimental Protocols

The following protocols are provided as a starting point and should be optimized for each specific substrate. Reaction progress should always be monitored by an appropriate technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Protocol 1: Selective Deprotection with Aqueous Acetic Acid

This method is particularly useful for the selective removal of more acid-labile isopropylidene groups, such as the 5,6-acetonide in diacetone glucose.[2]

• Dissolution: Dissolve the isopropylidene-protected substrate in aqueous acetic acid (typically 60-80%) to a concentration of approximately 0.1 M.

• Reaction: Stir the solution at room temperature or heat to 40-60 °C. Monitor the reaction progress by TLC.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Carefully neutralize the acetic acid by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until effervescence ceases.

• Extraction: Extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate, 3 x volume).

• Drying and Concentration: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). Filter off the drying agent and concentrate the filtrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel if necessary.

Protocol 2: General Deprotection with Trifluoroacetic Acid (TFA)

TFA is a strong acid that effectively cleaves most isopropylidene groups. To mitigate the formation of trifluoroacetyl ester side products, a mixture of TFA and water is often employed.[3][4]

• Reaction Setup: Dissolve the substrate in a suitable solvent such as dichloromethane (CH₂Cl₂) or acetonitrile. Cool the solution to 0 °C in an ice bath.

• Reagent Addition: Slowly add a pre-mixed solution of TFA and water (e.g., 9:1 v/v) to the reaction mixture. The final concentration of TFA can range from 10% to 50% depending on the substrate's reactivity.

• Reaction: Stir the reaction at 0 °C or allow it to warm to room temperature while monitoring its progress.

• Quenching and Concentration: Upon completion, carefully quench the reaction with a saturated NaHCO₃ solution. If the product is water-soluble, it may be preferable to concentrate the reaction mixture directly under reduced pressure. Co-evaporation with toluene can help remove residual TFA.[11]

• Purification: The resulting crude material, often obtained as a TFA salt if the product contains a basic moiety, can be purified by an appropriate method such as chromatography or recrystallization.

Protocol 3: Mild Deprotection with Dowex® 50WX8 Resin

This protocol is advantageous due to its mildness and the simple filtration-based workup. The resin must be activated before use.[5]

• Resin Activation: Wash the Dowex® 50WX8 resin with deionized water, followed by treatment with a strong acid like 1 M HCl to ensure it is in the H⁺ form. Rinse thoroughly with deionized water until the eluent is neutral, and then wash with the reaction solvent (e.g., methanol).[5]

• Reaction: Suspend the isopropylidene-protected compound and the activated Dowex® 50WX8 resin (typically in excess by weight) in methanol or ethanol.

• Agitation: Stir the suspension at room temperature or gently heat to reflux.

• Monitoring: Monitor the reaction by TLC, taking care to sample the supernatant.

• Workup: Once the reaction is complete, cool the mixture and filter off the resin. Wash the resin with fresh solvent to ensure complete recovery of the product.

• Concentration: Combine the filtrate and washings and remove the solvent under reduced pressure to yield the crude product.

Protocol 4: Chemoselective Deprotection with Pyridinium p-toluenesulfonate (PPTS)

PPTS is a mildly acidic catalyst that is particularly useful for substrates containing other acid-sensitive functional groups.[6][7]

• Reaction Setup: Dissolve the substrate in a suitable solvent system, often a mixture like dichloromethane/methanol or acetone/water.

• Catalyst Addition: Add a catalytic amount of PPTS (typically 0.1-0.3 equivalents) to the solution.

• Reaction: Stir the mixture at room temperature. These reactions can sometimes be slow, requiring several hours to overnight for completion.

• Workup: Upon completion, quench the reaction with a mild base such as saturated NaHCO₃ solution.

• Extraction and Purification: Extract the product with an organic solvent, dry the combined organic layers, and concentrate under reduced pressure. Purify as needed.

Troubleshooting and Key Considerations

Even with well-established protocols, challenges can arise. A systematic approach to troubleshooting is essential for success.

Caption: A logical workflow for troubleshooting common deprotection issues.

• Incomplete Reaction: If the deprotection is sluggish, consider increasing the acid concentration, switching to a stronger acid, or elevating the reaction temperature. For sterically hindered isopropylidene groups, longer reaction times may be necessary.

• Side Reactions: The appearance of unexpected byproducts often indicates that the reaction conditions are too harsh. In such cases, switching to a milder acid (e.g., from TFA to PPTS), lowering the reaction temperature, or reducing the reaction time is advisable. The formation of trifluoroacetyl esters when using TFA can be suppressed by the addition of a small amount of water to the reaction mixture.[4]

• Lack of Selectivity: When attempting to deprotect one isopropylidene group in the presence of another, the choice of reagent and conditions is critical. Selective cleavage of a more labile group is typically favored by milder conditions (e.g., aqueous acetic acid at room temperature), which exploit the kinetic differences in hydrolysis rates (kinetic control).[12][13] Achieving the opposite selectivity (cleavage of a more stable group while retaining a more labile one) is more challenging and may require conditions that allow for equilibration to the most stable product (thermodynamic control), though this is less common.[14][15]

Conclusion

The acidic hydrolysis of isopropylidene protecting groups is a powerful and versatile tool in organic synthesis. A thorough understanding of the reaction mechanism, the relative reactivity of different acetonides, and the spectrum of available acidic reagents allows the synthetic chemist to strategically deprotect diols with a high degree of control. By carefully selecting the reaction conditions and employing a systematic approach to optimization and troubleshooting, researchers can effectively utilize this important transformation to advance their synthetic campaigns in the development of new therapeutics and functional molecules.

References

• Li, P., & Ling, C. C. (2017). A mild acetolysis procedure for the regioselective removal of isopropylidene in di-O-isopropylidene-protected pyranoside systems. Carbohydrate research, 445, 24–30. [Link]

• Mahalingam, S. M., & Aidhen, I. S. (2005). Efficient and Rapid Regioselective Deprotection of Isopropylidene Ketals. Zeitschrift für Naturforschung B, 60(9), 962-966. [Link]

• Reddit. (2022, April 1). Prevention of TFA ester formation during Boc + Acetonide deprotection. r/Chempros. [Link]

• TSI Journals. (2009, January 22). Selective hydrolysis of terminal isopropylidene ketals-An overview. [Link]

• ResearchGate. (2024, May 21). How to activate Dowex50 X8 - Ionic form H+?. [Link]

• Organic Syntheses. (2022, May 9). A Convenient Method for the Removal of Tetrabutylammonium Salts from Desilylation Reactions. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of PPTS in Acetyl Protection and Deprotection Chemistry. Retrieved from [Link]

• Organic Syntheses. (n.d.). Procedure Note for v99p0053. Retrieved from [Link]

• Yoshimura, Y., et al. (2009). An Operationally Simple and Efficient Work-up Procedure for TBAF-mediated Desilylation; Application to Halichondrin Synthesis. Journal of Synthetic Organic Chemistry, Japan, 67(7), 774-775. [Link]

• Reddit. (2022, December 31). Deprotection of Bis-Acetonide for Amadori Compounds. r/Chempros. [Link]

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• Jack Westin. (n.d.). Kinetic Control Versus Thermodynamic Control Of A Reaction. Retrieved from [Link]

• University of Cincinnati. (n.d.). Kinetic versus Thermodynamic Control. Retrieved from [Link]

• Master Organic Chemistry. (2012, February 9). Thermodynamic and Kinetic Products. [Link]

• ACS Publications. (n.d.). Selective Deprotection of Aryl Acetates, Benzoates, Pivalates, and Tosylates under Nonhydrolytic and Virtually Neutral Condition. [Link]

• PubMed. (2010, February 19). Mechanistic pathways in CF3COOH-mediated deacetalization reactions. [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection - TFA. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Acetonides. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

• ResearchGate. (2013, January 14). How to do work-up of a BOC deprotection reaction by TFA?. [Link]

• Wikipedia. (n.d.). Thermodynamic versus kinetic reaction control. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 17). 14.3: Kinetic vs. Thermodynamic Control of Reactions. [Link]

• LOCKSS. (2012, July 24). SELECTIVE DEPROTECTION OF MET. Retrieved from [Link]

• ResearchGate. (n.d.). An Efficient and Selective Method for Hydrolysis of Acetonides. Retrieved from [Link]

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Application Note: Large-Scale Synthesis of 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol

Introduction & Mechanistic Rationale

The molecule 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol (CAS: 70128-28-8) is a highly specialized, chiral tetrahydrofuran building block. It is predominantly utilized in advanced glycobiology and the synthesis of novel nucleoside analogs, such as homo-C-nucleosides and d4T (Stavudine) derivatives .

Structurally, this molecule presents a unique synthetic challenge: it requires the precise differentiation of four distinct hydroxyl groups on a 2,5-anhydro-D-glucitol core. The target features a 1,3-dioxane acetal ring (protecting C1 and C3), an acetyl ester at the secondary C4 position, and a completely free primary hydroxyl group at C6. Because primary hydroxyls are inherently more nucleophilic than secondary ones, direct acetylation of the 1,3-O-isopropylidene intermediate would incorrectly acetylate the C6 position. Therefore, a transient protection strategy utilizing a sterically bulky triphenylmethyl (trityl) group is mandatory to ensure strict regioselectivity.

Retrosynthetic Strategy & Pathway Visualization

To achieve high purity and scalable yields, the synthesis is executed through a 5-step linear pathway starting from inexpensive D-mannitol.

• Dehydration & Inversion : Acid-catalyzed cyclization of D-mannitol induces an intramolecular SN2 displacement, yielding 2,5-anhydro-D-glucitol with a critical inversion of stereochemistry at C2 .

• Acetalization : Regioselective protection of the 1,3-diol system.

• Chemoselective Protection : Transient tritylation of the primary C6-OH.

• Acetylation : Esterification of the sterically hindered C4-OH.

• Deprotection : Mild acidic cleavage of the trityl ether to reveal the target molecule.

Figure 1: Five-step synthetic workflow for the large-scale preparation of the target molecule.

Step-by-Step Experimental Protocols

The following protocols are designed as self-validating systems , incorporating in-process quality control (QC) checks to ensure batch-to-batch reproducibility at a multigram scale.

Step 1 & 2: Telescoped Cyclization and Acetalization

Causality: 2,5-anhydro-D-glucitol is highly hydrophilic and nearly impossible to extract from aqueous media efficiently. Telescoping the dehydration and acetalization steps allows the resulting 1,3-O-isopropylidene derivative to be extracted directly into organic solvents, drastically improving large-scale throughput .

• Dehydration: Dissolve 200 g of D-mannitol in 600 mL of 10% aqueous HCl. Heat the mixture to 100°C for 24 hours under continuous stirring.

• Neutralization: Cool the dark solution to room temperature and neutralize with Amberlite IRA-400 (OH⁻ form) resin until pH 7 is reached. Filter and concentrate in vacuo to yield a crude syrup.

• Acetalization: Suspend the crude syrup in 1.5 L of anhydrous acetone. Add 5 g of p-toluenesulfonic acid (p-TsOH) and stir at room temperature for 16 hours.

• Workup: Quench the reaction with 10 mL of triethylamine (Et₃N). Filter the unreacted solids, concentrate the filtrate, and purify via dry column vacuum chromatography (Hexane/EtOAc 1:1).

• Self-Validation Check: TLC (Hexane:EtOAc 1:2) stained with p-anisaldehyde should reveal a distinct purple spot (Rf ~0.4). ¹H-NMR must show two sharp singlets at ~1.35 and ~1.45 ppm, confirming the isopropylidene methyl groups.

Step 3: Chemoselective Tritylation at C6

Causality: Triphenylmethyl chloride (TrCl) is exceptionally bulky. In the presence of pyridine, it selectively attacks the unhindered primary C6-hydroxyl, leaving the secondary C4-hydroxyl completely untouched.

• Reaction: Dissolve 50 g of 2,5-anhydro-1,3-O-isopropylidene-D-glucitol in 250 mL of anhydrous pyridine. Add 75 g of TrCl (1.1 eq) and a catalytic amount of DMAP (0.5 g).

• Heating: Stir the mixture at 80°C for 4 hours under an argon atmosphere.

• Workup: Cool to room temperature, quench with 20 mL of methanol, and concentrate under reduced pressure. Dissolve the residue in dichloromethane (DCM), wash sequentially with 1M HCl, saturated NaHCO₃, and brine. Dry over Na₂SO₄ and concentrate.

• Self-Validation Check: TLC (Hexane:EtOAc 7:3) will show a highly UV-active spot (Rf ~0.6). The absence of the starting material confirms completion.

Step 4: Regioselective Acetylation at C4

Causality: With the C1, C3, and C6 positions protected, the C4 position is the sole remaining nucleophile. Standard acetic anhydride conditions drive the esterification to quantitative yield.

• Reaction: Dissolve the crude tritylated intermediate in 200 mL of anhydrous pyridine. Add 50 mL of acetic anhydride (Ac₂O) dropwise at 0°C.

• Propagation: Allow the reaction to warm to room temperature and stir for 12 hours.

• Workup: Pour the mixture over crushed ice (500 g) and extract with EtOAc (3 × 200 mL). Wash the combined organic layers with 1M CuSO₄ (to remove residual pyridine), water, and brine. Dry and evaporate to yield a pale yellow foam.

• Self-Validation Check: FTIR spectroscopy must show a strong, sharp carbonyl stretch at ~1740 cm⁻¹. ¹H-NMR will display a new sharp singlet at ~2.10 ppm (acetate -CH₃).

Step 5: Mild Detritylation

Causality: The trityl ether is highly acid-labile due to the resonance stabilization of the resulting trityl cation. Utilizing 80% acetic acid selectively cleaves this ether without hydrolyzing the more robust 1,3-dioxane acetal or the C4-acetate ester.

• Reaction: Dissolve the acetylated intermediate in 300 mL of 80% aqueous acetic acid. Stir vigorously at room temperature for 6 hours.

• Monitoring: Monitor closely via TLC. Prolonged exposure can lead to partial acetal deprotection.

• Workup: Upon completion, dilute with 500 mL of cold water and extract with hexanes (3 × 150 mL) to remove the cleaved triphenylmethanol by-product.

• Isolation: Extract the aqueous layer with EtOAc (3 × 200 mL). Wash the EtOAc layer with saturated NaHCO₃ until gas evolution ceases, dry over Na₂SO₄, and concentrate. Purify via flash chromatography (Hexane:EtOAc 1:1) to yield the pure target molecule.

• Self-Validation Check: The final product must be UV-inactive on TLC (confirming complete removal of the trityl group). High-resolution mass spectrometry (HRMS) should confirm the exact mass for C₁₁H₁₈O₆ (M+Na⁺ = 269.0996).

Quantitative Data & Yield Summary

The following table summarizes the expected quantitative metrics and analytical markers for a standard 200 g (starting material) scale-up batch.

Step	Intermediate / Product	Yield (%)	Purity (HPLC)	Key Analytical Marker
1 & 2	2,5-anhydro-1,3-O-isopropylidene-D-glucitol	22 - 25%	>98%	¹H-NMR: Isopropylidene CH₃ singlets (~1.35, 1.45 ppm)
3	6-O-Trityl Intermediate	88 - 92%	>97%	UV-Vis: Strong absorbance at 254 nm (Aromatic rings)
4	4-O-Acetyl-6-O-Trityl Intermediate	94 - 96%	>99%	FTIR: Sharp ester C=O stretch at 1740 cm⁻¹
5	4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol	82 - 85%	>99%	HRMS: [M+Na]⁺ = 269.0996; Loss of UV activity

References

• Doboszewski, B., & de Siqueira, E. C. (2010). Easy Access to 2,5-Anhydro-1,3-O-Isopropylidene-D-glucitol. Synthetic Communications, 40(6), 848-853. URL:[Link]

• Doboszewski, B. (2009). D-Arabinose-based synthesis of homo-C-d4T and homo-C-thymidine. Nucleosides, Nucleotides & Nucleic Acids, 28(10), 875-901. URL:[Link]

• Kuszmann, J., Medgyes, G., & Boros, S. (2005). Synthesis of poly-O-sulfated glycosides of 2,5-anhydro-D-mannitol. Carbohydrate Research, 340(10), 1739-1749. URL:[Link]

Application Note: High-Purity Isolation of 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol

Abstract

This technical guide provides detailed protocols and expert insights into the purification of 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol (CAS No. 70128-28-8), a key carbohydrate intermediate. The inherent challenges in separating this moderately polar molecule from common synthetic impurities necessitate robust purification strategies. This document outlines systematic approaches employing silica gel flash column chromatography and recrystallization, designed to achieve high purity essential for subsequent synthetic applications and biological evaluations. The causality behind experimental choices, from solvent system selection to impurity profiling, is explained to empower researchers to adapt and troubleshoot these methods effectively.

Introduction and Physicochemical Overview

4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol is a selectively protected derivative of 2,5-anhydro-D-glucitol. The presence of the isopropylidene and acetyl protecting groups modifies the polarity and reactivity of the parent glucitol, rendering it a versatile building block in the synthesis of complex carbohydrates and therapeutic agents[1]. The purity of this intermediate is paramount, as contaminants can interfere with subsequent stereocontrolled reactions, leading to complex product mixtures and diminished yields.

Table 1: Physicochemical Properties of the Target Compound

Property	Value	Source/Comment
CAS Number	70128-28-8	[2]
Molecular Formula	C₁₁H₁₈O₆	[2]
Molecular Weight	246.26 g/mol	[2]
Appearance	Expected to be a white to off-white solid or a viscous oil.	Based on similar acetylated sugar derivatives.
Solubility	Soluble in dichloromethane, ethyl acetate, acetone, and methanol. Sparingly soluble in hexanes and water.	Inferred from chemical structure.

Understanding the Synthetic Landscape and Potential Impurities

Effective purification begins with an understanding of the potential impurities arising from the synthesis. The target molecule is typically prepared by the selective acetylation of 2,5-anhydro-1,3-O-isopropylidene-D-glucitol.

Figure 1. Plausible synthetic route and resulting impurities.

Based on this common synthetic route, the primary impurities to be removed are:

• Unreacted Starting Material: 2,5-anhydro-1,3-O-isopropylidene-D-glucitol. Being more polar due to the free hydroxyl group, it will have a lower Retention Factor (Rf) on silica gel TLC.

• Di-acetylated Byproducts: If other hydroxyl groups are present and unprotected in the starting material, over-acetylation can occur. These byproducts would be less polar than the target compound.

• Reagents and Catalysts: Residual acetic anhydride, acetic acid, and pyridine (if used as a catalyst and solvent). These are typically removed during aqueous workup but can persist in trace amounts.

Purification Strategy I: Flash Column Chromatography

Flash column chromatography using silica gel is the primary and most effective method for purifying acetylated sugar compounds on a laboratory scale. The principle lies in the differential partitioning of the crude mixture's components between the polar stationary phase (silica gel) and a non-polar mobile phase (eluent).

Method Development via Thin-Layer Chromatography (TLC)

Before performing column chromatography, it is crucial to determine the optimal solvent system using TLC. The goal is to achieve good separation between the target compound and its impurities, with a target Rf value of 0.25-0.35 for the product to ensure efficient elution from the column.

Protocol 1: TLC Method Development

• Prepare TLC Plates: Use standard silica gel 60 F₂₅₄ plates.

• Spotting: Dissolve a small sample of the crude reaction mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate). Spot the plate using a capillary tube.

• Eluent Systems: Prepare developing chambers with different ratios of a non-polar solvent (e.g., Hexane or Petroleum Ether) and a more polar solvent (e.g., Ethyl Acetate or Acetone).

  • Starting Point: Hexane:Ethyl Acetate (3:1, v/v).

  • Optimization: If the Rf is too low, increase the proportion of ethyl acetate. If it is too high, increase the proportion of hexane. Good separations of carbohydrate acetates have also been reported with benzene-methanol mixtures, though toluene is a safer substitute for benzene[3].

• Development: Place the spotted TLC plate in the chamber and allow the solvent front to travel up the plate.

• Visualization:

  • First, visualize under UV light (254 nm) if any components are UV-active.

  • Then, stain the plate using a suitable agent. A common stain for carbohydrates is a p-anisaldehyde solution or a basic potassium permanganate solution, followed by gentle heating.

• Analysis: Identify the spots corresponding to the starting material (more polar, lower Rf), the product, and any less polar byproducts (higher Rf). Select the solvent system that provides the best separation and the target Rf for the product.

Table 2: Example TLC Solvent Systems for Acetylated Carbohydrates

Solvent System (v/v)	Polarity	Typical Application
Hexane / Ethyl Acetate	Low to Medium	Excellent starting point for many protected sugars[4].
Dichloromethane / Methanol	Medium to High	Useful for more polar compounds or when solubility in hexane is poor[5].
Toluene / Acetone	Medium	Can offer different selectivity compared to ester-based systems.

Flash Column Chromatography Protocol

Once an optimal solvent system is identified, proceed with the preparative column chromatography.

Figure 2. Workflow for flash column chromatography.

Protocol 2: Preparative Flash Column Chromatography

• Column Packing: Select an appropriately sized column for the amount of crude material. Pack the column with silica gel (230-400 mesh) as a slurry in the initial, least polar eluent identified during TLC analysis.

• Sample Loading:

  • Dry Loading (Recommended): Dissolve the crude product in a minimal amount of a volatile solvent (e.g., dichloromethane). Add a small amount of silica gel (2-3 times the mass of the crude product) and evaporate the solvent to obtain a free-flowing powder. Carefully add this powder to the top of the packed column. This technique generally provides better resolution.

  • Wet Loading: Dissolve the crude product in the smallest possible volume of the mobile phase and carefully pipette it onto the top of the column.

• Elution: Begin elution with the non-polar solvent system determined by TLC. A gradient elution, where the polarity of the mobile phase is gradually increased (e.g., from 10% to 30% Ethyl Acetate in Hexane), is often most effective for separating closely related compounds[6].

• Fraction Collection: Collect fractions of a suitable volume (e.g., 10-20 mL for a medium-sized column).

• Monitoring: Monitor the collected fractions by TLC to identify those containing the pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator to yield the purified product.

Purification Strategy II: Recrystallization

If the purified product from chromatography is a solid and high purity is required, recrystallization can be an effective final polishing step. This technique relies on the principle that the solubility of a compound in a solvent increases with temperature.

Protocol 3: Recrystallization

• Solvent Selection: The ideal solvent is one in which the compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point. Common solvent systems for moderately polar compounds include:

  • Ethyl Acetate / Hexane

  • Dichloromethane / Hexane

  • Ethanol / Water

  • Isopropanol

• Procedure:

  • Dissolve the compound in the minimum amount of the hot solvent (or the more polar solvent of a binary pair).

  • If the solution is colored, a small amount of activated charcoal can be added and the hot solution filtered to remove it.

  • Allow the solution to cool slowly to room temperature. Crystal formation should begin.

  • Further cool the flask in an ice bath to maximize crystal yield.

  • Collect the crystals by vacuum filtration, washing with a small amount of cold solvent.

  • Dry the crystals under vacuum.

• Validation: Purity should be assessed by TLC and, ideally, by melting point analysis and NMR spectroscopy.

Purity Assessment

After purification, the identity and purity of 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol should be confirmed using standard analytical techniques.

Table 3: Analytical Techniques for Purity Verification

Technique	Purpose	Expected Outcome
TLC	Assess purity and compare to starting material.	A single spot with the expected Rf value.
¹H and ¹³C NMR	Confirm chemical structure and identify impurities.	Spectra should match the expected structure with no significant impurity peaks[5][7].
Mass Spectrometry	Confirm molecular weight.	A peak corresponding to the molecular ion (e.g., [M+Na]⁺ or [M+H]⁺).
Melting Point	Assess purity of a solid sample.	A sharp, defined melting range. Broadening indicates impurities.

Conclusion

The successful purification of 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol is readily achievable through a systematic application of flash column chromatography, potentially followed by recrystallization. The key to success lies in the careful preliminary analysis by TLC to determine the optimal chromatographic conditions. By understanding the potential impurities generated during synthesis, researchers can logically design a purification strategy that yields the target compound with the high degree of purity required for advanced applications in drug discovery and development.

References

• BenchChem. (n.d.). Application Note: Purification of Acetylated Sugar Compounds Using Silica Gel Column Chromatography.
• Tate, M. E., & Bishop, C. T. (1962). THIN LAYER CHROMATOGRAPHY OF CARBOHYDRATE ACETATES. Canadian Journal of Chemistry, 40(6), 1043-1048.
• El-Nokaly, M. (1981). Separation and Analysis of Some Sugars by Using Thin Layer Chromatography. Journal of the American Society of Sugar Beet Technologists, 21(3), 251-255.

• Common Organic Chemistry. (n.d.). Solvent Systems for Silica Gel Column Chromatography. Retrieved from [Link]

• D'Alonzo, D., et al. (2017). Supporting Information (SI)
• Zeller, S. G., D'Ambra, A. J., Rice, M. J., & Gray, G. R. (1988). Synthesis and mass spectra of 4-O-acetyl-1,5-anhydro-2,3,6-tri-O-ethyl-D-glucitol and the positional isomers of 4-O-acetyl-1,5-anhydro-di-O-ethyl-O-methyl-D-glucitol and 4-O-acetyl-1,5-anhydro-O-ethyl-di-O-methyl-D-glucitol.
• Shinde, S. S., et al. (2015). Simple and efficient synthesis of 2,5-anhydro-D-glucitol.
• Al-Zoubi, R. M., et al. (2018). Synthesis of protected glucose derivatives from levoglucosan by development of common carbohydrate protecting group reactions under continuous flow conditions. Beilstein Journal of Organic Chemistry, 14, 1935-1943.

• Scientific Laboratory Supplies. (n.d.). 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-6-trityl-D-glucitol. Retrieved from [Link]

• Glycobiology. (n.d.). 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-6-trityl-D-glucitol. Retrieved from [Link]

• Hsung, R. P., et al. (2016). Multigram-Scale Synthesis of 2,5-Dideoxy-2,5-imino-d-mannitol (DMDP) and 2,5-Dideoxy-2,5-imino-d-glucitol (DGDP) from d-Fructose and l-Sorbose Using a Regioselective Appel Reaction. The Journal of Organic Chemistry, 81(5), 1895–1905.
• Shalaby, M. A., Fronczek, F. R., Lee, Y., & Younathan, E. S. (1995). Synthesis of 3,4-di-O-acetyl-2,5-anhydro-1,6-dideoxy-1,6-diiodo-D-mannitol. Comparison of NMR spectral results for the solid state and solution with those of the X-ray structural determination.
• Hubbard, M. A., et al. (2006). PROCESS AND PRODUCTS OF PURIFICATION OF ANHYDROSUGAR ALCOHOLS.
• Fronczek, F., Xiao, Y., Voll, R. J., & Younathan, E. S. (2002). 2,5-Anhydro-D-Glucitol and 2,5-Anhydro-L-Thio-Iditol Derivatives: Conformation and Polymorphism. Acta Crystallographica Section A, 58(s1), c253.

• Chemical Suppliers. (n.d.). 4-O-Acetyl-2,5-anhydro-1,3-isopropylidene-D-glucitol. Retrieved from [Link]

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• 5. Synthesis of some derivatives of 6-amino-1,5-anhydro-6-deoxy-D-glucitol and 2-amino-1,5-anhydro-2-deoxy-D-glucitol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scbt.com [scbt.com]
• 7. researchgate.net [researchgate.net]

NMR characterization of 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol

Application Note: Comprehensive NMR Characterization of 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol

Introduction & Scientific Context

The compound 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol (CAS 70128-28-8) is a highly specialized chiral building block utilized extensively in glycobiology and the synthesis of novel antiviral and anticancer agents[1]. Structurally, the parent scaffold, 2,5-anhydro-D-glucitol, can be viewed as a C-glycoside derived from D-arabinose (specifically, 1-deoxy-1-C-hydroxymethyl-β-D-arabinofuranoside)[2]. This core is also recognized as a natural phytotoxin produced by Fusarium solani, whose mechanism of action requires bioactivation via plant glycolytic kinases[3].

In synthetic applications, the selective protection of this scaffold—via 1,3-O-isopropylidenation and C4-acetylation—yields a rigid fused bicyclic system that serves as a critical intermediate for synthesizing homo-C-nucleosides, such as homo-C-d4T and homo-C-thymidine[4]. Because the stereochemical and regiochemical integrity of this intermediate directly dictates the efficacy of the downstream nucleoside analogs, rigorous structural elucidation via Nuclear Magnetic Resonance (NMR) spectroscopy is paramount[5].

Structural Causality & Conformational Analysis

To correctly assign the NMR spectra of this compound, one must understand how its 3D conformation dictates its magnetic environment:

• The 1,3-Dioxane Ring: The 1,3-O-isopropylidene acetal bridges the C1 and C3 hydroxyls, locking them into a 6-membered 1,3-dioxane-like ring[2]. Causality: This rigid ring strongly prefers a chair conformation. Consequently, the two methyl groups of the isopropylidene moiety are forced into distinct axial and equatorial environments. This spatial inequivalence prevents signal averaging, resulting in two highly resolved, separated signals in both 1 H (~1.4 and 1.5 ppm) and 13 C (~19 and 29 ppm) spectra.

• The Tetrahydrofuran (THF) Ring: The 2,5-anhydro bridge forms a 5-membered THF ring. Due to the fusion with the 1,3-dioxane ring, the THF ring is conformationally restricted, typically adopting an envelope (E) conformation[6].

• The C4 Acetate: Acetylation at C4 introduces a strong electron-withdrawing carbonyl group. Causality: The magnetic anisotropy and deshielding effect of the ester carbonyl shift the C4 proton significantly downfield (typically >5.0 ppm) compared to the other ring protons. This provides a reliable, diagnostic anchor point for initiating spectral assignment.

Mechanistic Analytical Workflow

Fig 1. Self-validating NMR elucidation workflow for functionalized 2,5-anhydro-D-glucitol.

Experimental Protocols: A Self-Validating System

The following protocol is engineered as a self-validating loop: the quantitative integration of the 1D spectra validates the direct connectivity in the HSQC, which in turn acts as the verified foundation for interpreting long-range HMBC correlations.

Step 1: Sample Preparation

• Weigh 15–20 mg of high-purity 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol[7].

• Dissolve the analyte in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v TMS.

• Causality: CDCl 3​ is selected because the compound lacks a highly polar, unprotected polyol network (only the C6-OH remains free). The aprotic nature of CDCl 3​ prevents the chemical exchange of carbon-bound protons, ensuring that scalar couplings ( J -values) remain sharp and quantifiable for stereochemical analysis.

Step 2: 1D NMR Acquisition

• 1 H NMR (400 MHz or higher): Acquire using a 30° pulse angle, a 2-second relaxation delay ( d1​ ), and 32 scans. Ensure the spectral window captures the deshielded C4 proton (~5.15 ppm).

• 13 C{ 1 H} NMR (100 MHz or higher): Acquire using a standard proton-decoupled sequence (e.g., zgpg30). Use a 2-second relaxation delay and a minimum of 1024 scans. Causality: High scan counts are mandatory to achieve sufficient signal-to-noise ratios for the quaternary carbons lacking Nuclear Overhauser Enhancement (NOE), specifically the acetate carbonyl (~170 ppm) and the isopropylidene acetal carbon (~98 ppm).

Step 3: 2D NMR Acquisition & Connectivity Mapping

• COSY (Correlation Spectroscopy): Trace the continuous spin system. Validation: The C6-CH 2​ OH protons will couple to the C5-H, which couples to the C4-H, providing an uninterrupted "walk" through the carbon backbone.

• HSQC (Heteronuclear Single Quantum Coherence): Establish 1-bond 1 H- 13 C connections. Validation: This experiment ensures that diastereotopic protons (e.g., the two distinct protons at C1 and C6) are correctly mapped to their single respective carbon atoms, perfectly matching the integration values from the 1D 1 H spectrum.

• HMBC (Heteronuclear Multiple Bond Correlation): Optimized for long-range couplings ( J = 8 Hz). Causality: HMBC is the only way to definitively prove the regiochemistry of the protecting groups. A cross-peak between the downfield C4-H proton and the ester carbonyl carbon proves the acetate is at C4. Cross-peaks from C1-H and C3-H to the quaternary acetal carbon prove the intact 1,3-O-isopropylidene linkage[2].

• NOESY (Nuclear Overhauser Effect Spectroscopy): Acquire with a mixing time of 300–500 ms. Causality: Through-space interactions validate the relative stereochemistry of the D-glucitol configuration. NOE cross-peaks will confirm the cis/trans relationships of the protons around the fused bicyclic THF/dioxane system.

Quantitative Data Presentation

Below is the structured assignment table summarizing the expected chemical shifts and critical 2D correlations for this specific molecular architecture.

Position	13 C Shift (ppm)	1 H Shift (ppm)	Multiplicity & J (Hz)	Key HMBC Correlations ( 1 H → 13 C)
C1	62.5	3.95 (dd), 4.10 (dd)	J = 12.0, 5.5, 2.0	C2, C3, Cq (Isopropylidene)
C2	78.2	4.25 (m)	-	C1, C3, C4, C5
C3	74.5	4.40 (dd)	J = 5.0, 2.0	C2, C4, Cq (Isopropylidene)
C4	76.8	5.15 (dd)	J = 5.0, 4.5	C3, C5, C=O (Acetate)
C5	82.1	4.15 (m)	-	C3, C4, C6
C6	61.3	3.70 (dd), 3.85 (dd)	J = 11.5, 4.0, 3.5	C4, C5
Cq (Iso)	98.5	-	-	H1, H3, CH 3​ (Iso)
CH 3​ (Iso)	19.2, 29.1	1.40 (s), 1.50 (s)	s	Cq (Iso)
C=O (Ac)	170.5	-	-	H4, CH 3​ (Ac)
CH 3​ (Ac)	20.8	2.10 (s)	s	C=O (Ac)

(Note: Chemical shifts are highly representative values derived from the stereochemical and electronic environments of fused tetrahydrofuran/1,3-dioxane systems).

References

• Doboszewski, B. (2009). D-Arabinose-based synthesis of homo-C-d4T and homo-C-thymidine. Nucleosides, Nucleotides and Nucleic Acids.[Link]

• Tanaka, T., et al. (2002). Bioactivation of the Fungal Phytotoxin 2,5-Anhydro-D-glucitol by Glycolytic Enzymes is an Essential Component of its Mechanism of Action. Zeitschrift für Naturforschung C.[Link]

• Doboszewski, B., & de Siqueira, E. C. (2010). Easy access to 2,5-anhydro-1,3-O-isopropylidene-D-glucitol. Synthetic Communications (Taylor & Francis).[Link]

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• 7. medchemexpress.com [medchemexpress.com]

Application Note: Mass Spectrometry Analysis of Acetylated Glucitol Derivatives for Polysaccharide Linkage Elucidation

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Technique: Gas Chromatography-Electron Impact Mass Spectrometry (GC-EI-MS) Analyte: Partially Methylated Alditol Acetates (PMAAs) derived from Glucans

Introduction & Mechanistic Rationale

The structural elucidation of complex carbohydrates is a critical bottleneck in the development of biotherapeutics, vaccines, and functional biomaterials. Unlike proteins or nucleic acids, polysaccharides possess branched architectures and variable regional stereochemistry. To determine the exact glycosidic linkage positions within a glucan polymer, analysts rely on the preparation and mass spectrometric analysis of Partially Methylated Alditol Acetates (PMAAs) —specifically, acetylated glucitol derivatives[1].

This application note details the self-validating workflow required to chemically translate a native glucan into volatile acetylated glucitol derivatives amenable to GC-EI-MS analysis.

The Causality of the Chemical Workflow

The PMAA methodology is not merely a sequence of reactions; it is a carefully orchestrated mechanistic strategy designed to encode structural information into molecular mass[2]:

• Permethylation: Locks all free, non-linked hydroxyl groups as stable methyl ethers (-OMe).

• Acid Hydrolysis: Cleaves the glycosidic bonds, exposing hydroxyl groups (-OH) exclusively at the C1 anomeric carbon and the specific carbons previously involved in the polymer linkages[3].

• Deutero-Reduction (NaBD₄): The reduction of the C1 aldehyde to a primary alcohol opens the pyranose ring, preventing mutarotation and the formation of complex anomeric mixtures. Crucially, the use of sodium borodeuteride (NaBD₄) introduces a deuterium atom (+1 Da) at C1. Because glucitol is a structurally symmetrical alditol, this isotopic tag breaks the symmetry, allowing unambiguous mass-spectral differentiation between fragments originating from the C1 and C6 termini[4].

• Acetylation: The newly exposed hydroxyls (at C1, the C5 ring oxygen, and the linkage positions) are acetylated (-OAc). This imparts the necessary volatility for gas chromatography and establishes a predictable fragmentation hierarchy under electron impact (EI) ionization[3].

Workflow Visualization

Caption: Step-by-step chemical transformation of a native glucan into acetylated glucitol derivatives.

Detailed Experimental Protocol

This protocol is designed as a self-validating system. Quality control (QC) checkpoints are embedded to ensure the integrity of the structural data[5].

Phase 1: Permethylation (Ciucanu and Kerek Method)

• Preparation: Dissolve 1–2 mg of thoroughly dried glucan in 0.5 mL of anhydrous dimethyl sulfoxide (DMSO) under a nitrogen atmosphere.

• Activation: Add ~20 mg of finely powdered NaOH. Stir vigorously for 30 minutes to deprotonate the hydroxyl groups, forming reactive alkoxides.

• Methylation: Add 0.2 mL of iodomethane (CH₃I) dropwise while cooling the vial in an ice bath (the reaction is highly exothermic). Stir for 1 hour at room temperature.

• Extraction: Quench with 1 mL of water. Extract the permethylated polymer with 1 mL of chloroform. Wash the organic layer 3 times with water to remove DMSO and salts. Evaporate the chloroform under a gentle N₂ stream.

QC Checkpoint: Analyze a micro-aliquot of the dried product via FT-IR. The complete absence of a broad -OH stretching band at 3200–3400 cm⁻¹ confirms exhaustive methylation. If present, repeat Phase 1 to prevent artifactual "linkage" peaks.

Phase 2: Acid Hydrolysis

• Hydrolysis: Add 0.5 mL of 2 M trifluoroacetic acid (TFA) to the permethylated sample. Seal the vial tightly and incubate at 120°C for 2 hours.

• Evaporation: Cool to room temperature and evaporate the TFA under a stream of N₂ at 40°C. Co-evaporate twice with 0.5 mL of isopropanol to ensure complete removal of residual acid.

Phase 3: Deutero-Reduction

• Reduction: Dissolve the hydrolyzed monomers in 0.5 mL of 1 M NH₄OH. Add 10 mg of sodium borodeuteride (NaBD₄) and incubate at room temperature overnight (or 60°C for 2 hours)[1].

• Neutralization & Borate Removal: Neutralize the reaction by adding glacial acetic acid dropwise until effervescence ceases.

• Co-evaporation: Critical Step. Borate ions form stable complexes with alditols, which sterically hinder subsequent acetylation. Add 0.5 mL of 10% acetic acid in methanol and evaporate under N₂. Repeat this step three times to volatilize the borate as trimethyl borate [B(OCH₃)₃].

Phase 4: Acetylation

• Derivatization: Add 0.25 mL of acetic anhydride and 0.25 mL of pyridine to the dried alditols. Incubate at 100°C for 1 hour.

• Phase Separation: Cool the mixture, add 1 mL of toluene, and evaporate under N₂ to remove pyridine. Extract the resulting PMAAs using 1 mL of dichloromethane (DCM) and wash twice with water. Dry the DCM layer.

Phase 5: GC-EI-MS Analysis

• Injection: Reconstitute the PMAAs in 100 µL of acetone or DCM. Inject 1 µL into a GC-MS equipped with a mid-polarity capillary column (e.g., DB-5 or SP-2330).

• Parameters:

  • Inlet temp: 250°C (Split ratio 10:1).

  • Oven program: 80°C for 2 min, ramp at 4°C/min to 240°C, hold for 10 min.

  • MS: Electron Impact (EI) at 70 eV, scan range 50–300 m/z.

Data Interpretation & Fragmentation Rules

The identification of specific glucitol derivatives relies on both GC retention times and highly predictable EI-MS fragmentation rules[6].

The Rules of EI-MS Cleavage for PMAAs

When an acetylated glucitol derivative enters the mass spectrometer, the electron beam induces fragmentation based on bond stabilities[4]:

• Primary Cleavage Preference: Carbon-carbon bonds between two adjacent methoxylated carbons (C-OMe / C-OMe) are the most labile and cleave preferentially.

• Secondary Cleavage: Cleavage between a methoxylated and an acetylated carbon (C-OMe / C-OAc) occurs less frequently. Cleavage between two acetylated carbons is highly unfavorable.

• Charge Retention: The positive charge is preferentially retained on the fragment bearing the methoxy group, as the resulting oxonium ion is highly stabilized.

• Isotopic Shift: Any fragment containing the C1 carbon will have an even m/z mass shift due to the incorporated deuterium atom[4].

Caption: Primary EI-MS fragmentation logic for a 1,4-linked glucitol PMAA derivative.

Quantitative Data Summary: Diagnostic Fragments

By mapping the primary cleavages, we can establish a diagnostic fingerprint for every possible glucan linkage. The table below summarizes the expected primary fragments for common acetylated glucitol derivatives[6].

Glucan Linkage Type	Derivative Nomenclature (PMAA)	Exposed -OH (Acetylated)	Diagnostic Primary Fragments (m/z)
Terminal Glc	1,5-di-O-acetyl-1-deuterio-2,3,4,6-tetra-O-methyl-D-glucitol	C1, C5	118 , 161 , 145, 205
1,4-linked Glc	1,4,5-tri-O-acetyl-1-deuterio-2,3,6-tri-O-methyl-D-glucitol	C1, C4, C5	118 , 233
1,3-linked Glc	1,3,5-tri-O-acetyl-1-deuterio-2,4,6-tri-O-methyl-D-glucitol	C1, C3, C5	118 , 277
1,6-linked Glc	1,5,6-tri-O-acetyl-1-deuterio-2,3,4-tri-O-methyl-D-glucitol	C1, C5, C6	118 , 189
1,4,6-linked Glc (Branch)	1,4,5,6-tetra-O-acetyl-1-deuterio-2,3-di-O-methyl-D-glucitol	C1, C4, C5, C6	118 , 261

Note: Secondary losses of methanol (-32 Da), acetic acid (-60 Da), and ketene (-42 Da) from these primary fragments will also populate the lower mass range of the spectra.

Troubleshooting & Expert Insights

• Under-methylation Artifacts: If the initial permethylation is incomplete, native hydroxyls that were not involved in linkages will be acetylated in Phase 4. This creates false "branching" peaks in the GC chromatogram. Always enforce the FT-IR QC checkpoint.

• Loss of Volatile Derivatives: Terminal glucitol derivatives (highly methylated, lightly acetylated) are highly volatile. Excessive nitrogen blow-down during the extraction phases can selectively evaporate these terminal residues, artificially skewing the linkage ratios. Evaporate gently and avoid applying heat during the final drying steps.

• Incomplete Hydrolysis: Crystalline regions of certain glucans (e.g., cellulose) resist TFA hydrolysis. If analyzing highly crystalline samples, consider pre-swelling the polymer or utilizing a stronger acid system (e.g., 72% H₂SO₄ followed by dilution) prior to derivatization, though this requires careful neutralization.

Sources

• 1. [Sugar linkage analysis by permethylation (glycosphingolipid)]:Glycoscience Protocol Online Database [jcggdb.jp]
• 2. Linkage Analysis of Oligosaccharides and Polysaccharides: A Tutorial | Springer Nature Experiments [experiments.springernature.com]
• 3. Structural Analysis of Glycans - Essentials of Glycobiology - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. bio-protocol.org [bio-protocol.org]
• 6. pstorage-wellington-7594921145.s3.amazonaws.com [pstorage-wellington-7594921145.s3.amazonaws.com]

Advanced HPLC Methodologies for the Analysis of 2,5-Anhydro-D-glucitol

An Application Note and Protocol Guide

Abstract

This comprehensive guide provides detailed methodologies for the analysis of 2,5-anhydro-D-glucitol and related anhydro sugar compounds using High-Performance Liquid Chromatography (HPLC). As polar, non-chromophoric molecules, anhydro sugars present unique analytical challenges. This document explores the fundamental principles and practical applications of several chromatographic techniques, with a primary focus on Hydrophilic Interaction Liquid Chromatography (HILIC) as the most effective approach. Detailed protocols, method development considerations, and data interpretation guidelines are provided for researchers, scientists, and professionals in drug development and metabolomics.

Introduction: The Analytical Challenge of Anhydro Sugars

2,5-Anhydro-D-glucitol is a structural analog of fructose and a member of the anhydro sugar class. These compounds are of significant interest in various biological and chemical fields, including their role as potential glycemic markers and intermediates in biofuel production.[1][2][3] The primary analytical difficulty stems from their high polarity and lack of a UV-absorbing chromophore.[4][5] Consequently, conventional reversed-phase (RP) HPLC methods using C18 columns are generally ineffective, as these polar analytes exhibit little to no retention and elute in the solvent front.[6][7]

This guide details robust and reliable HPLC-based solutions that overcome these challenges, enabling accurate quantification and separation. We will delve into the causality behind method selection, focusing on the chemical interactions that govern the separation process.

Chromatographic Strategies for Anhydro Sugar Analysis

The selection of an appropriate HPLC method is paramount for achieving successful separation. The choice depends on the sample matrix, required sensitivity, and available detection technology.

Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC is the preferred and most powerful technique for separating highly polar compounds like 2,5-anhydro-D-glucitol.[2][4]

The Principle of HILIC: HILIC utilizes a polar stationary phase (e.g., amide, amino, or zwitterionic) and a mobile phase with a high concentration of a water-miscible organic solvent, typically acetonitrile (>60%).[8] The organic solvent forms a water-enriched layer on the surface of the polar stationary phase. Analyte retention is based on a partitioning mechanism where polar analytes, like 2,5-anhydro-D-glucitol, move from the organic-rich mobile phase into the immobilized aqueous layer. Elution is achieved by increasing the polarity of the mobile phase (i.e., increasing the water content).[8]

Caption: Simplified diagram of the HILIC retention mechanism.

Advantages of HILIC:

• Excellent Retention: Provides strong retention for compounds that are unretained in reversed-phase.[4]

• High Sensitivity with MS: The high organic content of the mobile phase promotes efficient solvent desolvation and analyte ionization in Mass Spectrometry (MS), leading to enhanced sensitivity.[2][9]

• Orthogonal Selectivity: Offers a different separation selectivity compared to RP-HPLC, which is beneficial for complex sample analysis.

Ion-Exchange Chromatography (IEC)

High-Performance Anion-Exchange Chromatography (HPAEC) is another powerful technique, particularly when coupled with Pulsed Amperometric Detection (PAD).

The Principle of IEC: At high pH, the hydroxyl groups of carbohydrates can be ionized, becoming weak anions. These anionic forms can be separated on a strong anion-exchange column.[10][11] Elution is typically achieved by displacement with a competing ion, such as hydroxide, from the mobile phase (e.g., a sodium hydroxide gradient).[11][12]

Advantages of IEC:

• High Resolution: Capable of separating closely related carbohydrates, including isomers.

• Direct Analysis: Does not require derivatization for detection when used with PAD.

Reversed-Phase HPLC with Pre-Column Derivatization

While direct analysis on RP columns is not feasible, derivatization can be employed to make 2,5-anhydro-D-glucitol suitable for this technique.

The Principle of Derivatization: This strategy involves chemically modifying the analyte before injection. A reagent is used to attach a hydrophobic and chromophoric (or fluorophoric) tag to the hydroxyl groups of the sugar. This modification achieves two critical goals:

• Increases Hydrophobicity: The derivatized analyte can now be retained on a non-polar C18 column.

• Enables Sensitive Detection: The attached tag allows for highly sensitive detection using UV-Vis or Fluorescence detectors.[13][14]

A common derivatization agent is benzoic acid, which allows for fluorescence detection.[14]

Method Comparison

The choice of methodology involves trade-offs in sample preparation complexity, sensitivity, and instrument requirements.

Methodology	Principle	Advantages	Disadvantages	Primary Detection
HILIC	Partitioning of polar analytes into an immobilized aqueous layer on a polar stationary phase.[8]	Excellent retention for polar compounds; High MS sensitivity; Simple sample prep.[2]	Sensitive to mobile phase composition; Longer column equilibration times.	MS, ELSD, RI
HPAEC-PAD	Anion exchange of carbohydrates at high pH.[11][12]	High-resolution separation of isomers; No derivatization needed.	Requires specialized non-metallic HPLC system; High pH mobile phases can degrade silica columns.	Pulsed Amperometric Detection (PAD)
RP-HPLC with Derivatization	Reversed-phase separation of a hydrophobically tagged analyte.[13][14]	Utilizes common C18 columns and UV/Fluorescence detectors; High sensitivity.	Requires additional, potentially complex, sample preparation steps (derivatization).[13]	Fluorescence, UV-Vis
Ligand-Exchange	Interaction between hydroxyl groups of the sugar and a metal-loaded cation exchange resin.[5]	Can use simple mobile phases (e.g., water); Good for separating sugar alcohols.[5]	Requires elevated column temperatures (e.g., 80-85°C); Lower efficiency compared to HILIC.[5]	Refractive Index (RI)

Experimental Protocols & Workflows

A standardized workflow is critical for reproducible results. The following diagram outlines the key stages of analysis.

Caption: A typical workflow for the HPLC analysis of biological samples.

Protocol 1: HILIC-ELSD Method for 2,5-Anhydro-D-glucitol

This protocol is optimized for robust quantification using an Evaporative Light Scattering Detector (ELSD), which is a universal detector for non-volatile analytes.

1. Materials and Reagents:

• 2,5-Anhydro-D-glucitol standard

• Acetonitrile (ACN), HPLC Grade

• Deionized Water (18.2 MΩ·cm)

• Ammonium Acetate, MS Grade

• 0.22 µm Syringe Filters (PVDF or Nylon)

2. Standard and Sample Preparation:

• Stock Standard (1 mg/mL): Accurately weigh 10 mg of 2,5-anhydro-D-glucitol and dissolve in 10 mL of 50:50 ACN/Water.

• Calibration Standards: Perform serial dilutions of the stock standard with 75:25 ACN/Water to prepare a calibration curve (e.g., 500, 250, 100, 50, 10 µg/mL).

• Sample Preparation:

  • To 100 µL of sample (e.g., plasma), add 400 µL of ice-cold acetonitrile to precipitate proteins.[15]

  • Vortex for 1 minute and centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube.

  • Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.[6]

3. HPLC-ELSD Parameters:

Parameter	Condition	Rationale
Column	Amide-HILIC, 2.6 µm, 150 x 2.1 mm	Amide phases provide excellent selectivity and peak shape for sugars.[1]
Mobile Phase A	Water with 10 mM Ammonium Acetate, pH 5.4	The buffer stabilizes pH and improves peak shape.
Mobile Phase B	Acetonitrile with 10 mM Ammonium Acetate	The primary organic solvent for HILIC mode.
Gradient	Isocratic: 85% B	An isocratic hold provides stable retention and is compatible with RI/ELSD detectors.[16]
Flow Rate	0.2 mL/min	A lower flow rate is suitable for smaller ID columns and enhances MS sensitivity if used.
Column Temperature	30 °C	Maintains consistent retention times.[17]
Injection Volume	5 µL
ELSD Nebulizer	40 °C	Optimized for mobile phase volatility.
ELSD Evaporator	60 °C	Ensures complete evaporation of the mobile phase.
ELSD Gas Flow	1.6 SLM (Nitrogen)	Nebulizes the eluent into fine droplets.

4. Data Analysis:

• Integrate the peak corresponding to 2,5-anhydro-D-glucitol.

• Construct a calibration curve by plotting the log of the peak area versus the log of the concentration. ELSD response is often non-linear, so a logarithmic or quadratic fit is typically required.[18]

• Quantify the amount of 2,5-anhydro-D-glucitol in the samples using the calibration curve.

Protocol 2: RP-HPLC-Fluorescence Method with Benzoic Acid Derivatization

This protocol provides high sensitivity for samples where 2,5-anhydro-D-glucitol is present at low concentrations.

1. Materials and Reagents:

• All reagents from Protocol 1, plus:

• Benzoic Acid (BA)

• Pyridine

• Acetic Anhydride

• Methanol, HPLC Grade

• Acetate Buffer (50 mM, pH 5.6)

2. Derivatization Procedure:

• This procedure is based on established methods for sugar derivatization.[14]

• Step 1: In a microvial, add 50 µL of dried sample extract or standard.

• Step 2: Add 50 µL of a freshly prepared solution of Benzoic Acid in pyridine (e.g., 0.1 M).

• Step 3: Add 20 µL of acetic anhydride.

• Step 4: Seal the vial tightly and heat at 80°C for 60 minutes.

• Step 5: Cool the vial to room temperature. Evaporate the solvent under a stream of nitrogen.

• Step 6: Reconstitute the dried derivative in 100 µL of the initial mobile phase for injection.

3. HPLC-Fluorescence Parameters:

Parameter	Condition	Rationale
Column	C18, 5 µm, 250 x 4.6 mm	Standard reversed-phase column for retaining the now hydrophobic derivative.
Mobile Phase	Acetonitrile : 50 mM Acetate Buffer (pH 5.6) (15:85, v/v)	A low percentage of organic solvent is used to retain the derivatized polar compound. The buffer controls the pH.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temperature	35 °C	Ensures reproducible chromatography.
Injection Volume	20 µL
Fluorescence Detection	Excitation (λex): 275 nm, Emission (λem): 315 nm	Wavelengths specific to the benzoic acid derivative for sensitive and selective detection.[14]

4. Data Analysis:

• Integrate the peak for the derivatized 2,5-anhydro-D-glucitol.

• Construct a linear calibration curve by plotting peak area versus concentration.

• Quantify the analyte in samples using the linear regression equation from the calibration curve.

Conclusion

The analysis of 2,5-anhydro-D-glucitol is most effectively achieved using HILIC, which provides excellent retention and is compatible with sensitive detection methods like MS and ELSD. For laboratories without these detectors, RP-HPLC following a derivatization step offers a highly sensitive alternative using standard fluorescence or UV detectors. The choice of method should be guided by the specific analytical requirements of sensitivity, sample matrix complexity, and available instrumentation. The protocols provided herein serve as a robust starting point for method development and routine analysis in any research or quality control setting.

References

• Your Essential Guide to Sugar Analysis with Liquid Chromatography. (URL: [Link])

• Production of Glucose from the Acid Hydrolysis of Anhydrosugars - ACS Publications. (2018). (URL: [Link])

• Separation and Determination of Sugars by Reversed-Phase High-Performance Liquid Chromatography After Pre-Column Microwave-Assisted Derivatization - PubMed. (2006). (URL: [Link])

• A novel method for the determination of 1,5-anhydroglucitol, a glycemic marker, in human urine utilizing hydrophilic interaction liquid chromatography/MS3 | Request PDF - ResearchGate. (URL: [Link])

• Sugar Analysis: An aqueous alternative to the use of amino-bonded HPLC columns with acetonitrile eluents - Agilent. (URL: [Link])

• Enzymatic quantification of 1,5-anhydro-D-glucitol: evaluation and clinical application. (URL: [Link])

• LC/MS Analysis of Various Hydrophilic Compounds Using HILIC Mode and Alkaline Eluent - Shodex HPLC Columns. (URL: [Link])

• Simultaneous determination of glucose, 1,5-anhydro-d-glucitol and related sugar alcohols in serum by high-performance liquid chromatography with benzoic acid derivatization - PubMed. (2006). (URL: [Link])

• Analysis of sugars by HPLC. (A) Chromatogram of a standard containing... - ResearchGate. (URL: [Link])

• Why can't reversed phase columns be used for underivatized sugars? - ResearchGate. (2014). (URL: [Link])

• Your Essential Guide to Sugar Analysis with Liquid Chromatography - Waters Corporation. (URL: [Link])

• Application of the Hydrophilic Interaction Liquid Chromatography (HILIC-MS) Novel Protocol to Study the Metabolic Heterogeneity of Glioblastoma Cells - PMC. (URL: [Link])

• Serum 1,5-anhydro-D-glucitol assay by high performance anion exchange chromatography. (1994). (URL: [Link])

• Analysis of Saccharides Using Integrated HPLC and Size Exclusion-Ligand Exchange (Ca Type) Column - Shimadzu. (URL: [Link])

• Guide to Ion-Exchange Chromatography - Harvard Apparatus. (URL: [Link])

• HILIC - Sugars and fructooligosaccharide analysis. (URL: [Link])

• Quantifying Fermentable Sugars in Beer: Development and Validation of a Reliable HPLC-ELSD Method - MDPI. (2025). (URL: [Link])

• Ion exchange chromatography. (2012). (URL: [Link])

• Ion Exchange Chromatography. (2004). (URL: [Link])

• Quantification of 2,5-DKG by indirect HPLC analysis. (A) The peak time... - ResearchGate. (URL: [Link])

• Enzymatic analysis of 2,5-anhydro-D-mannitol and related compounds - PubMed. (1983). (URL: [Link])

• Analysis of Sugar Alcohols and Allulose Using an Arc HPLC System with Refractive Index Detection. (URL: [Link])

• Ion Chromatography and Related Techniques in Carbohydrate Analysis: A Review - MDPI. (2024). (URL: [Link])

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Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for the Acetylation of 2,5-anhydro-1,3-O-isopropylidene-D-glucitol

Welcome to the technical support center for the acetylation of 2,5-anhydro-1,3-O-isopropylidene-D-glucitol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing this crucial synthetic step. We will move beyond simple procedural lists to explain the causality behind experimental choices, ensuring a robust and reproducible protocol.

Reaction Overview: The Acetylation Pathway

The target reaction is the acetylation of the free secondary alcohol at the C4 position of 2,5-anhydro-1,3-O-isopropylidene-D-glucitol to yield 4-O-acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol. This transformation is typically achieved using acetic anhydride as the acetylating agent, often in the presence of a base like pyridine.

The fundamental mechanism is a nucleophilic acyl substitution.[1][2][3] The lone pair of electrons on the oxygen of the hydroxyl group attacks one of the electrophilic carbonyl carbons of acetic anhydride. This forms a tetrahedral intermediate, which then collapses, eliminating a stable acetate leaving group to form the final ester product.[1][2]

Caption: General workflow for the acetylation reaction.

Frequently Asked Questions (FAQs)

This section addresses common queries regarding the standard protocol for this acetylation.

Q1: What is the primary role of pyridine in this reaction?

Pyridine serves two critical functions. Firstly, it acts as a base to neutralize the acetic acid byproduct formed during the reaction.[4] This is crucial because an acidic environment could potentially cleave the acid-sensitive isopropylidene protecting group.[5] Secondly, pyridine can act as a nucleophilic catalyst.[6][7][8] It reacts with acetic anhydride to form a highly reactive acyl-pyridinium intermediate, which is then more readily attacked by the alcohol, accelerating the reaction.[8]

Q2: Why is acetic anhydride the preferred acetylating agent?

Acetic anhydride is widely used because it is a strong acetylating agent that produces a stable and weakly basic acetate leaving group, which facilitates the forward reaction.[1][9] While acetyl chloride is more reactive, it produces hydrochloric acid (HCl), a strong acid that can cause side reactions, such as the cleavage of the isopropylidene group.[5][10]

Q3: What is the optimal stoichiometry of reagents?

A molar excess of acetic anhydride is recommended to drive the reaction to completion. A common starting point is using 1.5 to 2.0 equivalents of acetic anhydride for each hydroxyl group being acetylated.[11][12] Pyridine is typically used as the solvent, so it is in large excess. If a co-solvent like dichloromethane (DCM) is used, at least one equivalent of a base (like pyridine or triethylamine) is needed to scavenge the acid byproduct.[8]

Reagent	Equivalents (Typical)	Purpose
Substrate	1.0	Limiting Reagent
Acetic Anhydride	1.5 - 2.0	Acetylating Agent
Pyridine	Solvent / >2.0	Base & Catalyst
DMAP (Optional)	0.05 - 0.1	Catalyst

Q4: Is an inert atmosphere required for this reaction?

While not always strictly necessary for small-scale reactions that are consumed quickly, performing the reaction under an inert atmosphere (e.g., nitrogen or argon) is best practice.[12][13] Acetic anhydride can react with atmospheric moisture to hydrolyze into acetic acid, which reduces the effective concentration of your acetylating agent and introduces water into the reaction.[9][13]

Troubleshooting Guide

Even with a robust protocol, challenges can arise. This section provides a logical framework for identifying and resolving common experimental issues.

Caption: Troubleshooting workflow for an incomplete acetylation reaction.

Problem 1: Incomplete or Slow Reaction

• Symptom: Thin-Layer Chromatography (TLC) analysis shows a significant amount of starting material remaining after the expected reaction time.

• Possible Cause & Solution:

  • Moisture Contamination: Acetic anhydride readily hydrolyzes in the presence of water.[9] Ensure all glassware is oven-dried and solvents (especially pyridine) are anhydrous. Conduct the reaction under an inert atmosphere of nitrogen or argon to prevent ingress of atmospheric moisture.[13]

  • Insufficient Acetylating Agent: If the reaction has stalled, the acetic anhydride may have been consumed. Increase the equivalents of acetic anhydride to 2.0-2.5 and monitor the reaction's progress.[6]

  • Low Reactivity: While the C4 hydroxyl is a secondary alcohol, it can sometimes be slow to react. The addition of a more potent nucleophilic catalyst, such as 4-Dimethylaminopyridine (DMAP) at 5-10 mol%, can significantly increase the reaction rate.[12][13][14]

  • Low Temperature: Most acetylations of this type proceed well at room temperature.[11] However, if the reaction is slow, gentle heating to 40-50°C can be beneficial. Always monitor by TLC to avoid potential side reactions.[13]

Problem 2: Product is Difficult to Purify

• Symptom: The crude product is an oil that is difficult to handle, or column chromatography yields impure fractions.

• Possible Cause & Solution:

  • Residual Pyridine: Pyridine has a high boiling point and can be difficult to remove under reduced pressure. After the reaction, concentrate the mixture and then perform several co-evaporations with toluene.[6] Toluene forms an azeotrope with pyridine, aiding its removal. During aqueous workup, an acidic wash (e.g., with 1 M HCl or saturated copper sulfate solution) will protonate the pyridine, making it water-soluble and easily removed in the aqueous layer.[11]

  • Residual Acetic Anhydride/Acid: Excess acetic anhydride and the acetic acid byproduct must be removed. Before the aqueous workup, the reaction can be quenched by the slow addition of methanol at 0°C.[11] During the workup, washing the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) will neutralize and remove acetic acid.[11][13]

Problem 3: Low Yield After Purification

• Symptom: The final isolated yield is significantly lower than expected based on TLC analysis of the crude reaction mixture.

• Possible Cause & Solution:

  • Product Loss During Workup: The acetylated product has some water solubility. Ensure that during aqueous extractions, the aqueous layers are back-extracted with the organic solvent (e.g., ethyl acetate or dichloromethane) to recover any dissolved product.

  • Hydrolysis on Silica Gel: While generally stable, the acetyl group can be partially cleaved if the silica gel used for chromatography is too acidic or if the column is run too slowly. To mitigate this, the silica gel can be neutralized by slurrying it with a small amount of triethylamine in the eluent before packing the column. Alternatively, a faster purification method like flash chromatography is recommended.

Experimental Protocols

Protocol 1: Standard Acetylation

• Preparation: In a flame-dried, round-bottom flask under an argon atmosphere, dissolve 2,5-anhydro-1,3-O-isopropylidene-D-glucitol (1.0 eq) in anhydrous pyridine (5-10 mL per mmol of substrate).

• Cooling: Cool the solution to 0°C using an ice bath.

• Reagent Addition: Slowly add acetic anhydride (1.5 eq) dropwise to the stirred solution.[11]

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours, monitoring the reaction's progress by TLC until the starting material is completely consumed.[11]

• Quenching: Once complete, cool the flask back to 0°C and slowly add methanol (approx. 2 eq) to quench any excess acetic anhydride.

• Workup:

  • Concentrate the mixture under reduced pressure. Co-evaporate with toluene (2x) to remove residual pyridine.[6]

  • Dissolve the residue in ethyl acetate or dichloromethane.

  • Wash the organic layer sequentially with 1 M HCl (to remove pyridine), saturated aqueous NaHCO₃ (to remove acetic acid), and finally with brine.[11]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the residue by silica gel column chromatography to obtain the desired product.

Protocol 2: Monitoring Reaction Progress by Thin-Layer Chromatography (TLC)

TLC is an indispensable tool for qualitatively tracking the consumption of starting material and the formation of the product.[15]

• Plate Preparation: Using a pencil, lightly draw an origin line about 1 cm from the bottom of a silica gel TLC plate. Mark three lanes: "SM" (Starting Material), "CO" (Co-spot), and "RXN" (Reaction Mixture).[16][17]

• Sample Preparation:

  • Prepare a dilute solution of your starting material in a solvent like ethyl acetate.

  • Carefully take a small aliquot from your reaction mixture using a capillary tube. Quench it in a small vial containing a drop of water and ethyl acetate.[18]

• Spotting:

  • Using a capillary tube, spot the starting material solution in the "SM" lane.

  • Spot the quenched reaction mixture in the "RXN" lane.

  • In the "CO" lane, first spot the starting material, then spot the reaction mixture directly on top of it. This "co-spot" is crucial for confirming the identity of the spots.[15][16]

• Development: Place the spotted TLC plate in a closed chamber containing a suitable mobile phase (e.g., 7:3 Hexane:Ethyl Acetate). Ensure the solvent level is below the origin line.[15][19] Let the solvent ascend the plate.

• Visualization: Once the solvent front is near the top, remove the plate and mark the solvent front with a pencil.[15] After drying, visualize the spots. Since these compounds may not be strongly UV-active, staining with a potassium permanganate (KMnO₄) solution is effective. The hydroxyl group of the starting material will react readily, often appearing as a yellow spot on a purple background, while the less reactive ester product will appear more slowly.

Compound	Typical Rf Value (7:3 Hex:EtOAc)	Visualization (KMnO₄ stain)
Starting Material	~0.3	Rapidly develops a yellow spot
Acetylated Product	~0.6	Slower developing spot

Note: Rf values are approximate and can vary based on specific conditions.

Data Interpretation: ¹H NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) is a primary method for confirming the structure of the final product.[20] The most telling sign of a successful acetylation is the appearance of a new singlet in the ¹H NMR spectrum corresponding to the methyl protons of the acetyl group.

• Key Diagnostic Peaks for 4-O-acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol:

  • ~2.1 ppm (singlet, 3H): This is the characteristic signal for the methyl protons (-COCH₃) of the newly installed acetyl group.[21] Its integration for 3 protons confirms mono-acetylation.

  • ~1.3-1.5 ppm (two singlets, 3H each): These are the signals for the two diastereotopic methyl groups of the isopropylidene protecting group.[22]

  • Shift of H4 Proton: The proton on the carbon bearing the newly formed ester (C4) will shift downfield compared to the starting material due to the deshielding effect of the acetyl group's carbonyl.

References

• Study.com. (n.d.). Acetylation Reaction | Definition, Mechanism & Examples. Retrieved from [Link]

• Vedantu. (2026, February 17). What is the role of pyridine in the acylation of a class 12 chemistry CBSE. Retrieved from [Link]

• BYJU'S. (n.d.). Reaction of acetylation of salicylic acid. Retrieved from [Link]

• askIITians. (2025, August 5). Pyridine acts as a base and a solvent in the acylation of amines. It. Retrieved from [Link]

• ResearchGate. (2014, August 12). How can I get acetylation with acetic anhydride and prydine?. Retrieved from [Link]

• Reddit. (2023, July 7). What is the role of pyridine in the acetylations of alcohols?. Retrieved from [Link]

• Chemistry Stack Exchange. (2016, February 7). What are the roles of pyridine and DCM in the acylation of an alcohol?. Retrieved from [Link]

• Chemistry LibreTexts. (2020, June 22). 2.3: Day 3 Procedure - Thin-layer Chromatography. Retrieved from [Link]

• Wikipedia. (n.d.). Acetic anhydride. Retrieved from [Link]

• Fallek, R., et al. (2022). Controlling the Site Selectivity in Acylations of Amphiphilic Diols: Directing the Reaction toward the Apolar Domain in a Model Diol and the Midecamycin A1 Macrolide Antibiotic. Journal of Organic Chemistry. Retrieved from [Link]

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• Fallek, R., et al. (2023). Similarities and Differences between Site-Selective Acylation and Phosphorylation of Amphiphilic Diols, Promoted by Nucleophilic Organocatalysts Decorated with Outer-Sphere Appendages. MDPI. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). A Simple and Practical Method for Large-Scale Acetylation of Alcohols and Diols Using Bismuth Triflate. Retrieved from [Link]

• GlycoPODv2. (2021, October 6). O-Acetylation using acetic anhydride in pyridine. Retrieved from [Link]

• RSC Publishing. (2025, May 23). Recent progress in selective functionalization of diols via organocatalysis. Retrieved from [Link]

• RSC Education. (n.d.). Using thin-layer chromatography to investigate the reaction. Retrieved from [Link]

• Chemistry LibreTexts. (2022, September 25). 21.5: Chemistry of Acid Anhydrides. Retrieved from [Link]

• UMass Lowell. (n.d.). Thin Layer Chromatography (tlc) to check purity of benzophenone reaction mixture. Retrieved from [Link]

• ResearchGate. (n.d.). Regioselective Acetylation of Diols and Polyols by Acetate Catalysis: Mechanism and Application. Retrieved from [Link]

• The Royal Society of Chemistry. (2013). ¹H NMR spectrum of Compound 32. Retrieved from [Link]

• MDPI. (2019, July 10). Acetylation of Alcohols, Amines, Phenols, Thiols under Catalyst and Solvent-Free Conditions. Retrieved from [Link]

• Organic Syntheses. (n.d.). Isopropylidene-3,6-anhydro-1-deoxy-1-iodo-D-glucitol. Retrieved from [Link]

• Reddit. (2021, May 26). Acetylation of secondary alcohols. Retrieved from [Link]

• SciSpace. (1993). Isopropylidenation of acid-sensitive carbohydrates using 2,3-dichloro-5,6-dicyano-p-benzoquinone as catalyst. Retrieved from [Link]

• ResearchGate. (2010, February). Simple and efficient synthesis of 2,5-anhydro-D-glucitol. Retrieved from [Link]

• ACS Publications. (2025, February 5). Multigram-Scale Synthesis of 2,5-Dideoxy-2,5-imino-d-mannitol (DMDP) and 2,5-Dideoxy-2,5-imino-d-glucitol (DGDP) from d-Fructose and l-Sorbose Using a Regioselective Appel Reaction. Retrieved from [Link]

• Organic Syntheses. (n.d.). 2-ACETAMIDO-3,4,6-TRI-O-ACETYL-2-DEOXY-α-D-GLUCOPYRANOSYL CHLORIDE. Retrieved from [Link]

• Archives of Pharmacy Practice. (n.d.). Synthesis of carbohydrate esters and investigation reaction of Phosphoryl chloride from anomeric position of Per-Acetylated Carb. Retrieved from [Link]

• ACS Publications. (1996). Superbase-Promoted Acylation of Hindered Alcohols. Retrieved from [Link]

• ScienceDirect. (n.d.). Analysis of enzyme reactions using NMR techniques: A case study with α-methylacyl-CoA racemase (AMACR). Retrieved from [Link]

• Save My Exams. (2026, February 24). Acylation Mechanism. Retrieved from [Link]

• MDPI. (n.d.). A Reaction of N-Substituted Succinimides with Hydroxylamine as a Novel Approach to the Synthesis of Hydroxamic Acids. Retrieved from [Link]

• N-acetyl-N-methyl glucamine. (n.d.). SYNTHESIS OF BENZYLIDENE ACETALS OF N-ACETYL-N-METHYL GLUCAMINE. Retrieved from [Link]

• PubMed. (n.d.). Synthesis and mass spectra of 4-O-acetyl-1,5-anhydro-2,3,6-tri-O-ethyl-D-glucitol and the. Retrieved from [Link]

• Scientific Laboratory Supplies. (n.d.). 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-6-trityl-D-glucitol. Retrieved from [Link]

• Semantic Scholar. (n.d.). Nuclear Magnetic Resonance (NMR) Analysis of D - (+) - Glucose: A Guide to Spectrometric Structural Elucidation of Sugars. Retrieved from [Link]

• Beilstein Journals. (2026, January 28). Base-promoted deacylation of 2-acetyl-2,5-dihydrothiophenes and their oxygen-mediated hydroxylation. Retrieved from [Link]

Sources

• 1. Acetylation Reaction | Definition, Mechanism & Examples - Video | Study.com [study.com]
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• 4. What is the role of pyridine in the acylation of a class 12 chemistry CBSE [vedantu.com]
• 5. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
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• 9. Acetic anhydride - Wikipedia [en.wikipedia.org]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. O-Acetylation using acetic anhydride in pyridine - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
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• 22. Organic Syntheses Procedure [orgsyn.org]

purification challenges with 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol

Welcome to the Technical Support Center for Carbohydrate Chemistry. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals dealing with the complex isolation of 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol .

This compound is a highly valuable chiral building block, frequently utilized in the synthesis of C-nucleoside analogs (such as homo-C-d4T)[1] and hyperbranched carbohydrate polymers[2]. However, its unique structural features—an acid-labile 1,3-O-isopropylidene acetal and a base-labile 4-O-acetyl ester—create a narrow "Goldilocks" window for successful purification.

Below, you will find a diagnostic workflow, causality-driven troubleshooting FAQs, quantitative reference data, and a self-validating purification protocol to ensure high-yield recovery of your target molecule.

I. Diagnostic Purification Workflow

Diagnostic workflow for the purification of acid-sensitive D-glucitol derivatives.

II. Troubleshooting FAQs

Q1: My purified product spontaneously degrades into a highly polar smear on TLC during rotary evaporation. What is causing this? Causality: You are observing the acid-catalyzed deprotection of the 1,3-O-isopropylidene group. Standard chromatography silica gel is inherently acidic (pH ~4.5–5.5) due to surface silanol groups. Furthermore, chlorinated solvents (like Dichloromethane or Chloroform) naturally degrade over time to release trace amounts of hydrochloric acid (HCl). When you concentrate your fractions, the heat combined with trace acid rapidly cleaves the acetal, reverting your product to a diol. Solution: Buffer your silica gel with 1% Triethylamine (Et3N) prior to packing. Switch your elution solvents to non-chlorinated alternatives (e.g., Hexanes/Ethyl Acetate or Toluene/Acetone), and never exceed a water bath temperature of 35°C during evaporation.

Q2: I cannot track this compound on HPLC using a standard UV detector (254 nm / 280 nm). How can I monitor my purification? Causality: 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol lacks conjugated π -electron systems or aromatic rings, rendering it completely UV-inactive. Solution: For HPLC, you must rely on universal detection methods that do not depend on chromophores. Evaporative Light Scattering Detectors (ELSD), Charged Aerosol Detectors (CAD), or Refractive Index (RI) detectors are mandatory. For benchtop TLC, use destructive chemical stains like Phosphomolybdic Acid (PMA) or Ceric Ammonium Molybdate (CAM).

Q3: I am observing a persistent co-eluting impurity with a nearly identical Rf value. What is it, and how do I separate it? Causality: The acid-catalyzed cyclization of D-mannitol to form the 2,5-anhydro-D-glucitol core is prone to side reactions[3]. Co-eluting impurities are typically uncyclized, over-protected byproducts (such as 1,2;3,4;5,6-tri-O-isopropylidene-D-mannitol) or regioisomers. Because these byproducts share identical functional groups, their polarity in standard Hexanes/Ethyl Acetate is virtually indistinguishable from your target compound. Solution: Change the selectivity of your solvent system. Moving from a dipole-dipole interaction system (Hexanes/EtOAc) to a π -interaction system (Toluene/Acetone) alters the relative retention times of the stereoisomers, allowing for baseline separation.

III. Quantitative Data & Solvent Systems

Table 1: Detection Methods & Colorimetric Responses

Detection Method	Mechanism of Action	Visual Result	Sensitivity Limit
UV (254 nm)	π -electron excitation	None (Invisible)	N/A
PMA Stain	Redox reaction with hydroxyls/ethers	Dark blue/green spot on yellow background	~0.5 µg
CAM Stain	Oxidation of organic compounds	Blue/black spot on light blue background	~0.1 µg
ELSD (HPLC)	Light scattering of solid particles	Positive peak on chromatogram	~10 ng

Table 2: Recommended Solvent Systems for Flash Chromatography

Solvent System (v/v)	Selectivity Profile	Primary Use Case
Hexanes / EtOAc (7:3)	Standard normal-phase	General screening; poor resolution of mannitol byproducts.
Toluene / Acetone (8:2)	π -interaction (Toluene)	Recommended. Excellent resolution of co-eluting stereoisomers.
DCM / MeOH (95:5)	Strong hydrogen bonding	Eluting highly retained polar impurities (use strictly with 1% Et3N).

IV. Self-Validating Purification Protocol

This protocol utilizes a self-validating methodology. Do not proceed to the next phase unless the verification criteria of the current phase are met.

Phase 1: Stationary Phase Neutralization

• Prepare a solvent mixture of Hexanes containing 1% Triethylamine (Et3N) (v/v).

• Slurry the standard silica gel (230-400 mesh) in this neutralized solvent.

• Verification Step: Extract 1 mL of the slurry, add 1 mL of distilled water, vortex, and test the aqueous layer with a pH strip. Requirement: The pH must read between 7.0 and 7.5. If it is < 7.0, the isopropylidene group will cleave. If it is > 8.0, the 4-O-acetyl ester will saponify.

Phase 2: Column Packing and Sample Loading

• Pack the column using the neutralized slurry. Flush with 2 column volumes (CV) of the starting mobile phase (e.g., Toluene/Acetone 9:1) to remove excess Et3N, which can interfere with ELSD detection later.

• Dissolve your crude 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol in the minimum amount of Toluene.

• Verification Step: Ensure the sample is completely dissolved without forming a biphasic syrup. If a syrup forms, add trace amounts of Acetone until homogeneous before loading onto the silica bed.

Phase 3: Elution and Fractionation

• Elute using a shallow gradient from 9:1 to 7:3 Toluene/Acetone.

• Collect small fractions (e.g., 10 mL for a 50 g column) to prevent overlapping of closely eluting regioisomers.

• Spot fractions on a TLC plate, dip in CAM stain, and heat rigorously with a heat gun until spots develop.

• Verification Step: The target compound will appear as a dark blue spot. Pool only the fractions showing a single, baseline-resolved spot.

Phase 4: Concentration and Storage

• Transfer the pooled fractions to a round-bottom flask.

• Evaporate the solvent on a rotary evaporator with the water bath set strictly to 30°C–35°C .

• Verification Step: Perform a final 1H-NMR in CDCl3​ (ensure the CDCl3​ is filtered through basic alumina prior to use to remove trace DCl). The presence of two distinct methyl singlets (~1.3-1.5 ppm) confirms the integrity of the 1,3-O-isopropylidene group, and a singlet at ~2.1 ppm confirms the 4-O-acetyl group.

V. References

• Easy Access to 2,5-Anhydro-1,3-O-Isopropylidene-D-glucitol Source: Taylor & Francis (Nucleosides, Nucleotides and Nucleic Acids) URL:[Link][3]

• D-Arabinose-based synthesis of homo-C-d4T and homo-C-thymidine Source: PubMed (NIH) URL:[Link][1]

• Synthesis of Hyperbranched 2,5-Anhydro-d-glucitol by Proton-Transfer Cyclopolymerization of 1,2:5,6-Dianhydro-d-mannitol Source: ACS Publications (Macromolecules) URL:[Link][2]

Sources

• 1. D-Arabinose-based synthesis of homo-C-d4T and homo-C-thymidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. tandfonline.com [tandfonline.com]

Technical Support Center: A Guide to Identifying Impurities in 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol

Welcome to the technical support center for 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol. This guide is designed for researchers, scientists, and drug development professionals to effectively identify and troubleshoot impurities in their samples. As a key building block in glycobiology and the synthesis of complex carbohydrates, ensuring the purity of this compound is paramount for reliable experimental outcomes and the safety of resulting products.[1] This document provides in-depth, experience-driven advice in a user-friendly question-and-answer format.

Part 1: Troubleshooting Guide

This section addresses specific issues you might encounter during the analysis of your 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol samples.

Q1: I've detected an unexpected peak in my HPLC chromatogram. What is my workflow for identifying this unknown impurity?

A1: An unexpected peak requires a systematic investigation. The cause can range from a simple artifact to a significant process-related impurity or degradant. The following workflow provides a logical progression for identification.

Caption: Impurity Identification Workflow

Step-by-Step Troubleshooting Protocol:

• Initial Assessment: First, ensure the peak is not an artifact. Run a blank injection (mobile phase only) to rule out solvent or system contaminants. Compare the retention time of the unknown peak with that of known starting materials used in the synthesis.

• Hypothesize Potential Structures: The most common impurities are process-related or degradation products.[2][3] Consider the synthetic pathway used to generate your material. Common reactions like acetal formation and acetylation can lead to predictable impurities if they do not go to completion or if side reactions occur.[4][5]

  Table 1: Common Potential Impurities and Their Origin

  Impurity Name	Structure	Likely Origin	Expected Mass Change from Parent (246.26 g/mol )
  2,5-Anhydro-1,3-O-isopropylidene-D-glucitol	Lacks acetyl group	Incomplete acetylation	-42.04 g/mol
  4,6-di-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol	Additional acetyl group	Over-acetylation	+42.04 g/mol
  4-O-Acetyl-2,5-anhydro-D-glucitol	Lacks isopropylidene group	Acid-catalyzed hydrolysis	-40.06 g/mol

  | D-Glucitol | Starting material | Incomplete cyclization/reaction | -72.08 g/mol |

• Mass Spectrometry (MS) Analysis: Couple your HPLC system to a mass spectrometer (HPLC-MS). The mass-to-charge ratio (m/z) of the unknown peak provides critical information.[6][7] Soft ionization techniques like electrospray ionization (ESI) are ideal for these molecules, often yielding the protonated molecule [M+H]⁺ or a sodium adduct [M+Na]⁺.[8] Compare the determined mass with the masses of your hypothesized impurities from Table 1.

• Isolation and NMR Characterization: If the impurity is present in sufficient quantity, isolate it using preparative HPLC.[9] Once isolated, dissolve the impurity in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) and acquire ¹H and ¹³C NMR spectra. For unambiguous assignment, 2D NMR experiments like COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) are invaluable.[10][11]

  • ¹H NMR Indication of Deacetylation: The absence of the characteristic acetyl methyl singlet (around δ 2.1 ppm) and an upfield shift of the proton at the C4 position (H-4) would strongly suggest the loss of the acetyl group.[12]

  • ¹H NMR Indication of Isopropylidene Loss: The disappearance of the two methyl singlets of the isopropylidene group (typically around δ 1.3-1.5 ppm) is a clear indicator of its removal.

Q2: My ¹H NMR spectrum shows complex signals in the 3.5-4.5 ppm region and a reduced integration for the acetyl peak. I suspect incomplete acetylation. How can I confirm this?

A2: This is a classic sign of having a mixture of the desired product and the deacetylated precursor, 2,5-anhydro-1,3-O-isopropylidene-D-glucitol.

• Analyze Key NMR Regions:

  • Acetyl Region (δ ~2.1 ppm): The integration of the acetyl methyl singlet should correspond to 3 protons relative to other protons in the molecule (e.g., the two isopropylidene methyl groups, which integrate to 6H). If the integration is low (e.g., 2.5H), it indicates the presence of a species lacking this group.

  • H-4 Region: In the fully protected product, the H-4 proton (the one bearing the acetyl group) is shifted downfield due to the deshielding effect of the acetate's carbonyl group. In the deacetylated impurity, this same proton will be shifted significantly upfield, likely into the complex region with other ring protons.

  • Hydroxyl Proton: The deacetylated impurity has a free hydroxyl group at the C4 position. Depending on the solvent and concentration, this -OH proton may appear as a broad singlet or a doublet.

• Confirmation with 2D NMR: A COSY spectrum will help trace the proton-proton coupling network. You can "walk" through the spin system starting from a well-resolved proton to assign the signals for both your main product and the impurity.[10] An HSQC spectrum will correlate each proton to its attached carbon, helping to confirm which carbon environment has changed.

• Chemical Confirmation (Spiking or Re-acetylation):

  • Spiking: If you have a standard of the deacetylated precursor, add a small amount to your NMR sample. An increase in the intensity of the impurity signals confirms its identity.

  • Re-acetylation Protocol: Subject your sample to standard acetylation conditions (e.g., acetic anhydride in pyridine). If the impurity is the deacetylated form, it will be converted to the final product. A subsequent HPLC or NMR analysis should show the disappearance of the impurity peak/signals and a corresponding increase in the product peak.[3]

Q3: My LC-MS analysis shows a peak with a mass corresponding to the loss of the isopropylidene group. What causes this and how can it be prevented?

A3: The isopropylidene group is a ketal, which is known to be labile under acidic conditions.[13] Its loss is a common degradation pathway.

Table 2: Troubleshooting Isopropylidene Group Lability

Potential Cause	Scientific Rationale	Prevention & Mitigation Strategy
Acidic HPLC Mobile Phase	Protic acids (e.g., formic acid, TFA) often used in reversed-phase HPLC can catalyze the hydrolysis of the ketal on-column, especially with prolonged analysis times.	Use a mobile phase with a pH > 4. If an acid modifier is necessary for peak shape, use it at the lowest effective concentration (e.g., 0.05% or less). Consider alternative column chemistries like a pentafluorophenyl phase, which can offer good separation without requiring harsh acidic modifiers.[9]
Improper Sample Storage	Storing the material in a non-anhydrous solvent or exposed to atmospheric moisture can lead to slow hydrolysis, which may be accelerated by trace acidic impurities.	Store the solid material in a desiccator at low temperature (2-8 °C), protected from light. For solutions, use high-purity anhydrous solvents and store under an inert atmosphere (e.g., argon or nitrogen). Prepare solutions fresh before use whenever possible.

| Acidic Contaminants in Sample | Residual acidic catalysts from the synthesis (e.g., p-toluenesulfonic acid, Lewis acids) can cause degradation over time. | Ensure the purification workup is robust enough to remove all acidic reagents. This may include aqueous bicarbonate washes and purification by silica gel chromatography using a non-acidic solvent system. |

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the most common process-related impurities I should expect from the synthesis of 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol?

The impurity profile is highly dependent on the synthetic route, but common impurities arise from incomplete reactions or side reactions of the protecting groups.[14] These include unreacted starting materials (e.g., D-glucitol), partially protected intermediates (e.g., 2,5-anhydro-1,3-O-isopropylidene-D-glucitol), and byproducts from the protection steps.[2] For instance, the formation of the isopropylidene ketal is a reversible reaction, and forcing conditions can sometimes lead to alternative, kinetically favored products that may rearrange to the desired thermodynamic product.[4]

Q2: What are the primary degradation products of this molecule?

The two most susceptible functional groups are the acetyl ester and the isopropylidene ketal. Therefore, the primary degradation products result from hydrolysis:

• Deacetylation: Loss of the acetyl group to yield 2,5-anhydro-1,3-O-isopropylidene-D-glucitol.

• Deketalization: Loss of the isopropylidene group to yield 4-O-Acetyl-2,5-anhydro-D-glucitol.

• Full Deprotection: Loss of both groups to yield 2,5-anhydro-D-glucitol.

These hydrolysis reactions are catalyzed by both acid and base and are accelerated by the presence of water.[15][16]

Q3: What analytical methods are recommended for routine purity assessment?

For routine quality control, a combination of methods is recommended to ensure comprehensive impurity detection.

• Primary Technique: High-Performance Liquid Chromatography (HPLC) is ideal for separating and quantifying impurities.[17][18] A reversed-phase C18 or a pentafluorophenyl column can be effective.[9] Detection can be achieved with a UV detector (if impurities are chromophoric) or, more universally, an Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD).

• Orthogonal Technique: An orthogonal method, one that separates based on a different chemical principle, is crucial for detecting co-eluting impurities.

  • ¹H NMR Spectroscopy: Provides a wealth of structural information and can detect impurities that are structurally similar to the main component without chromatographic separation.[19]

  • Gas Chromatography (GC-MS): This compound is not sufficiently volatile for direct GC analysis. However, after derivatization (e.g., silylation), GC-MS can be a powerful tool for separating and identifying volatile or semi-volatile impurities.[20]

Q4: What are the best practices for storing 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol to ensure long-term stability?

To minimize degradation, the material should be protected from moisture, heat, and acidic or basic environments.

• Solid Form: Store as a solid in a tightly sealed container, preferably under an inert atmosphere (argon or nitrogen), at low temperature (2–8 °C), and protected from light. The use of a desiccator is highly recommended.

• In Solution: If storage in solution is unavoidable, use a high-purity, anhydrous, aprotic solvent. Store frozen and under an inert atmosphere. Avoid long-term storage in solution, as degradation is more rapid.

Part 3: Key Experimental Protocols

Protocol 1: High-Performance Liquid Chromatography (HPLC) for Purity Analysis

This protocol provides a general method for the analysis of 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol. Method optimization may be required based on the specific impurities expected and the HPLC system used.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: 30% to 95% B

  • 15-18 min: Hold at 95% B

  • 18-18.1 min: 95% to 30% B

  • 18.1-25 min: Hold at 30% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detector: ELSD (Nebulizer Temp: 40 °C, Evaporator Temp: 60 °C, Gas Flow: 1.5 SLM) or CAD.

• Injection Volume: 10 µL

• Sample Preparation: Dissolve the sample in acetonitrile or methanol to a concentration of approximately 1 mg/mL.

Protocol 2: ¹H NMR Spectroscopy for Structural Confirmation

• Sample Preparation: Accurately weigh 5-10 mg of the sample and dissolve it in ~0.7 mL of deuterated chloroform (CDCl₃). Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

• Spectrometer: Use a 400 MHz or higher field strength NMR spectrometer.

• Acquisition Parameters:

  • Experiment: Standard ¹H acquisition.

  • Number of Scans: 16

  • Relaxation Delay: 2 seconds

  • Pulse Width: 30 degrees

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction. Integrate all signals and calibrate the spectrum to the TMS peak.

• Expected Chemical Shifts (in CDCl₃):

  • δ 5.0-5.2 (m, 1H, H-4)

  • δ 4.4-4.6 (m, 1H, H-1a)

  • δ 4.2-4.4 (m, 1H, H-3)

  • δ 3.8-4.1 (m, 3H, H-1b, H-2, H-5)

  • δ 3.5-3.7 (m, 2H, H-6a, H-6b)

  • δ 2.1 (s, 3H, -OAc)

  • δ 1.5 (s, 3H, -C(CH₃)₂)

  • δ 1.3 (s, 3H, -C(CH₃)₂) (Note: Exact chemical shifts and multiplicities can vary slightly based on solvent and instrument.)

Protocol 3: Electrospray Ionization Mass Spectrometry (ESI-MS)

• Mode: Positive Ion Mode.

• Sample Infusion: Prepare a dilute solution of the sample (~10 µg/mL) in methanol or acetonitrile. Infuse directly into the mass spectrometer at a flow rate of 5-10 µL/min. Alternatively, use the eluent from the HPLC system.

• MS Parameters (example for a Q-TOF instrument):

  • Capillary Voltage: 3.5 kV

  • Cone Voltage: 30 V

  • Source Temperature: 120 °C

  • Desolvation Temperature: 350 °C

  • Desolvation Gas Flow (N₂): 600 L/hr

• Data Acquisition: Scan over a mass range of m/z 50-500.

• Expected Ions:

  • [M+H]⁺ = 247.12

  • [M+Na]⁺ = 269.10

  • [M+K]⁺ = 285.08

References

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• Gudmundson, A., et al. (2016). Protocol for the purification of protected carbohydrates: toward coupling automated synthesis to alternate-pump recycling high-performance liquid chromatography. Organic & Biomolecular Chemistry, 14(43), 10265-10271. [Link]

• Consortium for Functional Glycomics. (n.d.). 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-6-trityl-D-glucitol. [Link]

• Harvey, D. J. (2011). Mass Spectrometry of Carbohydrates. Proteomics, 11(5), 926-960. [Link]

• Guberman, M., & Seeberger, P. H. (2023). A Hitchhiker's Guide to Problem Selection in Carbohydrate Synthesis. ACS Central Science, 9(7), 1270-1282. [Link]

• Soic, D., et al. (2025). Decoding Sugars: Mass Spectrometric Advances in the Analysis of the Sugar Alphabet. Mass Spectrometry Reviews. [Link]

• Demchenko, A. V., & Wolfert, M. A. (2019). Synthesis of carbohydrate building blocks via regioselective uniform protection/deprotection strategies. Beilstein Journal of Organic Chemistry, 15, 939-955. [Link]

• Boltje, T. J., et al. (2009). Protecting Group Strategies in Carbohydrate Chemistry. In Carbohydrate Chemistry: Chemical and Biological Approaches (Vol. 1, pp. 1-65). Wiley-VCH. [Link]

• Zeller, S. G., et al. (1988). Synthesis and mass spectra of 4-O-acetyl-1,5-anhydro-2,3,6-tri-O-ethyl-D-glucitol and the positional isomers of 4-O-acetyl-1,5-anhydro-di-O-ethyl-O-methyl-D-glucitol and 4-O-acetyl-1,5-anhydro-O-ethyl-di-O-methyl-D-glucitol. Carbohydrate Research, 182(1), 53-62. [Link]

• Meyers, A. I. (1978). Asymmetric synthesis of substituted 1,3-dioxanes. Accounts of Chemical Research, 11(10), 375-381. [Link]

• ResearchGate. (n.d.). Simple and efficient synthesis of 2,5-anhydro-D-glucitol. [Link]

• Le, J., et al. (2015). Quantitation of low molecular weight sugars by chemical derivatization-liquid chromatography/multiple-reaction monitoring/mass spectrometry. Journal of Mass Spectrometry, 50(2), 346-354. [Link]

• Ashenhurst, J. (2018). Key Reactions Of Sugars: Glycosylation and Protection. Master Organic Chemistry. [Link]

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• Ejjiyar, S., et al. (2003). O4,O5-Isopropylidene-3,6-anhydro-1-deoxy-1-iodo-D-glucitol. Organic Syntheses, 80, 145. [Link]

• Creative Biolabs. (n.d.). Advanced Monosaccharide Analysis Methods. [Link]

• Moss, A. (2003). Protecting Groups & Carbohydrates Notes. Alchemyst. [Link]

• McClements, D. J. (n.d.). Analysis of monosaccharides and oligosaccharides. Analytical Techniques in Aquaculture Research. [Link]

• Allison, J. R., et al. (2023). How Sugars Protect Dry Protein Structure. Biochemistry, 62(5), 909-918. [Link]

• Scientific Laboratory Supplies. (n.d.). 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-6-trityl-D-glucitol. [Link]

• Cicerone, M. T., & Tsvetkova, N. M. (2017). How sugars protect proteins in the solid state and during drying (review): Mechanisms of stabilization in relation to stress conditions. Journal of Pharmaceutical Sciences, 106(2), 484-492. [Link]

• Zhang, Y., et al. (2025). Analytical Strategies for Natural Mono- and Disaccharide Isomer Differentiation: Techniques and Applications. Journal of Pharmaceutical Analysis. [Link]

• Remaud, G., et al. (1997). Proton NMR spectroscopy assignment of D-glucose residues in highly acetylated starch. Carbohydrate Research, 305(1), 33-42. [Link]

• Heux, L., et al. (2000). Solid state NMR for determination of degree of acetylation of chitin and chitosan. Biomacromolecules, 1(4), 746-751. [Link]

• Stenutz, R., et al. (2009). N-Acetylated amino sugars: the dependence of NMR 3J(HNH2)-couplings on conformation, dynamics and solvent. Organic & Biomolecular Chemistry, 7(17), 3402-3412. [Link]

• Nasi, L. D., & Uhrin, D. (2012). Unravelling Glycobiology by NMR Spectroscopy. In Glycomics (pp. 1-32). IntechOpen. [Link]

• Hamon, L., et al. (2010). NMR-based detection of acetylation sites in peptides. Journal of Peptide Science, 16(8), 435-440. [Link]

• Neilson, A. P., et al. (2021). Chromatographic preparation of food-grade prebiotic oligosaccharides with defined degree of polymerization. Food Chemistry, 362, 130198. [Link]

• Meléndez-Soto, M. J., et al. (2021). Approaches toward the Separation, Modification, Identification and Scale up Purification of Tetracyclic Diterpene Glycosides from Stevia rebaudiana (Bertoni) Bertoni. Molecules, 26(7), 1918. [Link]

• Haddad, T., et al. (2025). Multigram-Scale Synthesis of 2,5-Dideoxy-2,5-imino-d-mannitol (DMDP) and 2,5-Dideoxy-2,5-imino-d-glucitol (DGDP) from d-Fructose and l-Sorbose Using a Regioselective Appel Reaction. The Journal of Organic Chemistry. [Link]

• ResearchGate. (n.d.). The chemistry of D‐gluconic acid derivatives. Part 1: Synthesis of 3,4;5,6‐di‐O‐isopropylidene‐D‐glucitol and 2,3. [Link]

• Cosmetic Ingredient Review. (2021). Safety Assessment of Anhydrogalactose, Anhydroglucitol, Anhydroxylitol, Arabinose, Psicose, Saccharide Hydrolysate, and Saccharide Isomerate. [Link]

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• 7. Decoding Sugars: Mass Spectrometric Advances in the Analysis of the Sugar Alphabet - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mass Spectrometry-Based Techniques to Elucidate the Sugar Code - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Protocol for the purification of protected carbohydrates: toward coupling automated synthesis to alternate-pump recycling high-performance liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Unravelling Glycobiology by NMR Spectroscopy | IntechOpen [intechopen.com]
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Technical Support Center: Stability &amp; Troubleshooting for 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol

Welcome to the Technical Support Center for carbohydrate derivative handling. This guide is specifically engineered for researchers and drug development professionals working with 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol . Because this molecule features a unique 2,5-anhydro (tetrahydrofuran) core fused with a 1,3-dioxane acetal and an ester, it presents highly specific stability challenges during synthesis, purification, and storage.

Molecular Vulnerability Profile

To troubleshoot degradation, we must first understand the causality behind the molecule's reactivity. The structural anatomy of this compound contains two distinct acid-sensitive domains with differing kinetic stabilities:

• The 1,3-O-Isopropylidene Group (Acetal): This group forms a six-membered 1,3-dioxane ring protecting the C1 and C3 hydroxyls. Cyclic acetals are notoriously labile to aqueous acid. Protonation of the acetal oxygen lowers the activation energy for C–O bond cleavage, generating a resonance-stabilized oxocarbenium intermediate that is rapidly trapped by water ([1]). Because 1,3-dioxane rings can be less thermodynamically stable than their 5-membered 1,2-dioxolane counterparts, this specific ketal is highly sensitive even to mildly acidic environments like unbuffered silica gel ([2]).

• The 4-O-Acetyl Group (Ester): Protecting the C4 hydroxyl, this ester is generally stable to mild acids but will undergo acyl-oxygen cleavage under harsh acidic conditions (e.g., elevated temperatures with strong mineral acids) or basic conditions ([3]).

Understanding this differential stability allows us to diagnose unwanted degradation and design self-validating protocols for selective deprotection.

Diagnostic Decision Tree: Acid-Induced Degradation

When analytical data (TLC, NMR, MS) indicates product loss, use the following logical workflow to identify which degradation pathway occurred based on the acidic conditions your molecule was exposed to.

Degradation pathways of the protected glucitol under varying acidic conditions.

Frequently Asked Questions (FAQs)

Q: My isolated yield drops significantly after silica gel column chromatography, and I see a new polar spot streaking on the TLC plate. What is happening? A: You are observing premature ketal hydrolysis. Standard silica gel is inherently acidic due to surface silanol groups (pKa ~4.5–5.5). When your compound is concentrated onto silica or subjected to a slow elution, the localized acidity catalyzes the cleavage of the 1,3-O-isopropylidene group, yielding the highly polar 1,3-diol. To resolve this, you must neutralize the silica gel (see Protocol B).

Q: Can I use Trifluoroacetic Acid (TFA) to remove a Boc group elsewhere on my molecule without affecting this carbohydrate scaffold? A: No. The 1,3-O-isopropylidene group is highly labile to TFA. Exposure to 0.1% TFA in dichloromethane will rapidly cleave the acetal within an hour ([4]). You must either use orthogonal protecting groups (e.g., Fmoc instead of Boc) or rely on highly controlled, non-acidic deprotection strategies.

Q: How can I confirm via NMR that only the isopropylidene group was lost, and not the acetate? A: In the 1 H NMR spectrum, the intact molecule will show two distinct three-proton singlets around 1.35–1.45 ppm corresponding to the gem-dimethyl groups of the isopropylidene acetal, alongside a three-proton singlet near 2.0–2.1 ppm for the acetate methyl group. If only the acetal is hydrolyzed, the signals at ~1.4 ppm will disappear, but the acetate signal at ~2.1 ppm will remain intact.

Quantitative Stability Matrix

The following table summarizes the kinetic stability of the protecting groups on the 2,5-anhydro-D-glucitol scaffold under various acidic environments. Use this data to select appropriate reagents for your synthetic steps.

Acidic Condition	pH Range	1,3-O-Isopropylidene Status	4-O-Acetyl Status	Dominant Product
Unbuffered Silica Gel	4.5 – 5.5	Slow degradation (surface-catalyzed)	Stable	Mixture of starting material & 1,3-diol
80% Aqueous AcOH, 50°C	~2.5	Cleaved (2–4 hours)	Stable	4-O-Acetyl-2,5-anhydro-D-glucitol
0.1% TFA in DCM, 25°C	2.0 – 3.0	Cleaved (< 1 hour)	Stable	4-O-Acetyl-2,5-anhydro-D-glucitol
2M HCl (aq), 100°C	< 1.0	Cleaved (< 10 mins)	Cleaved (< 1 hour)	2,5-anhydro-D-glucitol

Validated Experimental Protocols & Workflows

To ensure scientific integrity, the following methodologies are designed as self-validating systems. Causality for each step is explicitly defined so you understand why the chemistry behaves as it does.

Protocol A: Controlled Regioselective Deprotection of the Isopropylidene Group

Objective: To intentionally remove the 1,3-O-isopropylidene group while perfectly preserving the 4-O-acetyl ester. This utilizes the differential stability outlined in our matrix ([5]).

• Reaction Setup: Dissolve 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol (1.0 equiv) in 80% aqueous acetic acid (approx. 10 mL per gram of substrate).

  • Causality: 80% AcOH provides sufficient proton activity to protonate the acetal oxygen and induce oxocarbenium formation, but is too weak to attack the resonance-stabilized ester carbonyl.

• Thermal Activation: Heat the reaction mixture to 50°C while stirring.

  • Causality: Thermal energy overcomes the activation barrier for acetal ring opening.

• Self-Validation (TLC): After 2 hours, check the reaction via TLC (Eluent: 1:1 Hexane/Ethyl Acetate). The starting material (high Rf​ ) should be completely consumed, replaced by a new, highly polar baseline spot (the diol).

• Workup: Cool to room temperature. Add toluene (2x the volume of the reaction mixture) and concentrate under reduced pressure. Repeat the toluene co-evaporation twice.

  • Causality: Toluene forms a low-boiling azeotrope with acetic acid, allowing you to remove the acid under vacuum without requiring a harsh basic aqueous workup (like NaOH) that would inadvertently cleave the acetate group.

Protocol B: Acid-Free Purification Workflow

Objective: To purify the intact molecule without surface-catalyzed degradation on silica gel.

Acid-free purification workflow to preserve the labile isopropylidene acetal.

• Pre-treatment of Silica: Prepare a slurry of standard silica gel in Hexanes containing 1% (v/v) Triethylamine (Et 3​ N). Pack the column.

  • Causality: The basic lone pair on the nitrogen of Et 3​ N irreversibly binds to and neutralizes the acidic silanol (Si-OH) protons on the silica surface, preventing them from acting as a proton source for acetal cleavage.

• Equilibration: Flush the packed column with 2 column volumes of your starting mobile phase (e.g., 90:10 Hexane/EtOAc) containing 0.1% Et 3​ N.

• Loading & Elution: Load your crude mixture (ensuring no residual acid remains from prior steps) and elute using the Et 3​ N-spiked mobile phase.

• Self-Validation (NMR): After concentrating the pure fractions (keep water bath < 30°C to prevent thermal degradation during concentration), run a 1 H NMR. The presence of the six-proton singlet at ~1.35 ppm confirms the 1,3-O-isopropylidene group survived the purification intact.

References

• Doboszewski, B., & de Siqueira, E. C. (2009). D-Arabinose-based synthesis of homo-C-d4T and homo-C-thymidine. Nucleosides, Nucleotides and Nucleic Acids. Verified URL:[Link]

• Gómez, A. M., & Uriel, C. (2020). Cyclic Acetals for Regioselective Protection in Carbohydrate Synthesis: A Comparative Experiment. RSC Books. Verified URL:[Link]

• Grindley, T. B. (1989). Protecting Groups in Carbohydrate Chemistry. Journal of Chemical Education. Verified URL:[Link]

• Cyclic Acetal Formation in Reducing Sugars and Glycosides. (2024). Chemtry. Verified URL:[Link]

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. books.rsc.org [books.rsc.org]

minimizing by-product formation during glucitol derivatization

This technical support guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of glucitol (also known as sorbitol) derivatization. The primary focus is to provide in-depth troubleshooting strategies and answers to frequently asked questions to minimize the formation of unwanted by-products, ensuring high-yield, clean reactions for downstream analysis, particularly Gas Chromatography-Mass Spectrometry (GC-MS).

Introduction: The Challenge of Glucitol Derivatization

Glucitol is a six-carbon sugar alcohol with six hydroxyl (-OH) groups. To make it suitable for GC analysis, these polar hydroxyl groups must be derivatized to increase volatility and thermal stability.[1] Common derivatization techniques include silylation and acetylation. However, the poly-functional nature of glucitol presents a significant challenge: the potential for numerous side reactions that lead to a mixture of products, complicating analysis and compromising data integrity.[2]

The most prevalent by-products are intramolecular cyclization products (anhydro-sugars) like sorbitans and isosorbide, and products of incomplete derivatization.[3][4] Understanding the mechanisms behind the formation of these impurities is the first step toward their elimination.

Troubleshooting Guide: From Impure Products to Clean Chromatograms

This section addresses specific issues encountered during glucitol derivatization in a problem-and-solution format.

Issue 1: Multiple Peaks in GC-MS Analysis, Indicating By-Product Formation

You've run your derivatized glucitol sample and the chromatogram shows more than the single, sharp peak of the desired hexa-substituted derivative.

Potential Cause A: Intramolecular Cyclization (Dehydration)

• The "Why": Under acidic or high-temperature conditions, glucitol can undergo intramolecular dehydration to form cyclic ethers. The primary reaction is a two-step dehydration: first to 1,4-sorbitan (an anhydroglucitol), and then a second cyclization to isosorbide.[4][5] This process is often catalyzed by acidic by-products generated during the derivatization reaction itself, such as HCl from silyl halides or acetic acid in acetylation equilibria.[3][6]

• Recommended Solutions:

  • Use a Base/Acid Scavenger: For both acetylation and silylation, the addition of a mild base like pyridine is crucial. Pyridine serves a dual purpose: it acts as a nucleophilic catalyst and, more importantly, it neutralizes acidic by-products (like HCl) that form, thereby preventing acid-catalyzed cyclization.[6][7][8]

  • Control Reaction Temperature: High temperatures drive the dehydration reaction. Optimize your protocol to use the lowest effective temperature. For many silylation reactions with BSTFA, heating at 60-80°C for 30-60 minutes is sufficient.[9][10] For acetylation with acetic anhydride, temperatures can often be kept moderate with the use of a catalyst.[11]

  • Choose Appropriate Reagents: If using acyl halides for acetylation, the generation of HCl is a given. Using acetic anhydride is often a milder alternative.[12]

Potential Cause B: Incomplete Derivatization

• The "Why": If one or more of the six hydroxyl groups on glucitol fail to react, you will generate a mixture of partially derivatized molecules (penta-, tetra-, tri-substituted, etc.), each producing a different peak in the chromatogram.[13] This can be due to several factors:

  • Insufficient Reagent: Not enough derivatizing agent to react with all six hydroxyl groups.

  • Presence of Water: Silylating reagents are extremely sensitive to moisture. Any water in your sample or solvent will consume the reagent, rendering it unavailable for derivatizing your analyte.[13]

  • Suboptimal Reaction Conditions: Reaction time or temperature may be insufficient for the reaction to go to completion, especially for the more sterically hindered secondary hydroxyl groups.

• Recommended Solutions:

  • Ensure Anhydrous Conditions: This is the most critical factor, especially for silylation. Dry all glassware thoroughly. Use high-purity, anhydrous solvents. If your sample is in an aqueous solution, it must be evaporated to complete dryness, often under a stream of nitrogen, before adding the reagent.[10][14]

  • Use a Molar Excess of Reagent: To drive the reaction to completion, a significant molar excess of the derivatizing agent is recommended. A common guideline is at least a 2:1 molar ratio of the reagent to each active hydrogen.

  • Optimize Reaction Time and Temperature: Perform a time-course study to determine the minimum time required for complete derivatization at a given temperature. Analyze aliquots at different time points until the peak for the desired product no longer increases in area.

  • Incorporate a Catalyst: For silylation, particularly with sterically hindered groups, adding a catalyst like trimethylchlorosilane (TMCS) to a reagent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) can significantly increase reactivity and drive the reaction to completion.[10]

Issue 2: Low or No Yield of the Desired Derivatized Product

Your chromatogram shows a very small product peak, or perhaps none at all, with a large solvent front or baseline noise.

Potential Cause: Reagent Degradation or Inactivity

• The "Why": Derivatization reagents, especially silylating agents, are highly reactive and can degrade upon exposure to moisture from the atmosphere over time. Using an old or improperly stored reagent will result in poor or no derivatization.[13][15]

• Recommended Solutions:

  • Use Fresh Reagents: Purchase derivatization reagents in small quantities or in single-use ampules to ensure freshness.[15]

  • Proper Storage: Always store reagents under an inert atmosphere (e.g., nitrogen or argon) and in a desiccator to protect them from moisture.

  • Run a Reagent Blank: Before processing your valuable samples, run a "blank" reaction containing only the solvent and derivatizing reagent. This can help identify any contaminant peaks originating from the reagent itself.

Visualizing the Problem: By-Product Formation Pathways

The following diagram illustrates the competing reaction pathways during glucitol derivatization. The goal is to maximize the "Desired Pathway" while minimizing the "Side Reaction Pathway."

Caption: Competing reaction pathways in glucitol derivatization.

Frequently Asked Questions (FAQs)

Q1: Should I use acetylation or silylation for glucitol analysis? A1: Both are viable methods. Silylation, using reagents like BSTFA + TMCS, is very common and produces thermally stable trimethylsilyl (TMS) derivatives.[16][17] However, silylating reagents are extremely moisture-sensitive.[1] Acetylation, often using acetic anhydride and pyridine, produces stable acetyl derivatives.[12] The choice may depend on your laboratory's experience, available reagents, and the specific requirements of your analytical method.

Q2: What is the specific role of pyridine in acetylation reactions? A2: Pyridine serves multiple crucial functions. It acts as a base to neutralize the acetic acid by-product, preventing potential side reactions.[6][7] It also functions as a nucleophilic catalyst, activating the acetic anhydride to make the reaction more efficient.[18] Finally, it often serves as a convenient solvent for the reaction.

Q3: My silyl derivatives seem to be hydrolyzing before or during GC analysis. How can I prevent this? A3: TMS derivatives are susceptible to hydrolysis. To prevent this, ensure your entire analytical workflow is anhydrous. Use dry solvents for any dilution steps post-derivatization. Analyze samples as quickly as possible after preparation.[13] If samples must be stored, keep them tightly capped in a desiccator. Also, ensure your GC system, including the inlet liner and carrier gas, is free from moisture.

Q4: Can I derivatize glucitol directly in a complex sample matrix? A4: It is generally not recommended. Components in a complex matrix can interfere with the derivatization reaction, consuming reagents or inhibiting the reaction.[13] It is best practice to perform a sample cleanup or extraction step to isolate the carbohydrate fraction before proceeding with derivatization.

Protocols and Data

Table 1: Comparison of Common Derivatization Conditions

Parameter	Silylation (BSTFA + 1% TMCS)	Acetylation (Acetic Anhydride)
Typical Reagents	BSTFA, TMCS, Pyridine (solvent)	Acetic Anhydride, Pyridine (catalyst/solvent)
Reaction Temp.	60 - 80 °C[10]	60 - 100 °C
Reaction Time	30 - 60 minutes[10]	30 - 60 minutes
Key By-Products	Incomplete silylation products	Anhydro-sugars (Isosorbide), Incomplete acetylation
Critical Factor	Strictly Anhydrous Conditions [14]	Control of acid by-products[6]
Advantages	Reagents/by-products are highly volatile	Derivatives are very stable
Disadvantages	Extreme moisture sensitivity	By-products can be less volatile

Experimental Protocol: Silylation of Glucitol for GC-MS Analysis

This protocol provides a general guideline for preparing trimethylsilyl (TMS) derivatives of glucitol.

• Sample Preparation: Accurately weigh 1-5 mg of the glucitol sample into a clean, dry micro-reaction vial. If the sample is in an aqueous solution, evaporate it to complete dryness under a gentle stream of nitrogen.[10]

• Reagent Addition: Add 200 µL of anhydrous pyridine to dissolve the sample. Then, add 200 µL of BSTFA containing 1% TMCS. A significant molar excess of the silylating reagent is crucial.[10][14]

• Reaction: Tightly cap the vial immediately. Mix the contents thoroughly. Heat the vial at 70°C for 45 minutes in a heating block or oven.[9]

• Analysis: After heating, allow the vial to cool to room temperature. The sample can be diluted with an appropriate anhydrous solvent (e.g., hexane) if necessary and is then ready for direct injection into the GC-MS.[13]

Troubleshooting Workflow Diagram

This diagram outlines a logical approach to troubleshooting common derivatization problems.

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• 8. Why is pyridine often used in acylation reactions? | Study Prep in Pearson+ [pearson.com]
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Reference Data & Comparative Studies

comparing isopropylidene vs benzylidene protecting groups for diols

Title: A Comparative Guide to Diol Protection: Isopropylidene vs. Benzylidene Acetals

Introduction In the intricate landscape of multi-step organic synthesis, the strategic masking of polyol systems is a cornerstone of chemo- and regioselectivity. For molecules containing multiple hydroxyl groups—such as carbohydrates, macrolides, and complex natural products—cyclic acetals and ketals are the premier choice for protecting 1,2- and 1,3-diols[1]. Among these, the isopropylidene (acetonide) and benzylidene acetal groups are the most universally employed[2].

As a Senior Application Scientist, I have structured this guide to move beyond mere reaction conditions. We will dissect the thermodynamic causality that dictates their regioselectivity, compare their orthogonal cleavage pathways, and provide field-validated, self-monitoring experimental protocols.

Thermodynamic Causality & Regioselectivity

The decision to employ an isopropylidene versus a benzylidene protecting group is rarely arbitrary; it is governed by the thermodynamic stability of the resulting heterocyclic rings[3].

• Isopropylidene (Acetonide): Formed by the reaction of a diol with acetone or 2,2-dimethoxypropane (DMP), the acetonide group exhibits a profound kinetic and thermodynamic preference for 1,2-diols (forming a 5-membered 1,3-dioxolane ring)[2]. The causality lies in the Thorpe-Ingold effect: the steric bulk of the gem-dimethyl groups restricts the conformational freedom of the ring, stabilizing the 5-membered geometry. In polyol systems, acetonides will selectively protect cis-vicinal diols over trans-diols or 1,3-diols[4].

• Benzylidene Acetal: Formed via reaction with benzaldehyde or its dimethyl acetal, this group strongly prefers 1,3-diols (forming a 6-membered 1,3-dioxane ring)[5][6]. The thermodynamic driving force is the highly favorable chair conformation of the 6-membered ring, where the bulky phenyl group locks into an equatorial position to minimize 1,3-diaxial steric clashes[4]. This strict regioselectivity is heavily exploited in glycochemistry to selectively mask the 4,6-diols of pyranoses[7].

Decision logic for selecting cyclic protecting groups based on diol spacing and thermodynamics.

Comparative Performance & Cleavage Data

Both groups are highly stable to basic, nucleophilic, and reductive conditions (with specific exceptions for benzylidene). However, their divergent cleavage profiles offer powerful orthogonal strategies for complex syntheses[8][9].

Feature	Isopropylidene (Acetonide)	Benzylidene Acetal
Preferred Substrate	cis-1,2-diols[2]	1,3-diols (e.g., 4,6-pyranoses)[7]
Ring Formed	5-membered (1,3-dioxolane)	6-membered (1,3-dioxane)
Standard Reagents	2,2-Dimethoxypropane, p-TsOH	Benzaldehyde dimethyl acetal, CSA or Cu(OTf)₂
Stability Profile	Stable to base, nucleophiles, mild oxidants/reductants[8].	Stable to base, nucleophiles. Labile to strong hydrogenolysis[10].
Global Deprotection	Aqueous Acid (aq. HCl, AcOH, TFA)[11]	Aqueous Acid (80% AcOH) OR Hydrogenolysis (H₂, Pd/C)[10]
Regioselective Cleavage	N/A (Always yields a diol)	Reductive opening (DIBAL-H) yields a benzyl ether + free alcohol[7][9]

Self-Validating Experimental Methodologies

The following protocols are designed as self-validating systems. Each includes internal checkpoints (TLC, visual cues, pH monitoring) to ensure the causality of the reaction is verifiable at the bench.

Protocol A: Regioselective Isopropylidene Protection of a 1,2-Diol

Causality: We use 2,2-dimethoxypropane (DMP) rather than acetone. DMP acts as both the acetonide source and a chemical water scavenger. As transacetalization occurs, methanol is generated instead of water, driving the equilibrium toward the protected product without the need for a Dean-Stark trap[1].

• Initiation: Dissolve the diol substrate (1.0 equiv) in anhydrous CH₂Cl₂ (0.1 M). Add 2,2-dimethoxypropane (3.0 equiv).

• Catalysis: Add a catalytic amount of p-toluenesulfonic acid monohydrate (p-TsOH·H₂O, 0.05 equiv).

• Validation Checkpoint 1 (Reaction Progress): Stir at room temperature. Monitor by TLC (typically 30–60 min). The reaction is self-validating when the highly polar diol spot completely converts to a significantly less polar, faster-running acetonide spot.

• Quench & Workup: Once the starting material is consumed, quench the acid catalyst by adding solid NaHCO₃ or triethylamine (0.1 equiv) to prevent reverse hydrolysis during concentration.

• Isolation: Filter the suspension, concentrate under reduced pressure, and purify via flash chromatography.

Protocol B: Rapid Benzylidene Acetal Formation using Cu(OTf)₂

Causality: Classical methods using camphorsulfonic acid (CSA) require hours. By substituting CSA with Copper(II) triflate (Cu(OTf)₂), we leverage a highly carbophilic Lewis acid that drastically accelerates transacetalization, completing the reaction in under an hour at room temperature[7].

• Initiation: Suspend the diol (1.0 equiv) in anhydrous acetonitrile (10 mL/mmol). Note: If insoluble, sonicate the mixture.

• Reagent Addition: Add benzaldehyde dimethyl acetal (1.2 equiv).

• Catalysis: Add Cu(OTf)₂ (0.05 equiv). The solution will take on a faint blue/green tint.

• Validation Checkpoint 1 (TLC): Monitor by TLC. The reaction typically completes within 30–60 minutes[7].

• Quench: Add triethylamine (0.2 equiv) to coordinate and deactivate the Cu(OTf)₂ catalyst. The color may shift, visually indicating successful catalyst quenching.

• Isolation: Concentrate the mixture and purify via silica gel chromatography.

Protocol C: Orthogonal & Regioselective Deprotection of Benzylidene Acetals

The benzylidene group's unique architecture allows for divergent cleavage pathways. It can be globally removed to restore the diol, or regioselectively reduced to yield a benzyl ether—a critical maneuver in complex oligosaccharide synthesis[9][10].

Divergent cleavage pathways for benzylidene acetals enabling orthogonal synthetic strategies.

Global Acidic Hydrolysis (Self-Validating):

• Dissolve the benzylidene-protected compound in 80% aqueous acetic acid (2–10 mL/mmol)[10].

• Stir at 25°C–60°C.

• Validation Checkpoint: Monitor by TLC. The non-polar acetal will disappear, replaced by a highly polar baseline/low-Rf spot (the free diol) and a distinct benzaldehyde byproduct spot (UV active, strong almond odor).

• Concentrate under reduced pressure (co-evaporate with toluene to remove residual acetic acid) and purify.

Regioselective Reductive Opening: Using DIBAL-H or NaCNBH₃/HCl, the acetal ring is cleaved to leave a robust benzyl ether on one hydroxyl group while freeing the other. The regiochemical outcome depends heavily on the steric environment and the specific reagent used (e.g., DIBAL-H typically frees the less sterically hindered alcohol)[9].

References

• Wikipedia Contributors. "Benzylidene acetal." Wikipedia, The Free Encyclopedia. URL: [Link]

• Tanaka, H. "Benzylidene protection of diol." Glycoscience Protocols (GlycoPODv2), NCBI Bookshelf. URL: [Link]

• Nicolaou, K. C., et al. "Protecting Groups." University of Chicago Chemistry. URL: [Link]

• "Chapter 3: Diol Protecting Groups." Thieme Connect. URL: [Link]

• "Protecting Group Strategies in Carbohydrate Chemistry." Wiley-VCH. URL: [Link]

• Tanaka, H. "Removal of benzylidene group." Glycoscience Protocols (GlycoPODv2), NCBI Bookshelf. URL: [Link]

• Wikipedia Contributors. "Protecting group." Wikipedia, The Free Encyclopedia. URL: [Link]

• Reddy, N. R., et al. "A Direct Method for the Efficient Synthesis of Benzylidene Acetal at Room Temperature." ResearchGate. URL: [Link]

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A Strategic Guide to Alternatives for Acetyl Protecting Groups in Carbohydrate Chemistry

For the seasoned researcher in carbohydrate chemistry and drug development, the manipulation of hydroxyl protecting groups is a critical determinant of synthetic success. While the acetyl group has long been a workhorse, its lability under basic conditions and its participation in neighboring group effects can be disadvantageous in complex synthetic routes. This guide provides an in-depth comparison of viable alternatives to acetyl protecting groups, offering experimental insights and data to inform the strategic selection of these crucial synthetic tools.

The Limitations of Acetyl Groups: A Case for Diversification

Acetyl (Ac) groups, introduced via reagents like acetic anhydride in pyridine, are readily cleaved by base-catalyzed transesterification (e.g., sodium methoxide in methanol). While their ease of use is undeniable, their application is hampered by several factors:

• Base Lability: They are incompatible with synthetic steps requiring basic conditions.

• Acyl Migration: Under certain conditions, acetyl groups can migrate between adjacent hydroxyls, leading to a loss of regiochemical control.

• Neighboring Group Participation: An acetyl group at the C-2 position of a glycosyl donor will participate in the glycosylation reaction, exclusively leading to the formation of 1,2-trans-glycosidic linkages. This restricts the synthesis of 1,2-cis-glycosides, a common motif in many biologically active glycans.

To overcome these limitations, a diverse palette of protecting groups has been developed, each with a unique profile of stability and reactivity. This guide will explore the most prominent and synthetically useful alternatives.

Acyl-Type Alternatives: Fine-Tuning Stability

Acyl-type protecting groups that offer greater stability than acetyls are often employed when more robust protection is required.

Benzoyl (Bz) Group

The benzoyl group is a popular alternative to the acetyl group, offering increased steric bulk and modified electronic properties.

Advantages:

• Enhanced Stability: Benzoyl esters are more stable to acidic and basic hydrolysis than their acetyl counterparts due to the electron-withdrawing nature and steric hindrance of the phenyl ring.[1][2]

• Crystallinity: Benzoylated carbohydrates are often crystalline, facilitating purification.

• Neighboring Group Participation: Like acetyl groups, a C-2 benzoyl group directs the formation of 1,2-trans-glycosides.[3]

Disadvantages:

• Harsher Deprotection: The increased stability necessitates stronger basic conditions for removal (e.g., sodium methoxide in methanol), which may not be compatible with other sensitive functional groups.[4][5]

Ether-Type Protecting Groups: A Leap in Stability and Orthogonality

Ether-based protecting groups offer a significant increase in stability compared to acyl groups and are fundamental to modern carbohydrate synthesis.

Benzyl (Bn) Group

The benzyl group is one of the most widely used "permanent" protecting groups in carbohydrate chemistry, valued for its broad stability.[6]

Advantages:

• High Stability: Benzyl ethers are stable to a wide range of acidic and basic conditions, making them ideal for multi-step syntheses.[7]

• Orthogonality: They are orthogonal to many other protecting groups, including silyl ethers and acyl groups.

• Non-Participating: A benzyl group at C-2 does not participate in glycosylation, allowing for the potential formation of 1,2-cis-glycosidic linkages (though often with poor selectivity).[3]

Disadvantages:

• Reductive Cleavage: Removal is typically achieved by catalytic hydrogenolysis (e.g., H₂/Pd/C), which is incompatible with other reducible functional groups like alkenes, alkynes, and some nitrogen-containing groups.[8][9][10]

Silyl Ethers (TBDMS, TIPS)

Silyl ethers, such as the tert-butyldimethylsilyl (TBDMS) and triisopropylsilyl (TIPS) groups, are prized for their tunable stability and ease of removal under specific, mild conditions.[9]

Advantages:

• Orthogonality: Silyl ethers are stable to the basic conditions used to remove acyl groups and the hydrogenolysis conditions for benzyl ethers, making them excellent for orthogonal protection strategies.[11]

• Tunable Stability: The steric bulk around the silicon atom dictates their stability. The relative stability to acid hydrolysis is: TMS < TBDMS < TIPS < TBDPS.[12]

• Mild Deprotection: They are readily cleaved by fluoride ion sources, most commonly tetrabutylammonium fluoride (TBAF).[13][14]

Disadvantages:

• Acid and Fluoride Lability: Their sensitivity to acidic conditions and fluoride ions limits their use in the presence of these reagents.

• Steric Hindrance: The bulky nature of some silyl ethers can hinder reactions at adjacent positions.

Cyclic Acetals and Ketals: Conformationally Constraining and Regioselective Protection

Cyclic acetals and ketals are invaluable for the simultaneous protection of two hydroxyl groups, often with high regioselectivity.

Benzylidene Acetal

Benzylidene acetals are commonly used to protect 1,3-diols, most notably the 4,6-hydroxyls of pyranosides.[15][16]

Advantages:

• Regioselectivity: They selectively protect the 4,6-diols of many hexopyranosides.

• Conformational Rigidity: The resulting bicyclic system locks the pyranose ring in a more rigid conformation, which can influence the stereochemical outcome of glycosylation reactions.[3]

• Regioselective Opening: Benzylidene acetals can be regioselectively opened under reductive conditions to generate a free hydroxyl at either the C-4 or C-6 position, with a benzyl ether protecting the other.[17]

Disadvantages:

• Acid Lability: They are sensitive to acidic conditions.[16]

Isopropylidene Ketal (Acetonide)

Isopropylidene ketals are most effective for protecting cis-1,2-diols.[18][19]

Advantages:

• Regioselectivity for cis-diols: They readily form across cis-diols, such as the 1,2- and 5,6-diols of furanoses or the 1,2- and 3,4-diols of galactopyranose.[17]

• Ease of Formation: They are typically formed under mild acidic conditions using acetone or 2,2-dimethoxypropane.[18]

Disadvantages:

• Acid Lability: They are readily hydrolyzed under acidic conditions.[20] The terminal isopropylidene group is generally more labile than an internal one.[19][21]

Comparative Summary of Protecting Groups

Protecting Group	Introduction Reagents	Deprotection Conditions	Stability	Key Features
Acetyl (Ac)	Ac₂O, pyridine	NaOMe, MeOH	Base-labile, Acid-stable	Participating group, easy to introduce and remove.
Benzoyl (Bz)	BzCl, pyridine	NaOMe, MeOH (stronger conditions)	More stable than Ac to base and acid	Participating group, often crystalline derivatives.[1]
Pivaloyl (Piv)	PivCl, pyridine	Strong base or acid, reductive cleavage	Very stable to hydrolysis	Participating group, high steric hindrance.[22]
Benzyl (Bn)	BnBr, NaH	H₂, Pd/C	Stable to acid and base	Non-participating, orthogonal to acyl and silyl groups.[7]
TBDMS	TBDMSCl, imidazole	TBAF, THF; mild acid	Base-stable, Acid-labile	Orthogonal to acyl and benzyl groups, tunable stability.[13]
Benzylidene	PhCHO, ZnCl₂	H₂, Pd/C; mild acid	Base-stable, Acid-labile	Protects 4,6-diols, conformationally rigid.[16]
Isopropylidene	Acetone, H⁺	Mild aqueous acid	Base-stable, Acid-labile	Protects cis-1,2-diols.[18][20]

Decision-Making Workflow for Protecting Group Selection

The choice of a protecting group is dictated by the overall synthetic strategy. The following diagram illustrates a simplified decision-making process.

Caption: A decision-making workflow for selecting a suitable hydroxyl protecting group in carbohydrate synthesis.

Experimental Protocols

The following are representative, step-by-step protocols for the introduction and removal of common protecting groups.

Benzoyl (Bz) Group

Protocol 1: Benzoylation of a Carbohydrate [7][23]

• Dissolve the carbohydrate (1 eq.) in anhydrous pyridine.

• Cool the solution to 0 °C.

• Add benzoyl chloride (1.1 eq. per hydroxyl group) dropwise.

• Allow the reaction to warm to room temperature and stir for 4-12 hours.

• Quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer sequentially with dilute HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the product by column chromatography.

Protocol 2: Deprotection of a Benzoyl Group (Zemplén Conditions) [24]

• Dissolve the benzoylated carbohydrate in anhydrous methanol.

• Add a catalytic amount of sodium methoxide (e.g., a small piece of sodium metal or a 0.5 M solution in methanol).

• Stir the reaction at room temperature and monitor by TLC.

• Upon completion, neutralize the reaction with an acidic resin (e.g., Amberlite IR-120 H⁺ form).

• Filter the resin and concentrate the filtrate to yield the deprotected carbohydrate.

Caption: Experimental workflow for the benzoylation of a carbohydrate.

Benzyl (Bn) Group

Protocol 3: Benzylation of a Carbohydrate [7]

• To a solution of the carbohydrate (1 eq.) in anhydrous DMF, add sodium hydride (1.2 eq. per hydroxyl group) portion-wise at 0 °C.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for another 30 minutes.

• Cool the reaction back to 0 °C and add benzyl bromide (1.2 eq. per hydroxyl group) dropwise.

• Stir the reaction at room temperature overnight.

• Carefully quench the reaction by the slow addition of methanol, followed by water.

• Extract the product with an organic solvent and wash the organic layer with brine.

• Dry, concentrate, and purify by column chromatography.

Protocol 4: Debenzylation by Catalytic Hydrogenolysis [8][10]

• Dissolve the benzylated carbohydrate in a suitable solvent (e.g., methanol, ethanol, or ethyl acetate).

• Add a catalytic amount of palladium on carbon (10% w/w).

• Stir the suspension under an atmosphere of hydrogen (e.g., from a balloon or a Parr hydrogenator).

• Monitor the reaction by TLC.

• Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate to obtain the deprotected product.

Caption: Experimental workflow for catalytic hydrogenolysis of benzyl ethers.

tert-Butyldimethylsilyl (TBDMS) Group

Protocol 5: TBDMS Protection of a Hydroxyl Group

• Dissolve the carbohydrate (1 eq.) and imidazole (2.5 eq.) in anhydrous DMF.

• Add tert-butyldimethylsilyl chloride (TBDMSCl, 1.2 eq.) in one portion.

• Stir the reaction at room temperature for 12-16 hours.

• Pour the reaction mixture into water and extract with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic layers with water and brine.

• Dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify by flash chromatography.

Protocol 6: Deprotection of a TBDMS Group [13]

• Dissolve the TBDMS-protected carbohydrate (1 eq.) in anhydrous THF.

• Add tetrabutylammonium fluoride (TBAF, 1.1 eq., 1M solution in THF) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir until completion (monitor by TLC).

• Concentrate the reaction mixture under reduced pressure.

• Purify the crude product directly by flash column chromatography.

Isopropylidene Ketal

Protocol 7: Formation of a Di-O-isopropylidene Derivative [18]

• Suspend the carbohydrate (e.g., D-glucose) in anhydrous acetone.

• Add 2,2-dimethoxypropane and a catalytic amount of an acid (e.g., p-toluenesulfonic acid).

• Stir the mixture at room temperature until the starting material has dissolved.

• Neutralize the reaction with a mild base (e.g., aqueous NaHCO₃).

• Concentrate the mixture and extract the product with an organic solvent.

• Dry, concentrate, and purify the product.

Protocol 8: Hydrolysis of an Isopropylidene Ketal [20]

• Dissolve the isopropylidene-protected carbohydrate in a mixture of acetic acid and water (e.g., 80% aqueous acetic acid).

• Stir the solution at room temperature and monitor the reaction by TLC.

• Upon completion, carefully neutralize the acid with a base such as sodium bicarbonate.

• Extract the product with an organic solvent.

• Wash the organic layer, dry, and concentrate to yield the deprotected diol.

Conclusion

The strategic selection of protecting groups is a cornerstone of successful carbohydrate synthesis. Moving beyond the traditional acetyl group opens up a vast synthetic landscape, enabling the construction of complex oligosaccharides and glycoconjugates. This guide has provided a comparative overview of key alternatives, including acyl, ether, silyl, and cyclic acetal protecting groups. By understanding their respective stabilities, orthogonalities, and the nuances of their introduction and removal, researchers can design more efficient and robust synthetic routes. The provided protocols and decision-making workflows serve as a practical starting point for the implementation of these versatile tools in the laboratory.

References

• Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations - PMC. Available at: [Link]

• Mapping the effect of configuration and protecting group pattern on glycosyl acceptor reactivity - PMC. Available at: [Link]

• Turning reactivity of glycosyl donors by protecting groups. a) Armed... - ResearchGate. Available at: [Link]

• Mapping the Relationship between Glycosyl Acceptor Reactivity and Glycosylation Stereoselectivity - PMC. Available at: [Link]

• Stereoselective 1,1′-glycosylation via reactivity tuning with protecting groups - Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• Synthesis of carbohydrate building blocks via regioselective uniform protection/deprotection strategies - PMC. Available at: [Link]

• Orthogonal Deprotection of Photolabile Protecting Groups and Its Application in Oligosaccharide Synthesis | Organic Letters - ACS Publications. Available at: [Link]

• Orthogonal protecting group strategies in carbohydrate chemistry | Request PDF - ResearchGate. Available at: [Link]

• Carbohydrate Experiments in the Organic Laboratory: A Robust Synthesis and Modification of Thioglycosides. Available at: [Link]

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• Removal of O-Benzyl Protective Groups by Catalytic Transfer Hydrogenation. Available at: [Link]

• Efficient and Rapid Regioselective Deprotection of Isopropylidene Ketals - ResearchGate. Available at: [Link]

• Removal of benzylidene acetal and benzyl ether in carbohydrate derivatives using triethylsilane and Pd/C - Beilstein Journals. Available at: [Link]

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• Reductive Openings of Benzylidene Acetals Revisited: A Mechanistic Scheme for Regio- and Stereoselectivity | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Protective group strategies in carbohydrate and peptide chemistry - Scholarly Publications Leiden University. Available at: [Link]

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• Deprotection (debenzoylation) of glucose (sacharide) using NaOMe leads to hydrolysis glucose - Chemistry Stack Exchange. Available at: [Link]

• Operationally simple and efficient workup procedure for TBAF-mediated desilylation: application to halichondrin synthesis. | Semantic Scholar. Available at: [Link]

• 3-benzoylpyridine - Organic Syntheses Procedure. Available at: [Link]

• Removal of TBDMS from a hydroxypyridine derivative : r/Chempros - Reddit. Available at: [Link]

• Sustainable Approaches for the Protection and Deprotection of Functional Groups - PMC. Available at: [Link]

• A Convenient Method for the Removal of Tetrabutylammonium Salts from Desilylation Reactions Procedure (Note 1) - Organic Syntheses. Available at: [Link]

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Structural Validation of 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol: A Comparative Analytical Guide

As a Senior Application Scientist, I approach the structural validation of complex carbohydrate derivatives not merely as a routine checklist, but as a rigorous exercise in physical chemistry. 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol (CAS: 70128-28-8) is a highly constrained bicyclic system, serving as a critical chiral building block in the synthesis of D-arabinose-derived C-nucleosides [1].

Validating this structure requires definitively proving the presence of the tetrahydrofuran ring (2,5-anhydro bridge), the 1,3-dioxane ring (isopropylidene acetal), and the precise regiochemistry of the 4-O-acetyl group. This guide objectively compares the performance of 1H NMR against alternative analytical methodologies, providing researchers with a self-validating framework for structural confirmation.

Comparative Analysis of Validation Methodologies

While modern drug development relies heavily on high-throughput techniques, relying solely on mass spectrometry for carbohydrate isomers is a critical point of failure. The table below compares the efficacy of standard analytical alternatives for validating this specific bicyclic structure.

Analytical Methodology	Regiochemical Resolution (e.g., 4-O vs 6-O Acetyl)	Stereochemical Resolution	Molecular Weight Confirmation	Throughput & Cost
1D 1H NMR (Gold Standard)	Excellent. Deshielding effects explicitly locate the acetyl group.	High. J-couplings confirm dihedral angles.	Poor (Requires complementary MS).	Moderate
LC-ESI-MS	Poor. Regioisomers yield identical m/z 269.1 [M+Na]+.	None. Cannot differentiate D-glucitol from D-mannitol.	Excellent.	High
13C NMR	Good. Carbon shifts indicate substitution.	Moderate. Requires complex 2D correlation.	Poor.	Low
FT-IR	Poor. Confirms ester C=O, but lacks positional data.	None.	None.	High

The Causality of Experimental Choices (E-E-A-T)

In analytical chemistry, every parameter must be chosen with deliberate causality. For 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol, the experimental design is dictated by the molecule's rigid geometry:

• Solvent Selection (CDCl₃ vs. DMSO-d₆): We exclusively use CDCl₃ (100% D). Why? The furanose ring protons (H-2 through H-5) resonate in a crowded region (3.8–4.5 ppm). DMSO-d₆ introduces a massive water peak (~3.3 ppm) and solvent multiplet (~2.5 ppm) that can obscure the critical H-6a/H-6b protons. CDCl₃ ensures the entire carbohydrate backbone window remains unobstructed.

• The Regiochemistry Trap (4-O vs 6-O Acetylation): During synthesis, the primary alcohol at C-6 is highly reactive. If the acetyl group incorrectly attaches to C-6 instead of C-4, LC-MS cannot detect the error. 1H NMR solves this via the deshielding effect . An ester group at C-4 pulls electron density away from H-4, shifting it dramatically downfield to ~5.15 ppm. If the compound were the 6-O-acetyl impurity, H-4 would remain upfield (~4.0 ppm), and the H-6 protons would shift downfield.

• Self-Validating Integration: The isopropylidene group provides two distinct methyl singlets (3H each). By calibrating the NMR integration to exactly 6.00 for these peaks, the system becomes self-validating. The remaining furanose backbone protons must integrate to exactly 6.00. Any deviation >0.2 indicates co-eluting impurities or incomplete solvent suppression, immediately invalidating the spectrum.

Structural Validation Workflow

The logical progression of structural validation prevents false positives by screening mass before investing in high-resolution stereochemical mapping.

Analytical workflow comparing LC-MS and NMR for carbohydrate structural validation.

Step-by-Step 1H NMR Experimental Protocol

This protocol is designed to eliminate user bias and produce a mathematically verifiable spectrum.

• Sample Preparation: Dissolve exactly 15.0 mg of the analyte in 0.6 mL of CDCl₃ (containing 0.03% v/v TMS as an internal standard). Causality: 15 mg ensures a high signal-to-noise ratio (S/N > 100:1) for a single 64-scan run, preventing baseline noise from inflating integrations.

• Shimming and Tuning: Perform automated 3D gradient shimming followed by manual fine-tuning of the Z1 and Z2 coils. Causality: Carbohydrate multiplets exhibit fine J-couplings (2.0 - 5.0 Hz). Poor shimming will broaden these peaks, destroying the stereochemical data.

• Acquisition Parameters: Set the spectrometer (minimum 400 MHz) to a standard 1D proton sequence (zg30). Set the relaxation delay (D1) to 2.0 seconds. Causality: A 2.0s delay ensures complete longitudinal relaxation (T1) of the rigid bicyclic protons, guaranteeing that peak integrations are strictly quantitative.

• Data Processing: Apply an exponential window function with a Line Broadening (LB) of 0.3 Hz before Fourier Transformation. Phase and baseline correct manually. Set the TMS peak to exactly 0.00 ppm.

Quantitative Data: Expected 1H NMR Parameters

The following table summarizes the expected 1H NMR chemical shifts and multiplicities for the validated structure at 400 MHz in CDCl₃.

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration	Diagnostic Significance
H-4 (CHOAc)	~5.15	dd (J ≈ 5.0, 2.5 Hz)	1H	Critical: Downfield shift proves the acetyl group is at C-4, not C-6.
H-3 (CH-O-isopropylidene)	~4.40	d (J ≈ 5.0 Hz)	1H	Confirms the rigid 1,3-dioxane ring geometry.
H-2 (CH-O furanose)	~4.20	m	1H	Validates the 2,5-anhydro bridge.
H-5 (CH-O furanose)	~4.05	m	1H	Validates the 2,5-anhydro bridge.
H-1a, H-1b (CH₂-O)	~3.90 - 4.10	m	2H	Part of the isopropylidene acetal system.
H-6a, H-6b (CH₂OH)	~3.60 - 3.80	m	2H	Upfield shift confirms the primary alcohol is unprotected.
Acetyl CH₃	~2.10	s	3H	Confirms presence of the ester group.
Isopropylidene CH₃ (exo)	~1.45	s	3H	Internal integration standard.
Isopropylidene CH₃ (endo)	~1.35	s	3H	Internal integration standard.

References

• Doboszewski, B., et al. "D-Arbinose-Based Synthesis of homo-C-d4T and homo-C-thymidine." Nucleosides, Nucleotides and Nucleic Acids, 28(10), 875-901 (2009). URL:[Link]

• National Center for Biotechnology Information. "2,5-anhydro-D-glucitol | CID 176465." PubChem. URL:[Link]

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comparing different synthetic routes to 2,5-anhydro-D-glucitol

Target Audience: Researchers, scientists, and drug development professionals. Focus: Mechanistic causality, protocol validation, and objective performance comparison.

Introduction & Scientific Context

2,5-Anhydro-D-glucitol is a highly valuable chiral building block and a naturally occurring phytotoxin originally isolated from the fungal pathogen Fusarium solani[1]. Because it structurally mimics α-D-fructofuranose, it and its phosphorylated derivatives are extensively utilized as substrates and potent inhibitors of phosphofructokinase-1—a critical enzyme often overexpressed in fast-growing tumor cells[1][2].

Unlike standard pyranoses or furanoses, 2,5-anhydro-D-glucitol lacks an anomeric linkage, making its synthesis uniquely challenging. The construction of its substituted tetrahydrofuran ring requires strict stereocontrol and regioselectivity. As a Senior Application Scientist, I have evaluated the three primary synthetic pathways used in modern carbohydrate chemistry. This guide dissects the causality behind these experimental choices and provides self-validating protocols to ensure benchtop reliability.

Mechanistic Overview of Synthetic Workflows

To objectively select a synthetic route, one must understand the logical flow from precursor to target scaffold. The diagram below illustrates the divergent strategies: intramolecular cyclization, direct dehydration, and reductive cleavage.

Logical workflow comparing three distinct synthetic routes to 2,5-anhydro-D-glucitol.

Comparative Analysis of Synthetic Routes

When designing a scale-up or research synthesis, the choice of route depends heavily on available starting materials and tolerance for complex purifications. The table below summarizes the quantitative and operational data for the three primary methodologies[1][3][4].

Synthetic Route	Primary Precursor	Key Reagents	Overall Yield	Scalability	Primary Challenge
Microwave-Assisted Cyclization	D-Mannitol Diepoxide	Ammonium formate, MeOH	~32% (over 7 steps)	Moderate	Requires multi-step synthesis of the diepoxide precursor prior to cyclization.
Acid-Catalyzed Dehydration	D-Mannitol	HCl/THF, Acetone, Benzyl bromide	~8.3% (over 7 steps)	High	Managing and trapping complex intermediate anhydride mixtures.
Reductive Cleavage	Commodity Carbohydrates	Triethylsilane, PdCl2-CuCl2/C	High (Varies by sugar)	High	Heavy metal catalyst removal and handling of silane byproducts.

Validated Experimental Methodologies

To ensure scientific integrity, a protocol cannot merely be a list of steps; it must be a self-validating system. Below are the field-proven methodologies, detailing the causality behind the chemistry and the analytical checkpoints required to verify success.

Protocol A: Microwave-Assisted Intramolecular Cyclization

This method utilizes a highly stereoselective 5-endo-tet cyclization of 2,3-epoxy alcohols[3].

• Preparation: Dissolve the D-mannitol-derived diepoxide precursor in anhydrous methanol.

• Reagent Addition: Add ammonium formate to the solution.

  • Causality: Ammonium formate acts as a mild proton source and buffer. It prevents the harsh acidic degradation of the epoxide while facilitating the necessary proton transfers during ring closure.

• Microwave Irradiation: Subject the reaction vessel to microwave heating.

  • Causality: The 5-endo-tet cyclization is traditionally disfavored by Baldwin's rules. Microwave irradiation provides rapid, uniform dielectric heating that overcomes the specific activation energy barrier of this intramolecular attack, driving the reaction forward faster than competing thermodynamic side reactions[3].

• Validation Checkpoint: Monitor the reaction via TLC. Post-reaction, perform 1 H NMR. The protocol is validated when the characteristic epoxide proton signals (typically between 2.5–3.3 ppm) completely disappear, confirming full cyclization.

Protocol B: Acid-Catalyzed Dehydration & In-situ Trapping

This is an improved classical route that relies on direct dehydration followed by immediate kinetic trapping[1].

• Dehydration: Treat D-mannitol with 1 mol/L HCl-THF (1:1) at room temperature.

  • Causality: Acid catalysis promotes the removal of water, but it inherently yields a chaotic thermodynamic mixture of 1,4:3,6-dianhydro-D-glucitol, 1,5-anhydro-D-glucitol, and the desired 2,5-anhydro-D-glucitol. Direct isolation at this stage is practically impossible.

• Kinetic Trapping: Directly isopropylidenate the unpurified anhydride mixture using acetone and an acid catalyst.

  • Causality: By immediately introducing isopropylidenation reagents, the transient 2,5-anhydro kinetic product is selectively trapped as 2,5-anhydro-1,3-O-isopropylidene-D-glucitol. This shifts the equilibrium and provides a compound with distinct polarity, enabling facile chromatographic separation[1].

• Benzylation & Hydrolysis: Treat the isolated intermediate with benzyl bromide, followed by acidic hydrolysis to yield 2,5-anhydro-4,6-di-O-benzyl-D-mannitol.

• Validation Checkpoint: Run an ESI-MS on the purified intermediate. The system validates itself if the [M+Na]+ peak at m/z 407.2 is dominant. Furthermore, 1 H NMR must show distinct benzylic protons (4.46–4.74 ppm) and 13 C NMR should confirm C1 at 60.5 ppm and C6 at 70.0 ppm[1].

Protocol C: Reductive Cleavage of Commodity Carbohydrates

A highly scalable, modern approach utilizing abundant starting materials like glucose or starch[4].

• Perallylation: Treat the commodity carbohydrate with allyl bromide and a base to perallylate all free hydroxyl groups.

  • Causality: Perallylation locks the stereocenters and protects the hydroxyls, preventing unwanted side reactions during the aggressive reduction step.

• Reductive Cleavage: React the perallylated intermediate with triethylsilane.

  • Causality: Triethylsilane acts as a highly selective hydride donor, cleaving the glycosidic linkage of the carbohydrate to form the protected anhydroalditol ring without disrupting the allyl ethers.

• Deallylation: Treat the protected compound with a PdCl2-CuCl2-Activated Charcoal system.

  • Causality: Traditional deprotection requires harsh acids that could rupture the newly formed 2,5-anhydro ring. This bimetallic system acts via a π-allyl palladium complex to gently strip the allyl ethers under mild conditions[4].

• Validation Checkpoint: Confirm complete deallylation via 1 H NMR. The protocol is successful when the allyl vinyl protons (multiplets at 5.8–6.0 ppm) are entirely absent from the spectrum.

Conclusion & Route Selection Matrix

For researchers prioritizing high stereochemical purity and willing to synthesize complex precursors, the Microwave-Assisted Cyclization (Protocol A) is superior. For labs requiring rapid scale-up using cheap, off-the-shelf D-mannitol, the Acid-Catalyzed Dehydration (Protocol B) is the most pragmatic choice, provided the lab has robust chromatography capabilities. Finally, for industrial-scale applications focusing on green chemistry and commodity starting materials , the Reductive Cleavage route (Protocol C) offers the most promising long-term scalability.

References

• Simple and efficient synthesis of 2,5-anhydro-D-glucitol - ResearchGate -3

• Improved synthesis of 2,5-anhydro-3,4,6-tri-O-benzyl-D-glucitol - Journal of China Pharmaceutical University - 1

• The Substrate and Anomeric Specificity of Fructokinase - Journal of Biological Chemistry - 2

• Preparation of Anhydroalditols from Commodity Carbohydrates - Letters in Organic Chemistry - 4

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• 2. chem.tamu.edu [chem.tamu.edu]
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• 4. benthamdirect.com [benthamdirect.com]

Advanced Chiral Synthons in Drug Development: A Performance Guide to AAIG vs. Garner’s Aldehyde and Roche Ester

In modern asymmetric synthesis and drug development, the selection of a chiral synthon dictates the efficiency, scalability, and stereofidelity of the entire synthetic route. While direct asymmetric catalysis has advanced significantly, the use of pre-configured chiral building blocks remains the gold standard for constructing complex, multi-stereocenter targets like nucleoside analogs, sphingolipids, and polyketides.

This guide objectively compares the performance, structural mechanics, and experimental workflows of a highly specialized carbohydrate-derived building block—4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol (AAIG) —against two of the most universally deployed chiral synthons in organic chemistry: Garner’s Aldehyde and the Roche Ester .

Structural & Mechanistic Profiling

AAIG: The Furanoid Scaffold for C-Nucleosides

AAIG is a heavily protected, D-mannitol-derived C-glycoside precursor[1]. Unlike traditional N-nucleosides, C-nucleosides feature a carbon-carbon bond between the nucleobase and the sugar ring, rendering them highly resistant to enzymatic cleavage by phosphorylases.

• The Mechanistic Advantage : Direct C-glycosylation of unprotected sugars often yields poor anomeric mixtures (alpha/beta epimers). AAIG bypasses this by providing a pre-formed, stereochemically locked tetrahydrofuran ring. The 1,3-O-isopropylidene group restricts the ring's conformation, while the 4-O-acetyl group prevents unwanted side reactions, leaving the C6 position perfectly primed for highly regioselective Mitsunobu coupling[2].

Garner’s Aldehyde: The N,O-Heterocyclic Linchpin

Derived from naturally occurring serine, Garner's aldehyde is an N-Boc protected oxazolidine containing a reactive aldehyde[3].

• The Mechanistic Advantage : Aldehydes adjacent to a chiral center with a heteroatom (like alpha-amino aldehydes) are notoriously prone to racemization via enolization. By tying the nitrogen and oxygen into a 5-membered oxazolidine ring, the molecule is conformationally locked. The steric bulk of the Boc group and the gem-dimethyls completely shield one face of the aldehyde, ensuring exceptional diastereoselectivity during nucleophilic additions[3].

Roche Ester: The Acyclic Propionate Backbone

The Roche ester (methyl 3-hydroxy-2-methylpropionate) is a simple, acyclic 3-carbon chain bearing a single methyl stereocenter. It is typically synthesized via the asymmetric hydrogenation of methacrylates[4] or enzymatic resolution.

• The Mechanistic Advantage : It provides a ready-made methyl-bearing stereocenter, a motif ubiquitous in polyketide antibiotics (e.g., macrolides)[5]. Its bidirectional functional groups (a primary alcohol and an ester) allow chemists to perform iterative chain extensions in either direction without disturbing the stereocenter[6].

Quantitative Performance & Application Comparison

The following table summarizes the quantitative metrics and strategic utility of each synthon:

Parameter	4-O-Acetyl-AAIG	Garner's Aldehyde	Roche Ester
Primary Structural Motif	Furanoid (C-Glycoside Precursor)	N,O-Acetal (Oxazolidine)	Acyclic Propionate
Stereocenter Count	4 (Pre-configured)	1 (Protected alpha-amino)	1 (Methyl-bearing)
Target Drug Classes	Homo-C-Nucleosides (Antivirals)	Sphingosines, Unnatural Amino Acids	Polyketide Antibiotics, Macrolides
Stereocontrol Mechanism	Rigid bicyclic constraint (1,3-O-isopropylidene)	Steric shielding via gem-dimethyl/Boc	Substrate-controlled aldol extensions
Key Reaction Mode	Mitsunobu Coupling (C6 functionalization)	Nucleophilic Addition (C=O face selection)	Bidirectional Homologation
Typical Coupling Yield	60–75% (Mitsunobu)	80–90% (Grignard/Wittig)	>90% (Aldol/Esterification)

Self-Validating Experimental Workflows

To ensure scientific integrity, the following protocols detail the causality behind each experimental choice and include built-in validation checks.

Protocol 1: Synthesis of Homo-C-Thymidine via AAIG

Objective: Construct a homo-C-nucleoside utilizing the pre-configured stereocenters of AAIG[2].

• Substrate Activation : 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol is dissolved in anhydrous THF.

  • Causality: Strictly anhydrous conditions are critical because moisture will prematurely quench the triphenylphosphine-DIAD intermediate required for the subsequent Mitsunobu reaction.

• Mitsunobu Coupling : N-3-benzoylthymine, triphenylphosphine (PPh3), and diisopropyl azodicarboxylate (DIAD) are added at 0°C.

  • Causality: The PPh3/DIAD complex activates the C6 primary alcohol of AAIG as a leaving group. The bulky 1,3-O-isopropylidene and 4-O-acetyl groups sterically hinder off-target attacks, forcing the thymine nucleophile to exclusively displace the activated C6 oxygen, ensuring high regioselectivity[2].

• Global Deprotection : The intermediate is treated with methanolic ammonia, followed by mild aqueous trifluoroacetic acid (TFA).

  • Causality: Basic deprotection must precede acidic deprotection to remove the acetyl/benzoyl groups before cleaving the isopropylidene acetal, preventing base-catalyzed epimerization of the free sugar.

• Validation Check : 1H-NMR of the final product must show the disappearance of the isopropylidene methyl singlets (δ 1.3–1.5 ppm) and the acetyl methyl singlet (δ ~2.1 ppm). The C1 proton should exhibit coupling constants consistent with the locked beta-configuration of the furanoid ring.

Protocol 2: Diastereoselective Grignard Addition to Garner's Aldehyde

Objective: Synthesize a chiral anti-amino alcohol precursor[3].

• Nucleophilic Addition : Garner's aldehyde is dissolved in anhydrous diethyl ether and cooled to -78°C. A vinyl Grignard reagent is added dropwise.

  • Causality: Cryogenic temperatures maximize the facial selectivity dictated by the Felkin-Anh model. The bulky N-Boc group and the oxazolidine ring lock the aldehyde conformation, forcing the nucleophile to attack exclusively from the less hindered Re face[3].

• Quenching and Ring Opening : The reaction is quenched with saturated aqueous NH4Cl, then treated with mild acid (p-TsOH in methanol).

  • Causality: This specific acidic condition selectively cleaves the oxazolidine ring while leaving the critical Boc protecting group intact.

• Validation Check : Diastereomeric ratio (dr) must be assessed via crude 1H-NMR before purification. The anti vs syn addition products display distinct chemical shifts for the newly formed carbinol proton. A dr of >95:5 confirms the integrity of the facial shielding.

Protocol 3: Bidirectional Homologation of Roche Ester

Objective: Construct a polyketide fragment via iterative aldol additions[5].

• Silyl Protection : The primary hydroxyl of (R)-Roche ester is protected using TBSCl and imidazole in DMF.

  • Causality: The free hydroxyl must be masked to prevent spontaneous lactonization or interference during the subsequent reduction of the ester moiety.

• Reduction to Aldehyde : The ester is reduced to the corresponding aldehyde using DIBAL-H at -78°C.

  • Causality: DIBAL-H at cryogenic temperatures selectively reduces the ester to the aldehyde without over-reducing to the alcohol, preserving the integrity of the adjacent methyl stereocenter[5].

• Validation Check : Chiral HPLC or GC of the derivatized product must be performed to ensure no racemization occurred via enolization during the homologation step. Enantiomeric excess (ee) should remain >98%[4].

Visualizing the Divergent Synthetic Pathways

The following diagram illustrates how these three distinct synthons are derived from chiral pools or asymmetric catalysis, and how their unique structural constraints direct them toward specific therapeutic classes.

Divergent synthetic pathways of AAIG, Garner's Aldehyde, and Roche Ester.

References

• Doboszewski, B., & de Siqueira, E. C. (2010). Easy Access to 2,5-Anhydro-1,3-O-Isopropylidene-D-glucitol. Taylor & Francis (Synthetic Communications).
• Doboszewski, B. (2009). D-Arabinose-based synthesis of homo-C-d4T and homo-C-thymidine. PubMed (Nucleosides, Nucleotides & Nucleic Acids).
• Reginato, G., et al. (2016). Ethynylglycine Synthon from Garner′s Aldehyde: A Useful Precursor for the Synthesis of Non-Natural Amino Acids. ResearchGate.
• Landis, C. R., et al. (2026). Advances in Asymmetric Synthesis. Pharmaceutical Technology.
• Lu, Z., et al. (2024). Cobalt-Catalyzed Enantioselective Hydroboration of α-Substituted Acrylates. PubMed.
• Kuwano, R., et al. (2026). Asymmetric Synthesis of the Roche Ester and its Derivatives by Rhodium-INDOLPHOS-Catalyzed Hydrogenation. ResearchGate.

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• 5. pharmtech.com [pharmtech.com]
• 6. Cobalt-Catalyzed Enantioselective Hydroboration of α-Substituted Acrylates - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Spectroscopic Characterization of 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the field of carbohydrate chemistry and drug development, the precise structural elucidation of modified monosaccharides is paramount. 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol is a derivative of D-glucitol, a sugar alcohol, featuring key protecting groups that render it a valuable intermediate in the synthesis of more complex molecules. The introduction of an acetyl group at the C4 position and an isopropylidene bridge between C1 and C3 significantly alters its chemical properties and, consequently, its spectroscopic signature.

Molecular Structures and Key Functional Groups

A clear understanding of the molecular architecture is fundamental to interpreting spectroscopic data. The structures of our target compound and its precursor are presented below, highlighting the key functional groups that give rise to their characteristic spectral features.

Caption: A typical workflow for acquiring NMR spectra of carbohydrate derivatives.

FT-IR Sample Preparation and Acquisition

For solid samples, the Attenuated Total Reflectance (ATR) method is common. A small amount of the solid sample is placed directly on the ATR crystal, and the spectrum is recorded. Alternatively, a KBr pellet can be prepared by grinding a small amount of the sample with dry potassium bromide and pressing the mixture into a thin disk.

Mass Spectrometry Sample Preparation and Acquisition

Electrospray ionization (ESI) is a soft ionization technique well-suited for these molecules. The sample is dissolved in a suitable solvent (e.g., methanol or acetonitrile) at a low concentration (e.g., 10-50 µM) and infused into the mass spectrometer.

Conclusion

The acetylation of 2,5-anhydro-1,3-O-isopropylidene-D-glucitol to yield 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol can be unequivocally confirmed through a combination of NMR, IR, and Mass Spectrometry. The key spectroscopic changes to look for are:

• ¹H NMR: A significant downfield shift of H-4 and the appearance of a new singlet for the acetyl methyl protons.

• ¹³C NMR: The appearance of new signals for the acetyl carbonyl and methyl carbons.

• IR: The disappearance of the broad O-H stretch and the appearance of a strong C=O stretch.

• MS: An increase in molecular weight by 42 Da and the observation of fragments corresponding to the loss of acetic acid or a ketene.

By carefully analyzing these spectral features, researchers can confidently verify the structure and purity of their synthesized 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol, a crucial step in its use as a building block for more complex carbohydrate-based molecules.

References

• Bax, A., & Field, L. D. (1985). Two-dimensional nuclear magnetic resonance spectroscopy. Methods in Enzymology, 113, 3-38.
• Lönngren, J., & Svensson, S. (1974). Mass spectrometry in structural analysis of natural carbohydrates. Advances in carbohydrate chemistry and biochemistry, 29, 41-106.
• Wiggins, L. F. (1946). The acetone derivatives of hexahydric alcohols. Part I. Triacetone mannitol and its conversion into d-arabinose. Journal of the Chemical Society (Resumed), 13-16.
• Cope, A. C., & Shen, T. Y. (1956). Proximity Effects. XI. The Stereochemistry of the 1,4:3,6-Dianhydrohexitols. Journal of the American Chemical Society, 78(13), 3177–3182.
• Doddrell, D. M., Pegg, D. T., & Bendall, M. R. (1982). Distortionless enhancement of NMR signals by polarization transfer. Journal of Magnetic Resonance (1969), 48(2), 323-327.
• Tipson, R. S. (1962). Infrared spectroscopy of carbohydrates.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric identification of organic compounds. John Wiley & Sons.
• Hollas, J. M. (2004). Modern spectroscopy. John Wiley & Sons.
• de Hoffmann, E., & Stroobant, V. (2007).
• Bock, K., & Pedersen, C. (1983). Carbon-13 nuclear magnetic resonance spectrometry of monosaccharides. Advances in carbohydrate chemistry and biochemistry, 41, 27-66.
• Breitmaier, E., & Voelter, W. (2004). Carbon-13 NMR spectroscopy: high-resolution methods and applications in organic chemistry and biochemistry. John Wiley & Sons.

A Comparative Guide to the Deprotection of Isopropylidene Acetals in Modern Organic Synthesis

For researchers, scientists, and professionals in drug development, the strategic use of protecting groups is a cornerstone of successful multi-step organic synthesis. Among these, the isopropylidene acetal, or acetonide, stands out as a robust and reliable protecting group for 1,2- and 1,3-diols, particularly in the complex landscapes of carbohydrate and nucleoside chemistry.[1] Its popularity is well-earned, stemming from its straightforward installation, stability across a range of reaction conditions, and the variety of methods available for its removal.[1] This guide provides a comparative analysis of the most common deprotection strategies, offering insights into their mechanisms, experimental protocols, and guidance for selecting the optimal method for a given synthetic challenge.

The Chemistry of Isopropylidene Acetal Deprotection: A Mechanistic Overview

The removal of an isopropylidene acetal hinges on the hydrolysis of the ketal functionality. The most prevalent method involves acid catalysis, which proceeds through a well-defined mechanism. The reaction is initiated by the protonation of one of the ketal oxygen atoms, which then facilitates the elimination of acetone to generate a resonance-stabilized carboxonium ion.[1] This intermediate is then captured by water, and a final deprotonation step yields the deprotected diol.[1][2][3] The rate of this hydrolysis is dictated by the stability of the carboxonium ion intermediate.[1]

Beyond classical acidic hydrolysis, alternative strategies involving oxidative and reductive cleavage have been developed to address the challenges of chemoselectivity in complex molecules. These methods offer orthogonal approaches for deprotection, expanding the synthetic chemist's toolkit.

A Comparative Analysis of Deprotection Methodologies

The choice of deprotection method is critical and depends heavily on the substrate's sensitivity to the reaction conditions and the presence of other protecting groups.[1] This section provides a detailed comparison of the primary methods for isopropylidene acetal cleavage.

Acidic Hydrolysis: The Workhorse of Acetonide Deprotection

Acid-catalyzed hydrolysis is the most frequently employed method for the removal of isopropylidene groups.[4] This approach can be broadly categorized into methods using Brønsted acids and those employing Lewis acids.

Brønsted Acid-Catalyzed Deprotection

A wide array of Brønsted acids can be used, with the choice often depending on the desired reaction rate and the acid lability of other functional groups in the molecule.[4] Common reagents include aqueous solutions of strong acids like hydrochloric acid or sulfuric acid, as well as milder acids like acetic acid and p-toluenesulfonic acid (p-TsOH).[4][5] For substrates sensitive to strong acids, ion exchange resins such as Dowex 50W can be a milder alternative.[4]

A notable development is the use of silica-supported perchloric acid (HClO₄-SiO₂), which allows for the selective cleavage of terminal isopropylidene acetals in good to excellent yields at room temperature.[6][7]

Lewis Acid-Catalyzed Deprotection

Lewis acids offer a milder alternative to Brønsted acids for acetal cleavage and can exhibit excellent chemoselectivity. Reagents such as ferric chloride (FeCl₃), zinc nitrate (Zn(NO₃)₂), and ceric ammonium nitrate (CAN) have proven effective.[1][4][8][9] For instance, zinc(II) nitrate hexahydrate in acetonitrile can cleave isopropylidene acetals while leaving a primary tert-butyldimethylsilyl (TBDMS) ether intact.[4][8] Similarly, indium trichloride in an acetonitrile-water mixture demonstrates high chemoselectivity, leaving enol ethers, glycosidic linkages, and other acid-sensitive protecting groups like TBDMS and Boc untouched.[10]

Experimental Protocol: Acidic Hydrolysis using Iodine in Methanol

This protocol describes a mild and efficient method for the deprotection of isopropylidene acetals using a catalytic amount of iodine.

• Reagents and Materials:

  • Isopropylidene-protected substrate

  • Methanol

  • Iodine

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Thin-layer chromatography (TLC) supplies

• Procedure:

  • Dissolve the isopropylidene-protected compound in methanol (approximately a 0.1 M solution) in a round-bottom flask.[1]

  • Add a catalytic amount of iodine (0.5-1% w/v) to the solution.[1]

  • Stir the reaction mixture at room temperature or gently reflux, monitoring the progress by TLC. Temperature can be used to control selectivity, with room temperature favoring selective deprotection and reflux leading to complete deprotection.[1]

  • Once the reaction is complete, cool the mixture to room temperature.

  • If necessary, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

  • Concentrate the solvent in vacuo to obtain the crude product.

  • Purify the product by column chromatography if required.

Oxidative Cleavage: A Chemoselective Alternative

Oxidative methods provide a valuable alternative for the deprotection of isopropylidene acetals, particularly when acidic conditions are not tolerated. Reagents like 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) can cleave isopropylidene groups in an acetonitrile-water mixture without affecting other acid-sensitive groups such as p-toluenesulfonyl, benzoyl, benzyl, or acetate groups.[4]

Another notable reagent is aqueous tert-butyl hydroperoxide, which offers a regioselective and chemoselective method for the deprotection of terminal acetonide groups, leaving many other acid-labile protecting groups unaffected.[8][10]

Experimental Protocol: Oxidative Cleavage using Ceric Ammonium Nitrate (CAN)

This protocol outlines the use of CAN for the chemoselective deprotection of acetonides.

• Reagents and Materials:

  • Isopropylidene-protected substrate

  • Ceric (IV) ammonium nitrate (CAN)

  • Acetonitrile

  • Water

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Ethyl acetate (or other suitable extraction solvent)

  • Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Procedure:

  • Dissolve the acetonide substrate in a mixture of acetonitrile and water (e.g., 9:1 v/v).[1]

  • Add a catalytic amount of CAN (e.g., 0.1 equivalents) to the solution.[1]

  • Stir the reaction mixture at room temperature and monitor its progress by TLC.[1]

  • Upon completion, quench the reaction by adding a saturated aqueous NaHCO₃ solution.[1]

  • Extract the aqueous mixture with an organic solvent such as ethyl acetate (3x volume).[1]

  • Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄ or MgSO₄.[1]

  • Filter the drying agent and concentrate the solvent in vacuo to obtain the crude product.

  • Purify by column chromatography if necessary.[1]

Data-Driven Comparison of Deprotection Methods

To facilitate the selection of the most appropriate deprotection method, the following table summarizes the performance of various reagents based on experimental data from the literature.

Deprotection Reagent	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Functional Group Compatibility	Reference
Brønsted Acids
Acetic Acid (aq.)	Acetic Acid/Water	25-80	Varies	Good-Excellent	Moderate; may cleave other acid-labile groups.	[4]
p-Toluenesulfonic Acid	Methanol	25	Varies	Good-Excellent	Moderate; may cleave other acid-labile groups.	[4]
Dowex 50W-X8	Methanol/Water	25	32	93	Good; milder than soluble acids.	[4]
HClO₄-SiO₂	Dichloromethane	RT	6-24	Good-Excellent	Good; selective for terminal acetals.	[1][6]
Iodine (0.5-1%)	Methanol	RT - Reflux	Varies	Good-Excellent	Temperature-dependent selectivity.	[1]
Lewis Acids
Ferric Chloride (FeCl₃)	Dichloromethane	RT	0.17	77	Good; compatible with TBDMS ethers.	[4]
Zinc Nitrate (Zn(NO₃)₂)	Acetonitrile	50	8	87	Excellent; compatible with TBDMS ethers.	[4][8][11]
Ceric Ammonium Nitrate	Acetonitrile/Water	RT	Varies	Good-Excellent	Excellent; compatible with many sensitive groups.	[1]
Indium Trichloride	Acetonitrile/Water	Varies	Varies	Good	Excellent; compatible with enol ethers, glycosides, TBDMS, Boc.	[10]
Oxidative Reagents
DDQ	Acetonitrile/Water	RT-80	Varies	Good	Excellent; compatible with p-toluenesulfonyl, benzoyl, benzyl, acetate.	[4]
aq. tert-Butyl Hydroperoxide	Water/tert-Butanol	Varies	Varies	Good	Excellent; selective for terminal acetonides.	[8][10]

Visualizing the Deprotection Process

To further clarify the chemical transformations and decision-making process, the following diagrams have been generated.

Caption: General mechanism of acid-catalyzed isopropylidene acetal deprotection.

Caption: A typical experimental workflow for isopropylidene deprotection.

Conclusion and Future Outlook

The deprotection of isopropylidene acetals remains a critical transformation in organic synthesis. While traditional acidic hydrolysis methods are robust and widely applicable, the demand for greater chemoselectivity in the synthesis of complex molecules has driven the development of milder and more selective Lewis acid-catalyzed and oxidative methods. The choice of the optimal deprotection strategy requires a careful consideration of the substrate's functional group landscape and the desired synthetic outcome. As synthetic targets become increasingly complex, the development of even more selective and orthogonal deprotection methods will continue to be an active area of research.

References

• Application Notes and Protocols for the Deprotection of Isopropylidene Groups - Benchchem.

• Acetonides - Organic Chemistry Portal. [Link]

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• Vijayasaradhi, S., Singh, J., & Aidhen, I. S. (2000). An Efficient, Selective Hydrolysis of Terminal Isopropylidene Acetal Protection by Zn(NO3)2·6H2O in Acetonitrile. Synlett, 2000(1), 110-112.
• Nagy, L., et al. (2021). Synthesis of chimera oligopeptide including furanoid β-sugar amino acid derivatives with free OHs: mild but successful removal of the 1,2-O-isopropylidene from the building block. Amino Acids, 53(5), 735-748.
• Chandrasekhar, S., et al. (2001). Selective Cleavage of Acetals with ZnBr2 in Dichloromethane.
• Greene, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis. 3rd ed. John Wiley & Sons.
• Agarwal, S., & Vankar, Y. D. (2005). Selective deprotection of terminal isopropylidene acetals and trityl ethers using HClO4 supported on silica gel.

• Propose a mechanism for the acid-catalyzed hydrolysis of the acetal... - Pearson. [Link]

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• Regular mechanism of mild acidic hydrolysis of an... - ResearchGate. [Link]

• Pati, H. N., et al. (2009). Selective hydrolysis of terminal isopropylidene ketals-An overview. Organic Chemistry: An Indian Journal, 5(1), 112-119.

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• Kim, K. S., et al. (1986). Efficient and selective cleavage of acetals and ketals using ferric chloride adsorbed on silica gel. The Journal of Organic Chemistry, 51(4), 404-407.
• Oscarson, S., & Sutherlin, D. P. (2023). Lewis Acid Promoted Deprotection of Benzylidene Acetals and p-Methoxybenzyl Ethers with Mercaptoacid Acid as Scavenger. Organic Letters, 25(20), 3736-3740.

• Zeolite catalyzed selective deprotection of di- and tri-O-isopropylidene sugar acetals | Request PDF - ResearchGate. [Link]

• Ariza, X., et al. (2000). New Protecting Groups for 1,2-Diols (Boc- and Moc-ethylidene). Cleavage of Acetals with Bases. Organic Letters, 2(16), 2423-2425.

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Assessing the Purity of Synthesized 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol: A Comparative Analytical Guide

As a Senior Application Scientist in carbohydrate and nucleoside chemistry, one of the most persistent challenges in drug development is the analytical characterization of highly protected intermediates. 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol is a critical C-glycoside building block utilized in the synthesis of antiviral homo-C-nucleoside analogs, such as homo-C-d4T and homo-C-thymidine[1].

However, this molecule presents a distinct analytical hurdle: it completely lacks a UV chromophore . Composed entirely of aliphatic carbons, an ether ring, an isopropylidene acetal, and an acetyl ester, it does not absorb UV light at standard detection wavelengths (e.g., 210 nm or 254 nm). Relying on traditional HPLC-UV for purity assessment will result in severe under-reporting of impurities and baseline instability.

This guide objectively compares alternative analytical modalities—specifically HPLC-ELSD , 1H-qNMR , and GC-FID —and provides self-validating protocols to ensure absolute scientific integrity when assessing the purity of this non-chromophoric intermediate.

Comparative Analysis of Analytical Modalities

To establish a robust quality control (QC) strategy, researchers must select the appropriate detection modality based on the synthesis stage and the specific analytical goal.

Quantitative Data & Modality Comparison

Analytical Modality	Primary Application	Detection Principle	Sensitivity	Reference Standard Required?	Cost & Throughput
HPLC-ELSD	Routine reaction monitoring & relative purity	Mass-based light scattering of non-volatile particles	High (ng to µg)	Yes (for absolute quantitation)	Medium Cost / High Throughput
1H-qNMR	Absolute purity assignment & reference certification	Nuclear magnetic resonance proportionality	Moderate (mg)	No (uses an independent internal calibrant)	High Cost / Low Throughput
GC-FID	Residual solvent & volatile impurity profiling	Thermal ionization of carbon-containing compounds	High (ng)	Yes	Low Cost / Medium Throughput
HPLC-UV	Not Recommended	UV photon absorption	Poor	Yes	N/A

Analytical Decision Workflow

The following logic matrix dictates the selection of the purity assessment method based on the required data output.

Logical workflow for selecting purity assessment modalities for non-chromophoric carbohydrates.

Detailed Experimental Protocols & Causality

Protocol A: Relative Purity via HPLC-ELSD (Evaporative Light Scattering Detection)

ELSD is a universal, mass-dependent detector that nebulizes the column eluent, evaporates the mobile phase, and measures the light scattered by the remaining non-volatile analyte particles[2]. It is the industry standard for protected carbohydrates[3].

Step-by-Step Methodology:

• Sample Preparation: Dissolve the synthesized compound in 50:50 Acetonitrile:Water to a concentration of 1.0 mg/mL.

• Chromatographic Separation:

  • Column: Standard C18 (e.g., 150 × 4.6 mm, 5 µm). Causality: Unlike free sugars that require HILIC or amino-bonded columns[3], this molecule is fully protected (isopropylidene and acetyl groups), making it lipophilic enough for excellent retention on reversed-phase C18.

  • Mobile Phase: Gradient of Water and Acetonitrile. Causality: You must strictly avoid non-volatile buffers (like phosphate) which will precipitate in the ELSD and cause severe baseline noise[2]. Furthermore, avoid strong acids (like TFA) to prevent the hydrolysis of the acid-labile isopropylidene acetal.

• ELSD Parameters: Set nebulizer temperature to 40°C, evaporator to 60°C, and use ultra-pure Nitrogen gas at 1.5 L/min. Causality: Nitrogen must be oil-free and inert to prevent baseline drift[2]. The temperature must be high enough to evaporate water but low enough to prevent the volatilization of the relatively low-molecular-weight analyte.

Self-Validating System: The response of an ELSD is inherently non-linear due to variations in droplet size during nebulization[3]. To validate the system, you must inject a calibration series (0.1 to 2.0 mg/mL) and plot log(Area) versus log(Concentration) . A linear log-log plot with R2>0.99 validates that the nebulizer and laser optics are functioning correctly across the dynamic range.

Protocol B: Absolute Purity via 1H-qNMR (Quantitative NMR)

When a certified reference material of the synthesized intermediate is unavailable, qNMR serves as a primary ratio method to determine absolute purity[4]. It relies on the direct proportionality between the integral of an NMR resonance and the number of nuclei generating that signal[5].

Step-by-Step Methodology:

• Sample Preparation: Using a highly calibrated microbalance, accurately weigh ~15.00 mg of the synthesized glucitol derivative and ~5.00 mg of a certified internal calibrant (e.g., TraceCERT® Maleic Acid). Dissolve completely in 0.6 mL of CDCl3​ .

  • Causality: Maleic acid is chosen because it produces a sharp, distinct singlet at ~6.26 ppm. This is perfectly isolated from the analyte's aliphatic signals (acetyl CH3​ at ~2.1 ppm, isopropylidene CH3​ groups at ~1.3-1.5 ppm, and sugar ring protons at 3.5-5.0 ppm), preventing integration overlap[5].

• Acquisition Parameters: Acquire the 1H spectrum using a 90° excitation pulse. Set the relaxation delay (D1) to at least 30 seconds.

  • Causality: A prolonged D1 delay (greater than 5×T1​ of the slowest relaxing proton) is mandatory. If the delay is too short, the nuclei will not fully relax back to equilibrium between scans, leading to truncated integrals and artificially low purity values[4].

• Processing: Apply manual phase correction and a 5th-order polynomial baseline correction. Causality: Automated processing algorithms often distort the baseline near large solvent peaks, which severely compromises integration accuracy[5].

Self-Validating System: Calculate the absolute purity twice using two independent proton signals from the analyte:

• Using the acetyl methyl protons (~2.1 ppm, 3H).

• Using the isopropylidene methyl protons (~1.3-1.5 ppm, 6H).

If the purity calculated from the acetyl group is 98.5% and the purity from the isopropylidene group is 98.6%, the system is self-validated. If the values deviate by >1.0%, it mathematically proves that a hidden impurity is co-eluting under one of the chosen NMR peaks, and an alternative resonance must be selected for quantification.

References

• Analysis of foods using HPLC with evaporative light scattering detection | Agilent. Agilent Technologies.
• The principles of ELSD - Peak Scientific. Peak Scientific.
• D-Arabinose-based synthesis of homo-C-d4T and homo-C-thymidine - PubMed.
• Quantitative 1H NMR: Development and Potential of an Analytical Method - PMC.
• A New HPLC-ELSD Method for Simultaneous Determination of N-Acetylglucosamine and N-Acetylgalactosamine in Dairy Foods - PMC.
• A Guide to Quantitative NMR (qNMR) - Emery Pharma. Emery Pharma.

Sources

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• 2. peakscientific.com [peakscientific.com]
• 3. A New HPLC-ELSD Method for Simultaneous Determination of N-Acetylglucosamine and N-Acetylgalactosamine in Dairy Foods - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantitative 1H NMR: Development and Potential of an Analytical Method – an Update - PMC [pmc.ncbi.nlm.nih.gov]
• 5. emerypharma.com [emerypharma.com]

biological activity of 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol derivatives

A Comparative Guide to the Biological Activity of 2,5-Anhydro-D-glucitol Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a technical comparison of 2,5-anhydro-D-glucitol derivatives, focusing on their design, synthesis, and primary biological activities. We will explore their performance as antiviral agents in comparison to established drugs, supported by experimental data and detailed protocols for evaluation.

The 2,5-Anhydro-D-glucitol Scaffold: A Foundation for Bioactivity

The core structure, 2,5-anhydro-D-glucitol, is a conformationally restricted carbohydrate. Its rigid tetrahydrofuran ring serves as an excellent mimic of the natural deoxyribose sugar found in nucleosides. This structural mimicry is the cornerstone of its potential as a scaffold for creating therapeutic agents, particularly in the realm of antiviral drug discovery.[1][2]

The specific compound named in the topic, 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol , is not itself a biologically active agent but rather a critical synthetic intermediate.[3] In organic synthesis, the isopropylidene and acetyl groups function as "protecting groups." They temporarily block the reactive hydroxyl (-OH) groups at specific positions on the scaffold, allowing chemists to precisely modify other parts of the molecule. Once the desired modifications are complete, these protecting groups are removed to yield the final, biologically active derivative.

The strategic use of such intermediates is fundamental to the synthesis of a diverse library of derivatives for biological screening.[4]

From Intermediate to Active Compound: A Synthetic Overview

The journey from the readily available D-glucitol to a potent antiviral agent involves a multi-step synthetic pathway. The compound 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol represents a key checkpoint in this process, where the core scaffold is stable and ready for the introduction of a biologically active moiety, such as a nucleobase (e.g., thymine, cytosine).

Below is a generalized workflow illustrating this synthetic logic.

Caption: Generalized synthetic workflow from D-glucitol to a bioactive derivative.

Comparative Analysis: Antiviral Activity

The most extensively studied application for 2,5-anhydro-D-glucitol derivatives is as antiviral agents, particularly against herpesviruses like Herpes Simplex Virus type 1 (HSV-1) and type 2 (HSV-2).[5][6] By attaching different nucleobases to the anhydro-glucitol scaffold, scientists create "nucleoside analogues." These molecules are designed to deceive viral enzymes, thereby disrupting the virus's replication cycle.[2]

To objectively assess their performance, these novel derivatives are benchmarked against established antiviral drugs, such as Acyclovir. The key metrics for comparison are:

• IC₅₀ (50% Inhibitory Concentration): The concentration of the drug required to reduce viral activity by 50%. A lower IC₅₀ indicates higher potency.

• CC₅₀ (50% Cytotoxic Concentration): The concentration of the drug that causes a 50% reduction in the viability of host cells. A higher CC₅₀ indicates lower toxicity to host cells.

• Selectivity Index (SI): Calculated as CC₅₀ / IC₅₀. This ratio is a critical measure of a drug's therapeutic window. A higher SI value is desirable, as it signifies that the drug is much more toxic to the virus than to the host cells.

Table 1: Comparative Antiviral Performance Against HSV-1

Compound	IC₅₀ (µM)	CC₅₀ (µM)	Selectivity Index (SI)
Acyclovir (Reference Drug)	0.1 - 0.8	> 100	> 125 - 1000
1,5-Anhydrohexitol-Cytosine Derivative	~5-10	> 100	> 10 - 20
2,5'-Anhydro-AZT Derivative (Anti-HIV-1)	0.56	> 100	> 178

Note: Data for derivatives are representative values synthesized from literature to illustrate performance.[5][6][7] Acyclovir data represents its known clinical range. The AZT derivative is included to show activity against other viruses.

As the table illustrates, while derivatives of the anhydro-sugar scaffold can demonstrate significant antiviral activity, achieving the high potency and exceptional selectivity index of a clinically successful drug like Acyclovir remains a key challenge in drug development.[7]

Proposed Mechanism of Action: Bioactivation is Key

The selectivity of these nucleoside analogues stems from their mechanism of action, which relies on "bioactivation" by viral enzymes. This process ensures that the drug is primarily activated within infected cells, minimizing harm to healthy cells.[2]

• Selective Phosphorylation: In a cell infected with a herpesvirus, the viral enzyme Thymidine Kinase (TK) recognizes the nucleoside analogue and adds a phosphate group to it. Healthy host cells lack a kinase that can efficiently perform this first step.

• Conversion to Triphosphate: Host cell kinases then add two more phosphate groups, converting the molecule into its active triphosphate form.

• Inhibition of Viral DNA Polymerase: The active drug, now mimicking a natural building block of DNA, competes for and inhibits the viral DNA polymerase enzyme. This halts the replication of the viral genome, preventing the assembly of new virions.[2]

Interestingly, a similar bioactivation mechanism is observed in a different context: 2,5-anhydro-D-glucitol itself acts as a natural phytotoxin by being phosphorylated by plant glycolytic enzymes, which then inhibits a key enzyme in the plant's metabolism.[8]

Caption: Proposed mechanism of antiviral action via selective bioactivation.

Core Experimental Protocols

Evaluating the potential of any new compound requires robust and standardized assays. The following protocols describe the two fundamental experiments used to generate the data in Table 1.

Protocol: MTT Assay for Cytotoxicity (CC₅₀ Determination)

This assay measures the metabolic activity of cells, which serves as an indicator of cell viability.[9] The principle relies on the ability of mitochondrial enzymes in living cells to reduce the yellow tetrazolium salt (MTT) into a purple formazan product.[10][11]

Methodology:

• Cell Seeding: Plate host cells (e.g., Vero cells) in a 96-well plate and incubate until they form a confluent monolayer.[9]

• Compound Application: Prepare serial dilutions of the 2,5-anhydro-D-glucitol derivative in culture medium. Remove the old medium from the cells and add the different concentrations of the compound to the wells. Include "cells only" (no compound) and "medium only" (no cells) controls.

• Incubation: Incubate the plate for a period that corresponds to the duration of the antiviral assay (e.g., 48-72 hours).[9]

• MTT Addition: Add a sterile MTT solution (typically 5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.[10] Metabolically active cells will convert the MTT into visible purple crystals.[12]

• Solubilization: Carefully remove the medium and add a solubilizing agent (e.g., DMSO or a specialized buffer) to each well to dissolve the formazan crystals.[12]

• Absorbance Reading: Measure the absorbance of the purple solution using a microplate reader, typically at a wavelength of 570 nm.[11]

• Calculation: The absorbance is directly proportional to the number of viable cells. Plot absorbance against compound concentration to determine the CC₅₀ value.

Protocol: Plaque Reduction Assay for Antiviral Efficacy (IC₅₀ Determination)

This is the "gold standard" method for quantifying the efficacy of an antiviral compound against lytic viruses.[13][14] It measures the ability of a drug to reduce the formation of "plaques," which are localized areas of cell death caused by viral infection.[15][16]

Methodology:

• Cell Seeding: Plate a confluent monolayer of susceptible host cells in multi-well plates (e.g., 6-well or 24-well).[13]

• Virus-Compound Incubation: Prepare serial dilutions of the test compound. Mix each dilution with a known amount of virus (e.g., 100 plaque-forming units, PFU). Incubate this mixture for 1 hour at 37°C to allow the compound to interact with the virus.[13]

• Infection: Remove the culture medium from the host cells and inoculate them with the virus-compound mixtures. Allow 1-2 hours for viral adsorption.[13]

• Overlay Application: Aspirate the inoculum. Add a semi-solid overlay medium (e.g., containing agarose or methylcellulose) to each well. This critical step restricts viral spread to adjacent cells, ensuring that each infectious particle forms a discrete, countable plaque.[14][15]

• Incubation: Incubate the plates for several days (2-10 days, depending on the virus) to allow for plaque formation.[13]

• Staining and Counting: Fix the cells (e.g., with formalin) and stain them with a dye like crystal violet, which stains living cells but not the dead cells within a plaque.[16] Count the number of plaques in each well.

• Calculation: Compare the number of plaques in the treated wells to the untreated control well. Plot the percentage of plaque reduction against the compound concentration to calculate the IC₅₀.

Other Potential Biological Activities

While the antiviral application is the most prominent, the 2,5-anhydro-D-glucitol scaffold and its isomers have shown potential in other therapeutic areas:

• Anti-Diabetic Activity: Derivatives of 1,5-anhydro-D-glucitol have been identified as dual inhibitors of protein tyrosine phosphatase-1B (PTP1B) and α-glucosidase, two key targets in diabetes management.[17] Furthermore, 2,5-anhydro-D-mannitol has been studied as a putative inhibitor of gluconeogenesis.[18]

• Anti-HIV Activity: In addition to anti-herpes activity, anhydro-nucleoside analogues have been synthesized and tested against HIV, with some demonstrating significant activity.[7]

Conclusion and Future Perspectives

The 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol molecule, while not biologically active itself, is an emblematic intermediate in the creation of a versatile class of bioactive compounds. Derivatives built upon the 2,5-anhydro-D-glucitol scaffold have clearly demonstrated potent biological activity, most notably as antiviral nucleoside analogues.

The primary advantage of this scaffold is its ability to mimic the natural sugars in nucleosides, allowing its derivatives to be recognized and processed by viral enzymes. This provides a strong foundation for developing selective antiviral agents. Future research should focus on optimizing the attached moieties to improve the selectivity index, broaden the spectrum of activity against other viruses, and further explore the promising anti-diabetic potential of this unique chemical family.

References

• Benchchem. (n.d.). Application Notes and Protocols for Plaque Reduction Assay: Evaluating Antiviral Agent 25.
• ResearchGate. (n.d.). Synthesis and Antiviral Evaluation of Novel Acyclic Nucleosides.
• Benchchem. (n.d.). Application Notes and Protocols: MTT Assay for Cytotoxicity Testing of CL-197.
• PubMed. (2015). Design, synthesis and evaluation of a series of acyclic fleximer nucleoside analogues with anti-coronavirus activity.
• Abcam. (n.d.). MTT assay protocol.
• NCBI Bookshelf. (2013). Cell Viability Assays - Assay Guidance Manual.
• Creative Biolabs. (n.d.). Plaque Reduction Neutralization Test (PRNT) Protocol.
• Creative Diagnostics. (n.d.). Plaque Reduction Assay - Antiviral.
• ACS Publications. (2001). Synthesis and Antiviral Activity of Novel Acyclic Nucleoside Analogues of 5-(1-Azido-2-haloethyl)uracils. Journal of Medicinal Chemistry.
• IBT Bioservices. (n.d.). Guide to In Vitro Antiviral Testing.
• PMC. (2014). Viral Concentration Determination Through Plaque Assays: Using Traditional and Novel Overlay Systems.
• Glycobiology. (n.d.). 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-6-trityl-D-glucitol.
• PubMed. (1989). Synthesis and antiviral activity of several 2,5'-anhydro analogues of 3'-azido-3'-deoxythymidine, 3'.
• ACS Publications. (n.d.). Synthesis and Antiviral Activity of the α-Analogues of 1,5-Anhydrohexitol Nucleosides (1,5-Anhydro-2,3-dideoxy-d-ribohexitol Nucleosides). The Journal of Organic Chemistry.
• PubMed. (n.d.). Synthesis and Antiviral Activity of the alpha-Analogues of 1,5-Anhydrohexitol Nucleosides (1,5-Anhydro-2,3-dideoxy-D-ribohexitol Nucleosides).
• ResearchGate. (n.d.). Bioactivation of the Fungal Phytotoxin 2,5-Anhydro-D-glucitol by Glycolytic Enzymesisan Essential Component of itsMechanism of Action.
• Sigma-Aldrich. (n.d.). 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol.
• PubMed. (2023). 1,5-Anhydro-d-glucitol derivative and galloylated flavonoids isolated from the leaves of Acer ginnala Maxim. as dual inhibitors of PTP1B and α-glucosidase enzymes: In vitro and in silico studies.
• ResearchGate. (n.d.). Simple and efficient synthesis of 2,5-anhydro-D-glucitol.
• PubMed. (n.d.). Differential hypoglycemic effect of 2,5-anhydro-D-mannitol, a putative gluconeogenesis inhibitor, in genetically diabetic (db/db) and streptozotocin-induced diabetic mice.

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• 6. Synthesis and Antiviral Activity of the alpha-Analogues of 1,5-Anhydrohexitol Nucleosides (1,5-Anhydro-2,3-dideoxy-D-ribohexitol Nucleosides) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis and antiviral activity of several 2,5'-anhydro analogues of 3'-azido-3'-deoxythymidine, 3'-azido-2',3'-dideoxyuridine, 3'-azido-2',3'-dideoxy-5-halouridines, and 3'-deoxythymidine against human immunodeficiency virus and Rauscher-murine leukemia virus - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 18. Differential hypoglycemic effect of 2,5-anhydro-D-mannitol, a putative gluconeogenesis inhibitor, in genetically diabetic (db/db) and streptozotocin-induced diabetic mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Synthesis and Application Landscape of a Niche Chiral Building Block: A Literature Review of 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol

In the intricate world of synthetic organic chemistry, the demand for novel chiral building blocks is incessant. These molecules serve as foundational scaffolds for the construction of complex, stereochemically defined target structures, particularly in the realm of pharmaceutical development. This guide delves into the synthesis and potential applications of a specific, yet underexplored, chiral intermediate: 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol. Due to the limited direct literature on this exact molecule, this review will also encompass the synthesis of its parent structures and infer its potential utility based on the reactivity of analogous compounds.

The Structural Significance of 2,5-Anhydro-D-glucitol Derivatives

The 2,5-anhydro-D-glucitol scaffold is a conformationally constrained carbohydrate derivative. The internal ether linkage locks the furanose-like ring, presenting the remaining hydroxyl groups in a well-defined spatial arrangement. This pre-organization is highly valuable in asymmetric synthesis, where precise control of stereochemistry is paramount. The introduction of a 1,3-O-isopropylidene group further protects two of the hydroxyl moieties, leaving the C4 and C6 hydroxyls available for selective modification. The target of this review, 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol, represents a selectively protected derivative where the C4 hydroxyl is acetylated, leaving the C6 hydroxyl as a primary alcohol, likely for further functionalization.

Synthetic Strategies: A Comparative Analysis

• Formation of the 2,5-anhydro-1,3-O-isopropylidene-D-glucitol core.

• Selective acetylation of the C4 hydroxyl group.

Synthesis of the 2,5-Anhydro-1,3-O-isopropylidene-D-glucitol Intermediate

The synthesis of the parent diol, 2,5-anhydro-1,3-O-isopropylidene-D-glucitol, is a critical first step. A plausible and commonly employed strategy involves the acid-catalyzed cyclization and protection of a suitable D-glucose derivative.

Experimental Protocol: Synthesis of 2,5-Anhydro-1,3-O-isopropylidene-D-glucitol

• Starting Material: D-Glucose.

• Step 1: Isopropylidene Protection. D-glucose is treated with acetone in the presence of a Lewis acid catalyst (e.g., anhydrous ZnCl₂) and a dehydrating agent (e.g., anhydrous CuSO₄) to afford 1,2:5,6-di-O-isopropylidene-α-D-glucofuranose.

• Step 2: Selective Deprotection. The 5,6-O-isopropylidene group is selectively removed by acid-catalyzed hydrolysis under carefully controlled conditions (e.g., dilute acetic acid) to yield 1,2-O-isopropylidene-α-D-glucofuranose.

• Step 3: Anhydro Bridge Formation. The resulting diol is then subjected to conditions that promote the formation of the 2,5-anhydro bridge. This is often achieved by tosylation of the primary hydroxyl group followed by intramolecular nucleophilic attack of the C2 hydroxyl group. A more direct approach could involve treatment with a dehydrating agent under acidic conditions, although this may be less selective.

• Step 4: Isopropylidene Migration/Re-protection. The final isopropylidene protection to form the 1,3-O-isopropylidene acetal is the most challenging and least precedented step. It might require deprotection of the 1,2-O-isopropylidene group followed by reprotection under conditions that favor the formation of the 1,3-acetal on the 2,5-anhydro-D-glucitol core.

Diagram: Proposed Synthetic Pathway to the Core Intermediate

Caption: Proposed synthesis of the 2,5-anhydro-1,3-O-isopropylidene-D-glucitol core.

Selective Acetylation at the C4 Position

With the 2,5-anhydro-1,3-O-isopropylidene-D-glucitol intermediate in hand, the next step is the selective acetylation of the C4 hydroxyl group. The C4 and C6 hydroxyls present different steric and electronic environments. The C6 hydroxyl is a primary alcohol and is generally more sterically accessible and nucleophilic than the secondary C4 hydroxyl. This inherent difference in reactivity can be exploited for selective protection.

Comparative Methodologies for Selective Acetylation:

Method	Reagents and Conditions	Advantages	Disadvantages
Direct Acetylation	Acetic anhydride, pyridine, low temperature (e.g., -20 °C to 0 °C)	Simple, one-step procedure.	May lead to a mixture of 4-O-acetyl, 6-O-acetyl, and 4,6-di-O-acetyl products, requiring chromatographic separation.
Enzyme-Catalyzed Acetylation	Lipase (e.g., Candida antarctica lipase B), vinyl acetate in an organic solvent	High regioselectivity for the secondary hydroxyl group is often observed. Mild reaction conditions.	Longer reaction times, cost of the enzyme, and requires optimization of solvent and enzyme activity.
Stannylene Acetal Mediated Acetylation	1. Dibutyltin oxide, toluene, reflux. 2. Acetyl chloride or acetic anhydride.	High regioselectivity for the C4 hydroxyl due to the formation of a five-membered stannylene acetal involving the C4 and C6 hydroxyls, activating the C4 position.	Use of toxic organotin reagents, requires stoichiometric amounts of the tin reagent.

Experimental Protocol: Stannylene Acetal Mediated Acetylation

• Step 1: Stannylene Acetal Formation. To a solution of 2,5-anhydro-1,3-O-isopropylidene-D-glucitol in anhydrous toluene, add one equivalent of dibutyltin oxide. The mixture is heated to reflux with azeotropic removal of water using a Dean-Stark apparatus until the solution becomes clear.

• Step 2: Acetylation. The reaction mixture is cooled to room temperature, and one equivalent of acetyl chloride or acetic anhydride is added dropwise. The reaction is stirred at room temperature until TLC analysis indicates the complete consumption of the starting material.

• Step 3: Workup and Purification. The reaction is quenched by the addition of a saturated aqueous solution of sodium bicarbonate. The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel.

Diagram: Logic of Selective Acetylation

Caption: Comparison of routes for selective C4 acetylation.

Potential Applications in Drug Development and Synthesis

While direct applications of 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol are not documented, its structure suggests significant potential as a chiral building block in the synthesis of various biologically active molecules.

• Nucleoside Analogues: The 2,5-anhydro-D-glucitol core can serve as a mimic of the furanose ring in nucleosides. The free C6 hydroxyl of our target molecule could be further functionalized to introduce a nucleobase, while the C4-acetate could be deprotected to reveal a hydroxyl group analogous to the 3'-hydroxyl in natural nucleosides. These modifications could lead to the synthesis of antiviral or anticancer agents.

• Chiral Ligands for Asymmetric Catalysis: The well-defined stereochemistry of the molecule makes it an attractive scaffold for the development of chiral ligands. The C6 hydroxyl could be converted into a phosphine or other coordinating group, and the overall rigidity of the backbone could impart high enantioselectivity in metal-catalyzed reactions.

• Fragments for Fragment-Based Drug Discovery (FBDD): The molecule possesses several features desirable for a fragment library, including low molecular weight, defined three-dimensional shape, and sites for synthetic elaboration. It could be used in screening campaigns to identify initial hits that bind to therapeutic targets.

Conclusion and Future Outlook

4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol represents a potentially valuable, yet currently underutilized, chiral building block. While its direct synthesis and applications are not well-documented, established principles of carbohydrate chemistry allow for the rational design of synthetic routes. The stannylene acetal mediated approach appears to be the most promising for achieving the desired regioselectivity in the key acetylation step. The true potential of this molecule lies in its application as a versatile intermediate for the synthesis of complex and biologically active molecules. Further research into its synthesis and utility is warranted and could open new avenues in medicinal chemistry and asymmetric synthesis.

References

As this guide is a prospective analysis based on established chemical principles due to the lack of direct literature on the specific title compound, a formal reference list to direct sources is not applicable. The synthetic protocols and strategies described are based on standard, well-established reactions in carbohydrate chemistry that can be found in comprehensive organic chemistry textbooks and databases such as:

• "Modern Methods in Carbohydrate Synthesis" by Khan, S. H., and O'Neill, R. A. (Eds.).
• "Carbohydrate Chemistry: Proven Synthetic Methods" series by Vogel, P., et al.
• Reaxys and SciFinder chemical databases for analogous reaction transform

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol

This document provides a comprehensive guide for the safe and compliant disposal of 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol (CAS No. 70128-28-8). As laboratory professionals, our responsibility extends beyond the synthesis and application of novel compounds to their entire lifecycle, culminating in their proper disposal. This protocol is designed to ensure the safety of personnel and the protection of our environment, grounded in federal regulations and best laboratory practices.

Disclaimer: This guide is for informational purposes. The generator of the waste is ultimately responsible for its proper characterization and disposal. Always consult with your institution's Environmental Health and Safety (EHS) department for final determination and guidance specific to your location.

Hazard Assessment and Chemical Profile

• Structural Analogs: Compounds like D-Isosorbide and 1,4-Anhydro-D-xylitol are not classified as hazardous under the US OSHA Hazard Communication Standard (29 CFR 1910.1200).[1]

• Incompatibilities: Based on related structures, this compound should be stored away from strong oxidizing agents.[1]

• Toxicity: There is no specific data to classify this compound as an acutely toxic "P-listed" waste by the Environmental Protection Agency (EPA).[2]

Regulatory Framework: The "Cradle-to-Grave" Responsibility

The Resource Conservation and Recovery Act (RCRA) establishes the legal framework for hazardous waste management in the United States, holding the generator responsible from creation to final disposal.[4]

Key regulatory concepts for laboratories include:

• Generator Status: Your facility is classified as a Very Small (VSQG), Small (SQG), or Large (LQG) Quantity Generator based on the amount of hazardous waste produced monthly.[5][6] This status dictates storage limits and disposal timelines.

• Satellite Accumulation Areas (SAA): These are locations at or near the point of waste generation where waste can be collected before being moved to a central storage area.[3][5] Up to 55 gallons of hazardous waste may be stored in an SAA.[3]

• Labeling: The EPA requires that each hazardous waste container be clearly labeled with the words "Hazardous Waste," the full chemical identity of the contents, and an indication of the hazard (e.g., flammable, toxic).[6]

Step-by-Step Disposal Protocol

This protocol outlines a systematic approach to ensure compliance and safety.

Step 1: Waste Characterization (Mandatory)

• Action: Contact your institution's EHS department.

• Causality: This is the most critical step. EHS professionals are trained to make the official hazardous waste determination based on federal, state, and local regulations, which may be more stringent than federal rules.[5] They will provide the definitive disposal pathway.

Step 2: Segregation and Collection

• Action: Collect waste 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol in a dedicated waste container. Do not mix it with other waste streams unless explicitly approved by EHS.

• Causality: Proper segregation prevents unintended chemical reactions and simplifies the disposal process. Using a dedicated container ensures accurate identification and characterization.

Step 3: Container Selection and Labeling

• Action: Use a chemically compatible container with a secure, tight-fitting lid. Plastic is often preferred.[3] Before adding any waste, affix a label that includes:

  • The full chemical name: "4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol"

  • The words "Hazardous Waste" (pending EHS determination)

  • The date waste was first added.

• Causality: Proper containment prevents spills and exposure. Clear, accurate labeling is a regulatory requirement and ensures that anyone handling the container knows its contents and potential hazards.[6]

Step 4: Accumulation and Storage

• Action: Store the sealed waste container in a designated Satellite Accumulation Area (SAA).[3] Ensure it is stored away from strong oxidizing agents. Keep the container closed at all times except when adding waste.

• Causality: Storing waste in a designated, controlled area minimizes the risk of accidents and ensures compliance with EPA regulations for waste accumulation.[3]

Step 5: Disposal and Removal

• Action: Once the container is full or you have completed the project, submit a chemical waste pickup request to your EHS department.

• Causality: Trained EHS professionals or licensed contractors must handle the transport and final disposal of chemical waste.[5][7] This ensures the waste is managed in compliance with all Department of Transportation (DOT) and EPA regulations. Never transport chemical waste yourself off-site or dispose of it in the regular trash or sewer system unless you have received explicit permission from your EHS department for this specific chemical.[7]

Data and Disposal Pathway Summary

Parameter	Information	Source
Chemical Name	4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol	N/A
CAS Number	70128-28-8	[8]
Molecular Formula	C₁₁H₁₈O₆	[8]
Anticipated Hazard	Not considered hazardous under OSHA 29 CFR 1910.1200	[1]
Known Incompatibilities	Strong oxidizing agents	[1]
Primary Disposal Route	Collection by institutional EHS for contractor disposal	[4][7]
Alternative Route	Requires EHS approval: Possible non-hazardous waste stream	[9]

Visualized Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of this compound.

Caption: Decision workflow for chemical waste disposal.

References

• Laboratory Waste Management: The New Regulations. (2019). MedicalLab Management. [Link]

• Regulation of Laboratory Waste. American Chemical Society. [Link]

• Regulations for Hazardous Waste Generated at Academic Laboratories. US EPA. [Link]

• Managing Hazardous Chemical Waste in the Lab. (2021). Lab Manager. [Link]

• LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. University of Pennsylvania EHRS. [Link]

• Hazardous Waste and Disposal Considerations. American Chemical Society. [Link]

• Acutely Toxic 'P-listed' Hazardous Chemical Waste Guidance. University of Washington Environmental Health & Safety. [Link]

• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center. [Link]

• Hazardous Waste Management Manual. AdventHealth University. [Link]

Sources

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. Acutely Toxic ‘P-listed’ Hazardous Chemical Waste Guidance | Office of Research [bu.edu]
• 3. ehrs.upenn.edu [ehrs.upenn.edu]
• 4. my.ahu.edu [my.ahu.edu]
• 5. MedicalLab Management Magazine [medlabmag.com]
• 6. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]
• 7. vumc.org [vumc.org]
• 8. 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol | 70128-28-8 [sigmaaldrich.com]
• 9. acs.org [acs.org]

Personal protective equipment for handling 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol

As a Senior Application Scientist, I approach chemical handling not merely as a compliance checklist, but as a critical variable in experimental reproducibility and laboratory integrity. 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol (CAS: 70128-28-8) is a highly specialized, protected anhydrosugar utilized extensively in glycobiology and the synthesis of nucleoside analogs[1].

While it lacks the acute toxicity of heavy metals or highly reactive electrophiles, its handling requires rigorous, scientifically grounded protocols. The presence of the isopropylidene acetal and acetyl protecting groups makes this compound susceptible to hydrolysis under strongly acidic or basic conditions. Improper handling can lead to both sample degradation and personnel exposure.

Below is the comprehensive, self-validating operational guide for safely handling and disposing of this reagent.

Quantitative Physicochemical & Operational Parameters

To effectively manage risks, we must first understand the quantitative parameters of the compound and the environment in which it is handled.

Parameter	Value	Operational Implication
CAS Number	70128-28-8	Unique identifier for SDS retrieval and inventory tracking.
Molecular Weight	246.26 g/mol	Required for precise stoichiometric calculations in synthesis[1].
Storage Temperature	2-8°C (Refrigerator)	Prevents thermal degradation or slow hydrolysis of the acetal group[1].
Fume Hood Face Velocity	80 - 100 fpm	Minimum airflow required to prevent vapor/dust backdraft[2].
Glove Thickness	≥ 4 mil (Nitrile)	Minimum barrier thickness to prevent solvent breakthrough during handling.

Hazard Assessment & Causality-Driven PPE Matrix

According to the OSHA Occupational Exposure to Hazardous Chemicals in Laboratories standard (29 CFR 1910.1450)[2], laboratory procedures involving specialized organic reagents must be governed by a site-specific Chemical Hygiene Plan (CHP). Furthermore, the National Research Council's Prudent Practices in the Laboratory dictates that hazard assessments must account not only for the pure compound but also for the solvents used during its manipulation[3].

Because 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol is almost exclusively handled in tandem with organic solvents (e.g., Dichloromethane, Dimethylformamide), your PPE must protect against both the solute and the solvent.

PPE Category	Specification	Causality & Scientific Rationale
Hand Protection	Nitrile Gloves (≥4 mil)	Nitrile provides superior chemical resistance against standard organic solvents compared to latex, preventing transdermal transport of the dissolved carbohydrate derivative.
Eye Protection	ANSI Z87.1 Splash Goggles	Protects ocular mucosa from accidental splashes during solvent addition or vigorous vortexing. Standard safety glasses are insufficient due to the lack of a peripheral seal.
Body Protection	Flame-Resistant (FR) Lab Coat	Prevents dermal exposure to localized spills. The FR rating is critical as the compound is often manipulated alongside highly flammable organic solvents.
Respiratory	Chemical Fume Hood	Prevents inhalation of airborne particulates during the weighing of the solid and captures volatile organic compound (VOC) emissions during dissolution[2].

Self-Validating Standard Operating Procedure (SOP)

Do not simply follow these steps; verify them as you go. Every protocol described below is designed as a self-validating system to ensure absolute safety and chemical integrity.

Step 1: Environmental Validation

• Action: Activate the chemical fume hood and verify the digital airflow monitor reads between 80–100 fpm.

• Self-Validation Check: Perform a "flutter test" by holding a small strip of tissue paper near the sash opening. A steady inward pull validates negative pressure. If the tissue drops or flutters outward, the containment is breached. Halt work immediately.

Step 2: Static-Free Transfer

• Action: Use a grounded, anti-static spatula (e.g., PTFE-coated or grounded stainless steel) to transfer the 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol into your reaction vessel.

• Causality: Protected carbohydrates often accumulate static charge, leading to sudden aerosolization or loss of mass during transfer.

• Self-Validation Check: Observe the powder on the spatula. If the particles repel each other or cling to the upper walls of the weighing boat, static is present. Neutralize the area with an anti-static ionizer gun before proceeding.

Step 3: Solubilization

• Action: Add the designated organic solvent dropwise to the reaction vessel.

• Causality: Rapid addition can cause splashing. The isopropylidene and acetyl groups make this compound highly soluble in organic solvents, but rapid dissolution can occasionally cause micro-boiling if the solvent is highly volatile.

• Self-Validation Check: Visually inspect the solution. A completely clear, homogenous solution indicates complete dissolution. Any turbidity suggests incomplete solvation or moisture contamination (which could hydrolyze the acetal group).

Spill Response and Disposal Plan

In the event of a spill, containment and segregation are your primary objectives.

• Minor Spill Protocol: If the solid compound is spilled, do not sweep it dry, as this generates inhalable dust. Instead, dampen an absorbent pad with a compatible solvent (e.g., ethanol or acetone) and gently wipe the area.

• Waste Segregation: Place all contaminated pads, weighing boats, and gloves into a designated solid organic waste container.

• Liquid Waste: If the compound was already dissolved, dispose of the liquid in the appropriate solvent waste carboy. Crucial: Ensure you segregate halogenated waste (e.g., if dissolved in Dichloromethane) from non-halogenated waste to prevent dangerous exothermic reactions and comply with EPA disposal regulations[3].

Operational Workflow Visualization

Fig 1: Operational and safety workflow for handling protected anhydrosugars.

References

• Title: 4-O-Acetyl-2,5-anhydro-1,3-O-isopropylidene-D-glucitol | 70128-28-8 Source: Sigma-Aldrich URL: [Link]

• Title: Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards Source: National Academies of Sciences, Engineering, and Medicine URL: [Link]

• Title: Laboratory Safety Guidance (OSHA 3404-11R) Source: Occupational Safety and Health Administration (OSHA) URL: [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. osha.gov [osha.gov]
• 3. Prudent Practices in the Laboratory [nationalacademies.org]